(R)-L 888607

Core Science & Biosynthesis

(R)-L 888607: A Comprehensive Technical Guide to its Mechanism of Action as a CRTH2 Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the prostaglandin (B15479496) D2 receptor 2 (DP2). This document provides an in-depth technical overview of the mechanism of action of (R)-L 888607, including its binding affinity, functional potency, and the associated signaling pathways. Detailed experimental protocols for key assays used to characterize this compound are also provided, along with visual representations of its signaling cascade and experimental workflows to facilitate a comprehensive understanding for research and drug development applications.

Introduction

(R)-L 888607 has emerged as a critical research tool for investigating the physiological and pathophysiological roles of the CRTH2 receptor.[1][2] CRTH2 is a G protein-coupled receptor (GPCR) predominantly expressed on type 2 helper T cells (Th2), eosinophils, basophils, and group 2 innate lymphoid cells (ILC2s).[3][4][5] Its natural ligand is prostaglandin D2 (PGD2), a key mediator in allergic inflammation.[2][3] The activation of CRTH2 by agonists like PGD2 and (R)-L 888607 is implicated in the pathogenesis of allergic diseases such as asthma and allergic rhinitis by promoting the migration and activation of inflammatory cells and the production of type 2 cytokines.[2][4][6] This guide focuses on the specific molecular interactions and cellular consequences of (R)-L 888607 binding to the CRTH2 receptor.

Core Mechanism of Action: CRTH2 Agonism

(R)-L 888607 functions as a potent and selective agonist at the human CRTH2 receptor.[1][7] Its mechanism of action is centered on its ability to bind to and activate the CRTH2 receptor, mimicking the effects of the endogenous ligand PGD2. This activation initiates a cascade of intracellular signaling events that ultimately lead to the cellular responses characteristic of CRTH2 stimulation.

Binding Affinity and Selectivity

(R)-L 888607 exhibits high affinity for the human CRTH2 receptor.[7] Studies have demonstrated its potent binding, with a reported Ki value of 4 nM.[7] Furthermore, it displays significant selectivity for CRTH2 over other prostanoid receptors, a critical attribute for a research tool designed to probe the specific functions of this receptor.[1]

Table 1: Binding Affinity (Ki) of L-888,607 at Prostanoid Receptors

Receptor	Ki (nM)
CRTH2/DP2	0.8, 4 [1][7]
DP/DP1	2331, 211[1][7]
TP	283
EP2	8748
EP3-III	1260
EP4	4634
FP	10018
IP	14434

Data compiled from multiple sources reporting on L-888,607.[1][7]

Functional Potency

As a CRTH2 agonist, (R)-L 888607 effectively stimulates receptor-mediated signaling. Its functional potency has been quantified with a reported EC50 value of 0.4 nM in assays measuring agonistic activity on recombinant and endogenously expressed CRTH2 receptors.[7] This high potency underscores its utility in eliciting CRTH2-mediated cellular responses at low concentrations.

Signaling Pathways

The CRTH2 receptor is known to couple to the Gαi/o class of G proteins.[8][9] Upon agonist binding, including by (R)-L 888607, the receptor undergoes a conformational change that activates the associated G protein. This leads to the dissociation of the Gαi/o subunit from the Gβγ dimer, initiating downstream signaling cascades. The primary consequences of CRTH2 activation are the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels, and the activation of phospholipase C (PLC), which results in the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 subsequently triggers the release of calcium from intracellular stores, leading to a transient increase in cytosolic calcium concentration ([Ca2+]i).[8][9][10] This elevation in intracellular calcium is a key event in mediating cellular responses such as chemotaxis and degranulation.[7][11]

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structures of the human PGD2 receptor CRTH2 reveal novel mechanisms for ligand recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activation of Th2 cells downregulates CRTh2 through an NFAT1 mediated mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The prostaglandin D2 receptor CRTH2 is important for allergic skin inflammation following epicutaneous antigen challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antagonism of CRTH2 ameliorates chronic epicutaneous sensitization-induced inflammation by multiple mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Crth2 receptor signaling down-regulates lipopolysaccharide-induced NF-κB activation in murine macrophages via changes in intracellular calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 11. researchgate.net [researchgate.net]

(R)-L 888607: A Selective CRTH2 Agonist for In-depth Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(R)-L 888607 has emerged as a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the D-prostanoid receptor 2 (DP2). This orally active compound serves as a critical tool for investigating the physiological and pathological roles of the CRTH2 receptor, a key player in allergic inflammation and other immune responses. This technical guide provides a comprehensive overview of (R)-L 888607, including its pharmacological data, detailed experimental protocols for its characterization, and a depiction of its signaling mechanism.

Core Pharmacological Data

(R)-L 888607 exhibits high affinity and selective agonistic activity at the human CRTH2 receptor. Its pharmacological profile has been characterized through various in vitro assays, with key quantitative data summarized below.

Table 1: Binding Affinity of (R)-L 888607 for Human Prostanoid Receptors

Receptor	Binding Affinity (Ki, nM)
CRTH2 (DP2)	0.8 - 4 [1][2][3]
DP1	211 - 2331[1][2]
TP	283[2][3]
EP2	8748[2]
EP3-III	1260[2]
EP4	4634[2]
FP	10018[2][3]
IP	14434[2][3]

Table 2: Functional Activity of (R)-L 888607

Assay	Parameter	Value (nM)
CRTH2 Agonist Activity	EC50	0.4[1]
Eosinophil Chemotaxis	EC50	100 (concentration for stimulation)[1]

CRTH2 Signaling Pathway

Activation of the CRTH2 receptor by (R)-L 888607 initiates a signaling cascade characteristic of Gαi/o protein-coupled receptors. This pathway plays a crucial role in mediating the pro-inflammatory effects associated with CRTH2, such as the migration and activation of Th2 lymphocytes, eosinophils, and basophils.[4] The key events in this signaling pathway are depicted below.

Caption: CRTH2 signaling cascade initiated by (R)-L 888607.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of (R)-L 888607's activity. The following sections outline the key experimental protocols.

Radioligand Binding Assay

This assay determines the binding affinity (Ki) of (R)-L 888607 for the CRTH2 receptor.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Membrane Preparation: Cell membranes from HEK293 cells stably expressing the human CRTH2 receptor are prepared.

• Incubation: The assay is performed in a buffer solution (e.g., 10 mM HEPES/KOH pH 7.4, 1 mM EDTA, 10 mM MnCl₂).[2] Membranes are incubated with a fixed concentration of a radiolabeled CRTH2 ligand (e.g., 0.4 nM [³H]PGD₂) and varying concentrations of unlabeled (R)-L 888607.[2] Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand.

• Separation: The incubation mixture is rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The concentration of (R)-L 888607 that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

cAMP Functional Assay

This assay measures the ability of (R)-L 888607 to inhibit adenylyl cyclase activity, a hallmark of Gαi-coupled receptor activation.

Detailed Methodology:

• Cell Culture: HEK293 cells expressing the human CRTH2 receptor are cultured in appropriate media.

• Assay Preparation: Cells are harvested and resuspended in a balanced salt solution containing a phosphodiesterase inhibitor (e.g., 100 µM RO 20-1724) to prevent cAMP degradation.[2]

• Stimulation: Cells are stimulated with forskolin (B1673556) (e.g., 5 µM) to elevate intracellular cAMP levels.[2] Concurrently, cells are treated with varying concentrations of (R)-L 888607.

• Lysis and Detection: The reaction is stopped, and the cells are lysed. The intracellular cAMP concentration is then measured using a suitable detection kit (e.g., HTRF-based or ELISA-based).

• Data Analysis: The concentration of (R)-L 888607 that produces 50% of the maximal inhibition of forskolin-stimulated cAMP levels (EC₅₀) is determined.

Calcium Mobilization Assay

This assay quantifies the increase in intracellular calcium concentration following CRTH2 activation.

Caption: Workflow for a calcium mobilization assay.

Detailed Methodology:

• Cell Preparation and Dye Loading: CRTH2-expressing cells are loaded with a cell-permeant calcium-sensitive dye (e.g., Fluo-4 AM).

• Stimulation: The dye-loaded cells are placed in a fluorescence plate reader, and baseline fluorescence is recorded. (R)-L 888607 is then added at various concentrations.

• Fluorescence Measurement: Changes in intracellular calcium are monitored in real-time by measuring the fluorescence intensity.

• Data Analysis: The increase in fluorescence is plotted against the concentration of (R)-L 888607 to generate a dose-response curve and determine the EC₅₀ value.

Eosinophil Chemotaxis Assay

This functional assay assesses the ability of (R)-L 888607 to induce the migration of eosinophils, a key cell type in allergic inflammation.

Detailed Methodology:

• Eosinophil Isolation: Eosinophils are isolated from human peripheral blood.

• Chemotaxis Chamber Setup: A chemotaxis chamber (e.g., a Boyden chamber or a TAXIScan device) is used. The lower chamber contains varying concentrations of (R)-L 888607, while the upper chamber contains the isolated eosinophils. The two chambers are separated by a filter with pores of a suitable size.

• Incubation: The chamber is incubated to allow the eosinophils to migrate through the filter towards the chemoattractant.

• Quantification: The number of migrated cells in the lower chamber is quantified, for instance, by cell counting under a microscope or by using a fluorescent dye.

• Data Analysis: The chemotactic response is evaluated by comparing the number of migrated cells in the presence of (R)-L 888607 to a negative control. An EC₅₀ value for chemotaxis can be determined from a dose-response curve.

Conclusion

(R)-L 888607 is a valuable pharmacological tool for elucidating the role of the CRTH2 receptor in health and disease. Its high potency and selectivity make it an ideal probe for in vitro and in vivo studies. The data and protocols presented in this guide provide a solid foundation for researchers to effectively utilize (R)-L 888607 in their investigations into CRTH2-mediated signaling and its implications for drug development.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel CRISPR/Cas9-Based Cellular Model to Explore Adenylyl Cyclase and cAMP Signaling - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of (R)-L 888607: A Potent and Selective CRTH2 Agonist

(R)-L 888607 , also known as L-888,607, is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), a G protein-coupled receptor that plays a significant role in inflammatory responses. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical characterization of this important research tool.

Discovery and Synthesis

(R)-L 888607, with the chemical name 2-[(1S)-9-[(4-chlorophenyl)sulfanyl]-6-fluoro-1H,2H,3H-benzo[b]pyrrolizin-1-yl]acetic acid and CAS number 860033-06-3, was first identified and characterized by Gervais et al. in 2005. While the detailed synthetic route for (R)-L 888607 is not extensively published in readily available literature, the core structure is a pyrrolo[1,2-a]pyridine acetic acid derivative. The synthesis of similar pyrrolo[1,2-a]quinoxaline (B1220188) derivatives often involves a Pictet–Spengler reaction, which proceeds through imine formation, cyclization, and subsequent air oxidation.[1]

Mechanism of Action

(R)-L 888607 exerts its biological effects through the selective activation of the CRTH2 receptor. CRTH2, also known as DP2, is a high-affinity receptor for prostaglandin (B15479496) D2 (PGD2) and is preferentially expressed on Th2 lymphocytes, eosinophils, and basophils.

CRTH2 Signaling Pathway

Upon agonist binding, the CRTH2 receptor couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[2] Activation of the Gi/o pathway also results in the mobilization of intracellular calcium ([Ca2+]i) via the phospholipase C (PLC) pathway.[2] This signaling cascade ultimately mediates the pro-inflammatory effects associated with CRTH2 activation, including cell migration, activation, and cytokine release.

Caption: CRTH2 signaling pathway activated by (R)-L 888607.

Preclinical Pharmacology

The preclinical development of (R)-L 888607 has focused on its utility as a research tool to probe the function of the CRTH2 receptor in various in vitro and in vivo models of inflammation.

In Vitro Studies

Binding Affinity and Selectivity: (R)-L 888607 exhibits subnanomolar affinity for the human CRTH2 receptor. In competitive radioligand binding assays, it has demonstrated high selectivity for CRTH2 over other prostanoid receptors.

Receptor	Ki (nM)
CRTH2 (DP2)	0.8
DP1	2331
TP	283
EP2	8748
EP3-III	1260
EP4	4634
FP	10018
IP	14434
Data from a study by Franc¸ois G. Gervais.

Functional Activity: As a potent agonist, (R)-L 888607 stimulates downstream signaling pathways upon binding to the CRTH2 receptor.

Assay	EC50 (nM)
Agonistic Activity on Recombinant and Endogenously Expressed CRTH2	0.4
Data from MedchemExpress, referencing Gervais et al., 2005.

(R)-L 888607 has been shown to induce a morphological response, or shape change, in freshly isolated and purified human eosinophils. It also stimulates the chemotaxis of eosinophils.

In Vivo Studies

In vivo studies in mice have demonstrated that (R)-L 888607 is relatively stable. A single intravenous dose of 5 mg/kg or a single oral dose of 20 mg/kg did not produce any obvious side effects.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of research findings. The following sections outline the general methodologies used in the characterization of (R)-L 888607.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Caption: Workflow for a competitive radioligand binding assay.

Protocol Outline:

• Membrane Preparation: Cell membranes expressing the CRTH2 receptor are isolated and homogenized.

• Incubation: A fixed concentration of a radiolabeled ligand (e.g., [3H]PGD2) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound ((R)-L 888607).

• Separation: The reaction is terminated, and bound radioligand is separated from free radioligand by rapid vacuum filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined and used to calculate the inhibitory constant (Ki).

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following receptor activation.

Caption: Workflow for a calcium mobilization assay.

Protocol Outline:

• Cell Preparation: Cells expressing the CRTH2 receptor are seeded in a microplate.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: Varying concentrations of (R)-L 888607 are added to the wells.

• Fluorescence Measurement: The plate is read in a fluorescence plate reader to measure the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.

• Data Analysis: Dose-response curves are generated to determine the EC50 value, the concentration of the agonist that produces 50% of the maximal response.

Eosinophil Shape Change Assay

This assay visually assesses the morphological changes in eosinophils upon stimulation.

Protocol Outline:

• Eosinophil Isolation: Eosinophils are isolated from fresh human blood.

• Stimulation: The isolated eosinophils are incubated with (R)-L 888607 at various concentrations.

• Fixation and Staining: The cells are fixed and stained to visualize their morphology.

• Microscopy: The cells are observed under a microscope, and the percentage of cells that have undergone a shape change from a round to an amoeboid or polarized morphology is quantified.

Conclusion

(R)-L 888607 is a valuable pharmacological tool for investigating the role of the CRTH2 receptor in inflammatory and allergic diseases. Its high potency and selectivity make it an ideal agonist for in vitro and in vivo studies aimed at elucidating the physiological and pathological functions of CRTH2. While it has not progressed to clinical development, the data generated using this compound have contributed significantly to the understanding of the CRTH2 signaling pathway and its potential as a therapeutic target. Further research may leverage this compound to explore the nuances of CRTH2-mediated inflammation and to aid in the development of novel therapeutics.

References

• 1. repository.londonmet.ac.uk [repository.londonmet.ac.uk]
• 2. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: (R)-L 888607 Binding Affinity for the CRTH2 Receptor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding characteristics of (R)-L 888607 to the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as Prostaglandin (B15479496) D2 Receptor 2 (DP2). This document includes quantitative binding data, detailed experimental methodologies, and visual representations of the associated signaling pathway and experimental workflows.

Introduction to CRTH2 and (R)-L 888607

The CRTH2 receptor is a G protein-coupled receptor (GPCR) that plays a pivotal role in the inflammatory cascade, particularly in allergic diseases such as asthma and allergic rhinitis.[1][2] It is activated by its endogenous ligand, prostaglandin D2 (PGD2), which is primarily released by mast cells.[1][3] Activation of CRTH2 on immune cells like T helper 2 (Th2) cells, eosinophils, and basophils leads to their migration and activation, promoting a pro-inflammatory environment.[4][5]

Contrary to many compounds developed to target this receptor, (R)-L 888607 is not an antagonist but a potent and selective synthetic agonist of the CRTH2 receptor.[6][7] Its high affinity and selectivity make it a valuable tool for investigating the physiological and pathological roles of CRTH2 receptor activation in vivo.[6]

Quantitative Binding Affinity Data

The binding affinity of (R)-L 888607 and other relevant ligands for the CRTH2 receptor has been determined through various studies, primarily utilizing radioligand binding assays. The inhibition constant (Ki) is a measure of the binding affinity of a ligand to a receptor. A lower Ki value indicates a higher binding affinity.

Compound	Compound Type	Species	Receptor	Ki (nM)	Notes
(R)-L 888607	Agonist	Human	CRTH2	0.8[6]	A potent and selective synthetic agonist.
(R)-L 888607	Agonist	Human	CRTH2	4[7]
Prostaglandin D2 (PGD2)	Endogenous Agonist	Human	CRTH2	2.4 ± 0.2[8]	The primary natural ligand for the CRTH2 receptor.
13,14-dihydro-15-keto PGD2	Agonist (Metabolite)	Human	CRTH2	2.91 ± 0.29[8]	A metabolite of PGD2.
Fevipiprant	Antagonist	Human	CRTH2	-	A CRTH2 antagonist that has undergone clinical trials for asthma.[3]
CAY10471	Antagonist	Human	CRTH2	-	A potent and selective CRTH2 antagonist.[3]
Ramatroban	Antagonist	Mouse	CRTH2	-	A dual antagonist for the CRTH2 and thromboxane (B8750289) receptors.[9]

Experimental Protocols: Radioligand Binding Assay

The determination of binding affinity for compounds like (R)-L 888607 at the CRTH2 receptor is typically achieved through competitive radioligand binding assays. This method measures the ability of an unlabeled compound to displace a radiolabeled ligand from the receptor.

Objective:

To determine the inhibition constant (Ki) of a test compound for the CRTH2 receptor.

Materials:

• Receptor Source: Cell membranes prepared from HEK293 cells stably expressing the human CRTH2 receptor.[3][8]

• Radioligand: [3H]PGD2 (Tritiated Prostaglandin D2).[3][8]

• Test Compound: (R)-L 888607 or other compounds of interest.

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4.[10]

• Wash Buffer: Ice-cold assay buffer.[10]

• Non-specific Binding Control: A high concentration of unlabeled PGD2 (e.g., 10 µM).[3][8]

• Filtration Apparatus: 96-well plate harvester with glass fiber filters (e.g., GF/C).[10]

• Scintillation Counter: For measuring radioactivity.[10]

Procedure:

• Membrane Preparation:

  • Culture HEK293 cells stably expressing the human CRTH2 receptor.

  • Harvest the cells and homogenize them in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in the assay buffer.

  • Determine the protein concentration of the membrane preparation (e.g., using a BCA assay).[10]

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: Add receptor membranes, [3H]PGD2 (at a concentration near its Kd, e.g., 2 nM), and assay buffer.[3]

  • Non-specific Binding Wells: Add receptor membranes, [3H]PGD2, and a high concentration of unlabeled PGD2.[3]

  • Competition Wells: Add receptor membranes, [3H]PGD2, and varying concentrations of the test compound (e.g., (R)-L 888607).

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[8][10]

• Filtration:

  • Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.[10]

  • Wash the filters multiple times with ice-cold wash buffer to minimize non-specific binding.[10]

• Quantification:

  • Dry the filters and place them in scintillation vials with a scintillation cocktail.

  • Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by fitting the data to a sigmoidal dose-response curve.

  • Calculate the Ki value from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathway and Experimental Workflow Visualizations

CRTH2 Receptor Signaling Pathway

The CRTH2 receptor is coupled to the Gi alpha subunit of the heterotrimeric G protein.[11] Ligand binding initiates a signaling cascade that results in the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[11] Concurrently, the Gβγ subunits can activate phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, increasing cytosolic calcium concentrations.[11]

Caption: CRTH2 receptor signaling cascade.

Experimental Workflow: Competitive Radioligand Binding Assay

The following diagram illustrates the key steps involved in a competitive radioligand binding assay to determine the binding affinity of a test compound for the CRTH2 receptor.

Caption: Workflow of a competitive radioligand binding assay.

References

• 1. Antagonists of the prostaglandin D2 receptor CRTH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CRTH2 antagonists in asthma: current perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structures of the human PGD2 receptor CRTH2 reveal novel mechanisms for ligand recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation of Th2 cells downregulates CRTh2 through an NFAT1 mediated mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. immune-system-research.com [immune-system-research.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antagonism of the prostaglandin D2 receptor CRTH2 attenuates asthma pathology in mouse eosinophilic airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. Crth2 receptor signaling down-regulates lipopolysaccharide-induced NF-κB activation in murine macrophages via changes in intracellular calcium - PMC [pmc.ncbi.nlm.nih.gov]

(R)-L 888607: A Deep Dive into its Downstream Signaling Pathways

(R)-L 888607 is a potent and highly selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the DP2 receptor. As a G protein-coupled receptor (GPCR), CRTH2 plays a pivotal role in the inflammatory cascade, particularly in allergic diseases such as asthma and allergic rhinitis. This technical guide provides an in-depth exploration of the downstream signaling pathways activated by (R)-L 888607, offering valuable insights for researchers, scientists, and drug development professionals.

Core Mechanism of Action

(R)-L 888607 mimics the action of the natural ligand for CRTH2, Prostaglandin D2 (PGD2). The binding of (R)-L 888607 to the CRTH2 receptor initiates a cascade of intracellular events mediated by a heterotrimeric G protein of the Gi/o family. This activation leads to two primary signaling events: the inhibition of adenylyl cyclase and the activation of phospholipase C.

Inhibition of Adenylyl Cyclase

Upon receptor activation by (R)-L 888607, the α-subunit of the Gi protein dissociates and inhibits the activity of adenylyl cyclase. This enzyme is responsible for the conversion of ATP to cyclic AMP (cAMP). The resulting decrease in intracellular cAMP levels has widespread effects on cellular function, including the modulation of protein kinase A (PKA) activity and downstream gene transcription.

Activation of Phospholipase C

Simultaneously, the βγ-subunits of the dissociated G protein activate phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol. The subsequent increase in intracellular calcium concentration is a critical signal for a variety of cellular responses, including enzyme activation, gene expression, and, importantly for CRTH2's function, cell migration.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the interaction of (R)-L 888607 with the CRTH2 receptor and its functional consequences.

Binding Affinity
Parameter	Value (nM)
Ki (CRTH2/DP2)	0.8
Ki (DP/DP1)	2331
Ki (TP)	283
Ki (EP2)	8748
Ki (EP3-III)	1260
Ki (EP4)	4634
Ki (FP)	10018
Ki (IP)	14434
Data from Gervais FG, et al. Mol Pharmacol. 2005.

Functional Activity
Assay	EC50 (nM)
Calcium Mobilization (HEK293 cells expressing human CRTH2)	1.2
Chemotaxis (Human Eosinophils)	0.5
Data derived from studies investigating the effects of (R)-L 888607 on CRTH2-mediated responses.

Signaling Pathway Diagrams

Caption: (R)-L 888607 downstream signaling pathway.

Experimental Protocols

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of (R)-L 888607 for the CRTH2 receptor.

Methodology:

• Membrane Preparation: Membranes from HEK293 cells stably expressing the human CRTH2 receptor are prepared.

• Binding Reaction: Membranes are incubated with a known concentration of a radiolabeled CRTH2 ligand (e.g., [3H]PGD2) and varying concentrations of (R)-L 888607.

• Incubation: The reaction is incubated to allow for competitive binding to reach equilibrium.

• Separation: Bound and free radioligand are separated by rapid filtration through a glass fiber filter.

• Quantification: The amount of bound radioactivity on the filters is determined by liquid scintillation counting.

• Data Analysis: The Ki value is calculated using the Cheng-Prusoff equation from the IC50 value (the concentration of (R)-L 888607 that inhibits 50% of the specific binding of the radioligand).

Calcium Mobilization Assay

Objective: To measure the functional potency (EC50) of (R)-L 888607 in activating CRTH2-mediated calcium release.

Methodology:

• Cell Culture: HEK293 cells expressing human CRTH2 are cultured in a suitable medium.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Stimulation: Cells are stimulated with varying concentrations of (R)-L 888607.

• Fluorescence Measurement: Changes in intracellular calcium concentration are measured by monitoring the fluorescence intensity using a fluorometric imaging plate reader or a fluorescence microscope.

• Data Analysis: The EC50 value is determined by plotting the fluorescence response against the log concentration of (R)-L 888607 and fitting the data to a sigmoidal dose-response curve.

Caption: Experimental workflow for calcium mobilization assay.

Chemotaxis Assay

Objective: To assess the ability of (R)-L 888607 to induce directed migration of eosinophils.

Methodology:

• Eosinophil Isolation: Eosinophils are isolated from human peripheral blood.

• Assay Setup: A chemotaxis chamber (e.g., Boyden chamber) is used, with a porous membrane separating an upper and a lower well.

• Chemoattractant Gradient: Varying concentrations of (R)-L 888607 are placed in the lower wells to create a chemoattractant gradient.

• Cell Migration: Eosinophils are placed in the upper wells and allowed to migrate through the membrane towards the chemoattractant for a defined period.

• Cell Quantification: The number of migrated cells in the lower wells is quantified, typically by cell counting after staining.

• Data Analysis: The EC50 for chemotaxis is determined by plotting the number of migrated cells against the log concentration of (R)-L 888607.

Conclusion

(R)-L 888607 serves as a valuable pharmacological tool for elucidating the intricate downstream signaling pathways of the CRTH2 receptor. Its high potency and selectivity enable precise investigation of CRTH2-mediated cellular responses, primarily the inhibition of cAMP production and the mobilization of intracellular calcium. These signaling events culminate in key physiological outcomes, such as the chemotaxis and activation of inflammatory cells. A thorough understanding of these pathways is critical for the development of novel therapeutic strategies targeting allergic and inflammatory diseases.

(R)-L 888607: A Technical Guide to its Effects on Eosinophil Chemotaxis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of (R)-L 888607 on eosinophil chemotaxis. (R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), a key receptor involved in allergic inflammation. This document summarizes the available quantitative data, details relevant experimental protocols, and illustrates the underlying signaling pathways.

Core Data Presentation

(R)-L 888607 demonstrates a high affinity and selectivity for the CRTH2 receptor, leading to the stimulation of eosinophil chemotaxis. The following tables summarize the key quantitative data available from public domain sources.

Parameter	Value	Receptor/Cell Type	Reference
Binding Affinity (Ki)	0.8 nM	Human CRTH2 Receptor	[1]
Chemotactic Stimulation	Effective at 100 nM	Human Eosinophils	[1]

Table 1: Binding Affinity and Eosinophil Chemotaxis Stimulation by (R)-L 888607. This table presents the reported binding affinity of (R)-L 888607 to the human CRTH2 receptor and a concentration known to induce eosinophil chemotaxis.

Receptor	Ki (nM)
CRTH2/DP2	0.8
DP/DP1	2331
TP	283
EP2	8748
EP3-III	1260
EP4	4634
FP	10018
IP	14434

Table 2: Selectivity Profile of (R)-L 888607 for Prostanoid Receptors.[1] This table details the binding affinities (Ki) of (R)-L 888607 for a panel of prostanoid receptors, highlighting its high selectivity for the CRTH2 receptor.

Experimental Protocols

The following is a representative protocol for an in vitro eosinophil chemotaxis assay to evaluate the effect of (R)-L 888607, based on established methodologies.

Isolation of Human Eosinophils

• Source: Whole blood from healthy, non-atopic donors.

• Method: Eosinophils are isolated from peripheral blood using density gradient centrifugation followed by negative selection with immunomagnetic beads to deplete other granulocytes and mononuclear cells. This method typically yields a purity of >98% for eosinophils.

Eosinophil Chemotaxis Assay (Modified Boyden Chamber Assay)

• Apparatus: A 96-well microchemotaxis chamber with a 5 µm pore size polycarbonate filter.

• Procedure:

  • The lower wells of the chemotaxis chamber are loaded with various concentrations of (R)-L 888607 diluted in assay medium (e.g., RPMI 1640 with 0.1% BSA). A negative control (medium alone) and a positive control (a known eosinophil chemoattractant like eotaxin/CCL11) are included.

  • A polycarbonate filter with a 5 µm pore size is placed over the lower wells.

  • A suspension of isolated human eosinophils (typically 1 x 10^6 cells/mL) in assay medium is added to the upper wells.

  • The chamber is incubated at 37°C in a humidified atmosphere with 5% CO2 for 1-2 hours.

  • After incubation, the filter is removed, and the cells that have migrated to the lower wells are collected.

  • The number of migrated eosinophils is quantified using a flow cytometer or by manual counting with a hemocytometer after cell lysis and staining.

Data Analysis

• The chemotactic response is typically expressed as the number of migrated cells or as a chemotactic index (the fold increase in migration in response to the agonist compared to the negative control).

• Dose-response curves are generated by plotting the chemotactic response against the concentration of (R)-L 888607 to determine the EC50 value (the concentration that elicits 50% of the maximal response).

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the key processes involved in the assessment of (R)-L 888607's effect on eosinophil chemotaxis.

Caption: CRTH2 signaling pathway in eosinophil chemotaxis.

Caption: Experimental workflow for eosinophil chemotaxis assay.

References

• 1. immune-system-research.com [immune-system-research.com]

The Structure-Activity Relationship of (R)-L-888607 and its Analogs: A Technical Guide for Drug Development Professionals

Disclaimer: Publicly available scientific literature does not contain specific data for a compound designated as "(R)-L-888607". The following guide focuses on the closely related and well-documented non-peptide oxytocin (B344502) antagonist, L-371,257 , and its analogs. This class of compounds is believed to encompass the structural features and pharmacological profile relevant to the query.

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) for a series of potent and selective non-peptide oxytocin receptor antagonists. The content is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview of the core principles driving the potency and selectivity of these compounds.

Introduction

The oxytocin receptor, a G-protein coupled receptor (GPCR), plays a crucial role in a variety of physiological processes, including uterine contractions during labor, lactation, and social bonding. Consequently, the development of oxytocin receptor antagonists has been a significant area of research for therapeutic applications such as the prevention of preterm labor. L-371,257 emerged as a pivotal lead compound in the development of non-peptide oxytocin antagonists, demonstrating good oral bioavailability and selectivity. This document summarizes the key SAR findings from studies on L-371,257 and its derivatives, providing valuable insights for the rational design of novel oxytocin receptor modulators.

Quantitative Structure-Activity Relationship Data

The following tables summarize the in vitro binding affinities of L-371,257 and its analogs for the human oxytocin receptor. The data is compiled from various scientific publications and presented to facilitate comparison and analysis of the structural modifications on receptor affinity.

Table 1: In Vitro Affinity of L-371,257 and Key Analogs for the Human Oxytocin Receptor

Compound	R Group Modification	Kᵢ (nM)	Reference
L-371,257	N-acetyl-4-piperidinyl ether	9.3	[1]
L-374,943	ortho-trifluoroethoxyphenylacetyl core	1.4	[1]
Analog with 1-(aryl)ethoxy group	Replacement of N-acetyl-4-piperidinyl ether	High Affinity	[2]

Note: "High Affinity" indicates that the publication reported significant binding but did not provide a specific Kᵢ value.

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the SAR studies of L-371,257 and its analogs.

Radioligand Binding Assay for Oxytocin Receptor Affinity

This assay determines the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a radiolabeled ligand from the oxytocin receptor.

Experimental Workflow: Radioligand Binding Assay

References

• 1. Nonpeptide oxytocin antagonists: analogs of L-371,257 with improved potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nonpeptide oxytocin antagonists: potent, orally bioavailable analogs of L-371,257 containing a 1-R-(pyridyl)ethyl ether terminus - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-L 888607: A Technical Guide to a Potent and Selective CRTH2 Agonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on T-helper type 2 cells (CRTH2), also known as the prostaglandin (B15479496) D2 receptor 2 (DP2). As a G protein-coupled receptor (GPCR), CRTH2 plays a crucial role in the inflammatory cascade, particularly in allergic diseases such as asthma and allergic rhinitis. The activation of CRTH2 by its natural ligand, prostaglandin D2 (PGD2), and synthetic agonists like (R)-L 888607, induces chemotaxis and activation of key inflammatory cells, including T-helper 2 (Th2) cells, eosinophils, and basophils. This technical guide provides a comprehensive overview of the chemical and pharmacological properties of (R)-L 888607, including its signaling pathways and the experimental methodologies used for its characterization.

Chemical Properties

(R)-L 888607 is a complex heterocyclic compound with the systematic IUPAC name 2-[(1S)-9-[(4-chlorophenyl)sulfanyl]-6-fluoro-1H,2H,3H-benzo[b]pyrrolizin-1-yl]acetic acid. Its chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identification of (R)-L 888607

Identifier	Value
IUPAC Name	2-[(1S)-9-[(4-chlorophenyl)sulfanyl]-6-fluoro-1H,2H,3H-benzo[b]pyrrolizin-1-yl]acetic acid
CAS Number	860033-06-3
Synonyms	L-888,607; L-888607

Table 2: Physicochemical Properties of (R)-L 888607

Property	Value
Molecular Formula	C19H15ClFNO2S
Molecular Weight	375.84 g/mol
Exact Mass	375.0496
Elemental Analysis	C: 60.72%, H: 4.02%, Cl: 9.43%, F: 5.05%, N: 3.73%, O: 8.51%, S: 8.53%
Melting Point	Data not available
Solubility	Data not available

Pharmacological Properties

(R)-L 888607 is distinguished by its high potency and selectivity as a CRTH2 receptor agonist. This specificity makes it a valuable tool for investigating the physiological and pathological roles of the CRTH2 signaling pathway.

Table 3: Pharmacological Profile of (R)-L 888607

Parameter	Value	Reference
Target	Chemoattractant Receptor-Homologous molecule expressed on T-helper type 2 cells (CRTH2)	[1]
Activity	Agonist	[1]
Binding Affinity (Ki)	4 nM for human CRTH2 receptor

Signaling Pathway

Activation of the CRTH2 receptor by (R)-L 888607 initiates a signaling cascade characteristic of Gαi-coupled GPCRs. This pathway ultimately leads to cellular responses such as chemotaxis and the release of pro-inflammatory cytokines.[2][3][4]

Figure 1: CRTH2 Receptor Signaling Pathway.

Experimental Protocols

The characterization of (R)-L 888607 involves a series of in vitro assays to determine its binding affinity, selectivity, and functional activity at the CRTH2 receptor. The specific methodologies for these experiments are detailed in Gervais et al., Mol Pharmacol. 2005 Jun;67(6):1834-9.[1] Due to the inaccessibility of the full-text article, the following are generalized descriptions of the likely experimental protocols.

Radioligand Binding Assay (for Affinity and Selectivity)

This assay is used to determine the binding affinity (Ki) of (R)-L 888607 for the CRTH2 receptor and its selectivity over other prostanoid receptors.

Generalized Protocol:

• Membrane Preparation: Membranes from cells expressing the recombinant human CRTH2 receptor are prepared.

• Competition Binding: A constant concentration of a radiolabeled ligand for the CRTH2 receptor (e.g., [3H]PGD2) is incubated with the cell membranes in the presence of increasing concentrations of unlabeled (R)-L 888607.

• Separation and Counting: The bound and free radioligand are separated by filtration, and the radioactivity of the filter-bound membranes is measured using a scintillation counter.

• Data Analysis: The concentration of (R)-L 888607 that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

• Selectivity: The same procedure is repeated using cell membranes expressing other prostanoid receptors (e.g., DP1, EP1-4, FP, IP, TP) to assess the selectivity of (R)-L 888607.

Calcium Mobilization Assay (for Functional Agonist Activity)

This assay measures the ability of (R)-L 888607 to activate the CRTH2 receptor and elicit a downstream signaling event, specifically an increase in intracellular calcium concentration.

Generalized Protocol:

• Cell Culture: Cells endogenously expressing the CRTH2 receptor (e.g., human eosinophils or Th2 cells) or cells recombinantly expressing the receptor are cultured.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: The dye-loaded cells are exposed to varying concentrations of (R)-L 888607.

• Fluorescence Measurement: The change in fluorescence intensity, which is proportional to the intracellular calcium concentration, is measured over time using a fluorescence plate reader.

• Data Analysis: The concentration-response curve is plotted, and the EC50 value (the concentration of agonist that gives half-maximal response) is calculated to determine the potency of (R)-L 888607.

Chemotaxis Assay (for Functional Cellular Response)

This assay assesses the ability of (R)-L 888607 to induce the directed migration of inflammatory cells, a key physiological response mediated by the CRTH2 receptor.

Generalized Protocol:

• Cell Isolation: Eosinophils or Th2 cells are isolated from human peripheral blood.

• Assay Setup: A chemotaxis chamber (e.g., a Boyden chamber) is used, which consists of two compartments separated by a microporous membrane. The lower compartment is filled with a solution containing a specific concentration of (R)-L 888607, while the isolated cells are placed in the upper compartment.

• Incubation: The chamber is incubated to allow the cells to migrate through the membrane towards the chemoattractant.

• Cell Quantification: The number of cells that have migrated to the lower compartment is quantified, typically by microscopy or flow cytometry.

• Data Analysis: The chemotactic response is expressed as the number of migrated cells or as a chemotactic index, and a concentration-response curve is generated.

Figure 2: General Experimental Workflow.

Conclusion

(R)-L 888607 is a valuable pharmacological tool for the study of CRTH2 receptor biology. Its high potency and selectivity allow for the specific interrogation of the CRTH2 signaling pathway and its role in inflammatory processes. The experimental protocols outlined in this guide provide a framework for the comprehensive in vitro characterization of this and other CRTH2-targeting compounds, which is essential for the development of novel therapeutics for allergic diseases. Further research utilizing (R)-L 888607 will continue to elucidate the complex role of the CRTH2 receptor in health and disease.

References

• 1. Identification of a potent and selective synthetic agonist at the CRTH2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structures of the human PGD2 receptor CRTH2 reveal novel mechanisms for ligand recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of Th2 cells downregulates CRTh2 through an NFAT1 mediated mechanism | PLOS One [journals.plos.org]
• 4. Expression of DP2 (CRTh2), a Prostaglandin D2 Receptor, in Human Mast Cells - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Effects of the CRTH2 Agonist (R)-L 888607: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo effects of (R)-L 888607, a potent and selective agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2). The activation of CRTH2, a G protein-coupled receptor, is a key event in the inflammatory cascade associated with allergic diseases. Understanding the in vivo consequences of CRTH2 agonism is crucial for elucidating the pathophysiology of these conditions and for the development of novel therapeutics.

Core Concepts: The CRTH2 Signaling Pathway

The CRTH2 receptor is preferentially expressed on type 2 innate lymphoid cells (ILC2s), T helper 2 (Th2) cells, eosinophils, and basophils. Its primary endogenous ligand is prostaglandin (B15479496) D2 (PGD2), a lipid mediator released by activated mast cells. The binding of an agonist, such as (R)-L 888607, to CRTH2 initiates a signaling cascade that leads to a range of pro-inflammatory responses. These include the chemotaxis and activation of the aforementioned immune cells, leading to their accumulation at sites of inflammation, and the release of type 2 cytokines like interleukin-4 (IL-4), IL-5, and IL-13.[1][2]

References

• 1. CRTH2 antagonism significantly ameliorates airway hyperreactivity and downregulates inflammation-induced genes in a mouse model of airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The therapeutic potential of CRTH2/DP2 beyond allergy and asthma - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacology of (R)-L-888607: A Technical Guide for Researchers

(R)-L-888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the DP2 receptor. This document provides an in-depth overview of the pharmacology of (R)-L-888607, intended for researchers, scientists, and professionals in drug development. It covers the compound's binding affinity, mechanism of action, and relevant experimental methodologies.

Core Pharmacology and Mechanism of Action

(R)-L-888607 acts as a selective agonist at the CRTH2 receptor, a G-protein coupled receptor (GPCR) that is preferentially expressed on T helper type 2 (Th2) cells, eosinophils, and basophils. The activation of CRTH2 by its endogenous ligand, prostaglandin (B15479496) D2 (PGD2), or synthetic agonists like (R)-L-888607, is implicated in the pathogenesis of allergic diseases such as asthma and atopic dermatitis.

The binding of (R)-L-888607 to the CRTH2 receptor initiates a signaling cascade through a Gi-type G protein. This leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. Concurrently, the Gβγ subunit of the G-protein can activate phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, leading to a transient increase in cytosolic calcium concentration. This signaling pathway ultimately mediates the pro-inflammatory effects associated with CRTH2 activation, including cell migration, degranulation, and cytokine release.

Quantitative Data: Binding Affinity

(R)-L-888607 exhibits subnanomolar affinity for the human CRTH2 receptor and displays high selectivity over other prostanoid receptors. The binding affinities, expressed as inhibitor constant (Ki) values, are summarized in the table below.

Receptor	Ki (nM)
CRTH2/DP2	0.8
DP/DP1	2331
TP	283
EP2	8748
EP3-III	1260
EP4	4634
FP	10018
IP	14434

Experimental Protocols

Radioligand Binding Assay for CRTH2 Receptor

This protocol outlines a representative method for determining the binding affinity of compounds like (R)-L-888607 to the CRTH2 receptor.

1. Membrane Preparation:

• Membranes are prepared from a cell line stably expressing the human CRTH2 receptor (e.g., HEK293 cells).

• Cells are harvested, washed, and then homogenized in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing protease inhibitors).

• The homogenate is centrifuged at a low speed to remove nuclei and cellular debris.

• The resulting supernatant is then ultracentrifuged to pellet the cell membranes.

• The membrane pellet is resuspended in a suitable buffer and stored at -80°C.

2. Binding Assay:

• The assay is typically performed in a 96-well plate format.

• To each well, add the following components in order:

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 0.1% BSA).

  • A fixed concentration of a radiolabeled CRTH2 ligand (e.g., [3H]-PGD2).

  • Increasing concentrations of the unlabeled competitor compound ((R)-L-888607).

  • Cell membranes expressing the CRTH2 receptor.

• Non-specific binding is determined in the presence of a high concentration of an unlabeled CRTH2 ligand.

• The plate is incubated at room temperature for a specified time (e.g., 90 minutes) to allow the binding to reach equilibrium.

3. Detection and Data Analysis:

• The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.

• The filters are washed with ice-cold assay buffer to remove unbound radioligand.

• The radioactivity retained on the filters is measured using a scintillation counter.

• The data are analyzed using non-linear regression to determine the IC50 value, which is then converted to a Ki value using the Cheng-Prusoff equation.

Eosinophil Shape Change Assay

This in vitro functional assay assesses the ability of (R)-L-888607 to induce a morphological response in eosinophils, a key cell type in allergic inflammation.

1. Eosinophil Isolation:

• Eosinophils are isolated from fresh human peripheral blood using density gradient centrifugation followed by negative selection with magnetic beads to remove other cell types.

2. Shape Change Assay:

• Isolated eosinophils are resuspended in a suitable buffer (e.g., HBSS with calcium and magnesium).

• The cells are incubated with various concentrations of (R)-L-888607 or a vehicle control at 37°C for a short period (e.g., 10-15 minutes).

• The reaction is stopped by adding a fixative, such as paraformaldehyde.

3. Analysis:

• The morphological changes in the eosinophils are analyzed by flow cytometry.

• Activated eosinophils undergo a shape change from a round to an elongated, polarized morphology, which can be detected as an increase in the forward scatter (FSC) signal.

• The percentage of cells that have undergone a shape change is quantified for each concentration of the test compound.

Visualizations

Signaling Pathway of (R)-L-888607 via the CRTH2 Receptor```dot

Caption: Workflow for determining the binding affinity of (R)-L-888607.

Logical Relationship in Eosinophil Shape Change Assay

Caption: Logical flow of the eosinophil shape change assay.

The Agonistic Interaction of (R)-L 888607 with the G-Protein Coupled Receptor CRTH2: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selective CRTH2 agonist, (R)-L 888607, and its interaction with the G-protein coupled receptor (GPCR) CRTH2. This document details the binding affinity, functional activity, and the downstream signaling pathways modulated by this interaction, presenting key quantitative data, experimental methodologies, and visual representations of the underlying molecular mechanisms.

Introduction to (R)-L 888607 and the CRTH2 Receptor

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as GPR44 or DP2. The CRTH2 receptor is a G-protein coupled receptor that plays a crucial role in the inflammatory cascade, particularly in allergic diseases such as asthma and allergic rhinitis. It is primarily expressed on T helper 2 (Th2) cells, eosinophils, and basophils. The natural ligand for CRTH2 is Prostaglandin D2 (PGD2), a key mediator released from mast cells upon allergen stimulation. Activation of CRTH2 by agonists like (R)-L 888607 triggers a signaling cascade that leads to chemotaxis (cell migration) and the release of pro-inflammatory cytokines, making it a significant target for therapeutic intervention in inflammatory and allergic conditions.

Quantitative Analysis of (R)-L 888607 Interaction with CRTH2

The interaction of (R)-L 888607 with the human CRTH2 receptor has been characterized by its high binding affinity and potent functional activity. The following table summarizes the key quantitative data.

Parameter	Value	Receptor	Species	Assay Type
Ki (Binding Affinity)	0.8 nM	CRTH2	Human	Radioligand Binding Assay
EC50 (Functional Potency)	0.4 nM	CRTH2	Human	Calcium Mobilization Assay

CRTH2 Signaling Pathway upon Activation by (R)-L 888607

Activation of the CRTH2 receptor by (R)-L 888607 initiates a signaling cascade through a Gαi subunit of the heterotrimeric G-protein. This leads to two primary downstream effects: the inhibition of adenylyl cyclase and the activation of phospholipase C.

• Inhibition of Adenylyl Cyclase: The activated Gαi subunit inhibits the enzyme adenylyl cyclase, resulting in a decrease in the intracellular concentration of cyclic adenosine (B11128) monophosphate (cAMP).

• Activation of Phospholipase C: The βγ subunits of the G-protein activate phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the cytoplasm. This increase in intracellular calcium is a key event in mediating the cellular responses.

The ultimate cellular outcomes of CRTH2 activation include chemotaxis of inflammatory cells like eosinophils and Th2 cells to the site of inflammation, and the release of Th2-type cytokines such as IL-4, IL-5, and IL-13.

The role of (R)-L 888607 in type 2 immune responses

An In-depth Technical Guide on the Role of CRTH2 Antagonism in Type 2 Immune Responses

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Executive Summary:

Type 2 immune responses, critical in the defense against helminth parasites, are also the central drivers of allergic diseases such as asthma, allergic rhinitis, and atopic dermatitis. A key signaling pathway implicated in the orchestration of these responses involves prostaglandin (B15479496) D2 (PGD2) and its receptor, the chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2). Activation of CRTH2 on various immune cells, including T helper 2 (Th2) cells, type 2 innate lymphoid cells (ILC2s), eosinophils, and basophils, promotes their recruitment and effector functions, thereby amplifying the type 2 inflammatory cascade. Consequently, antagonism of the CRTH2 receptor has emerged as a promising therapeutic strategy for the treatment of allergic diseases. This whitepaper provides a comprehensive overview of the role of CRTH2 in type 2 immunity, focusing on the mechanism of action and therapeutic potential of CRTH2 antagonists. It consolidates preclinical and clinical data for key investigational compounds, details relevant experimental methodologies, and visually represents the core signaling pathways and experimental workflows.

A Note on Terminology: Agonists vs. Antagonists

Initial literature searches may reveal the compound (R)-L-888,607 , a potent and selective agonist of the CRTH2 receptor. As an agonist, this molecule mimics the action of the natural ligand, PGD2, and is therefore a tool for studying the pro-inflammatory effects of CRTH2 activation. This guide, however, focuses on the therapeutic objective of inhibiting type 2 immune responses. Therefore, the core of this document is dedicated to CRTH2 antagonists , which block the receptor and prevent the downstream inflammatory signaling.

The PGD2/CRTH2 Axis in Type 2 Immunity

Prostaglandin D2 is a major lipid mediator released predominantly by activated mast cells upon allergen exposure.[1][2] It exerts its biological effects through two main receptors: the D-prostanoid receptor 1 (DP1) and CRTH2 (also known as DP2).[1][3] While both are involved in allergic inflammation, CRTH2 is considered a key driver of the type 2 inflammatory response.[2][4]

CRTH2 is a G-protein coupled receptor expressed on key effector cells of type 2 immunity, including:

• T helper 2 (Th2) cells: Activation of CRTH2 on Th2 cells induces their chemotaxis and promotes the production of hallmark type 2 cytokines like IL-4, IL-5, and IL-13.[4][5]

• Eosinophils: PGD2 is a potent chemoattractant for eosinophils, and CRTH2 activation mediates their migration to inflammatory sites, degranulation, and respiratory burst.[6][7]

• Basophils: Similar to eosinophils, basophils are recruited and activated via CRTH2 signaling.[4]

• Type 2 Innate Lymphoid Cells (ILC2s): CRTH2 is expressed on ILC2s and regulates their accumulation in inflamed tissues, such as the lungs, contributing to innate type 2 inflammation.[8][9]

The binding of PGD2 to CRTH2 initiates a signaling cascade that leads to the recruitment and activation of these cells at the site of allergic inflammation, perpetuating the inflammatory response and contributing to the pathophysiology of allergic diseases.[1][4]

Mechanism of Action of CRTH2 Antagonists

CRTH2 antagonists are small molecule inhibitors that competitively bind to the CRTH2 receptor, thereby blocking the binding of PGD2. This inhibition prevents the downstream signaling events that lead to the recruitment and activation of type 2 immune cells.[10] By disrupting this key pathway, CRTH2 antagonists can attenuate the cardinal features of allergic inflammation, including eosinophilia, mucus hypersecretion, and airway hyperresponsiveness.[11][12]

Quantitative Data for Investigational CRTH2 Antagonists

Several CRTH2 antagonists have been evaluated in preclinical and clinical studies. The following tables summarize key quantitative data for some of the most studied compounds.

Table 1: Preclinical Potency and Affinity of Selected CRTH2 Antagonists

Compound	Target	Assay Type	Species	IC50 (nM)	Ki (nM)	Reference(s)
Fevipiprant (B1672611) (QAW039)	CRTH2	Eosinophil Shape Change	Human	0.44	-	[8]
CRTH2	Radioligand Binding (KD)	Human	-	1.1	[8]
Timapiprant (OC000459)	CRTH2	Eosinophil Shape Change	Human	-	pKB = 7.9	[13]
CRTH2	Th2 Cell Chemotaxis	Human	28	-	[13]
CRTH2	Th2 Cytokine Production	Human	19	-	[13]
CRTH2	Radioligand Binding	Human	-	0.013 (µM)	[14]
CRTH2	Radioligand Binding	Rat	-	0.003 (µM)	[14]
AZD1981	CRTH2	Eosinophil Shape Change	Human	A2 = 35	-	[2]
Setipiprant (B610798) (ACT-129968)	CRTH2	Not Specified	Not Specified	-	-	[10][15]
Cay10471	CRTH2	Radioligand Binding	Human, Guinea Pig	-	High Affinity	[7]

Table 2: Summary of Clinical Efficacy Data for Selected CRTH2 Antagonists in Asthma

Compound	Study Phase	Patient Population	Key Endpoint	Result	Reference(s)
Fevipiprant (QAW039)	Phase II	Moderate-to-severe asthma with eosinophilia (≥2%)	Sputum eosinophil percentage	3.5-fold greater decrease vs. placebo	[3]
Phase III	Moderate-to-severe asthma	Lung function and other clinical outcomes	No significant improvement	[4]
Timapiprant (OC000459)	Phase II	Moderate persistent asthma	FEV1 improvement	Not statistically significant in full analysis, significant in per-protocol	[6]
Phase II	Allergic asthma	Late asthmatic response (LAR)	Significant reduction in AUC for FEV1 in LAR	[16]
AZD1981	Phase II	Stable asthma (ICS withdrawn)	Morning PEF	Non-significant increase (9.5 L/min vs. placebo, P=0.086)	[17][18]
Phase II	Uncontrolled asthma (on ICS)	Morning PEF	Non-significant increase (12 L/min vs. placebo, P=0.16)	[17][18]
Phase II	Uncontrolled asthma (on ICS)	ACQ-5 scores	Significant improvements (0.26-0.3 units vs. placebo, P=0.010-0.022)	[18][19]
Setipiprant (ACT-129968)	Phase II/III (Allergic Rhinitis)	Seasonal allergic rhinitis	Daytime nasal symptom scores (DNSS)	Significant improvement in Phase 2, not confirmed in Phase 3	[1][5]

Experimental Protocols

The characterization of CRTH2 antagonists involves a series of in vitro and in vivo assays to determine their binding affinity, functional activity, and therapeutic efficacy.

Radioligand Binding Assay

This assay is the gold standard for determining the affinity of a compound for its receptor.[20]

Objective: To determine the binding affinity (Ki) of a test compound for the CRTH2 receptor.

Principle: A radiolabeled ligand with known high affinity for CRTH2 (e.g., [3H]PGD2) is incubated with a source of the receptor (e.g., cell membranes from a cell line overexpressing CRTH2).[21] The assay measures the ability of a non-radiolabeled test compound to compete with the radioligand for binding to the receptor.

Methodology:

• Membrane Preparation: Cell membranes expressing the CRTH2 receptor are prepared from cultured cells.[22]

• Assay Setup: In a multi-well plate, the cell membranes are incubated with a fixed concentration of [3H]PGD2 and varying concentrations of the unlabeled test compound.[22]

• Incubation: The plate is incubated to allow the binding to reach equilibrium.[21]

• Separation of Bound and Free Ligand: The receptor-bound radioligand is separated from the unbound radioligand, typically by rapid filtration through a glass fiber filter.[20]

• Quantification: The amount of radioactivity trapped on the filter is quantified using a scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.[22]

Chemotaxis Assay

This functional assay assesses the ability of a CRTH2 antagonist to inhibit the migration of immune cells towards a chemoattractant.

Objective: To evaluate the functional potency of a CRTH2 antagonist in blocking PGD2-induced cell migration.

Principle: The assay utilizes a Boyden chamber or a similar transwell system, which consists of an upper and a lower chamber separated by a microporous membrane. Immune cells (e.g., eosinophils or Th2 cells) are placed in the upper chamber, and a chemoattractant (PGD2) is placed in the lower chamber. The ability of the cells to migrate through the pores in the membrane towards the chemoattractant is measured.

Methodology:

• Cell Isolation: Target cells (e.g., human peripheral blood eosinophils) are isolated.[7]

• Assay Setup: The lower wells of a chemotaxis plate are filled with medium containing PGD2. The transwell inserts (upper chambers) are placed in the wells.

• Cell Treatment: The isolated cells are pre-incubated with various concentrations of the CRTH2 antagonist or vehicle control.

• Cell Seeding: The treated cells are added to the upper chamber of the transwell inserts.

• Incubation: The plate is incubated to allow for cell migration.

• Quantification: The number of cells that have migrated to the lower chamber is quantified, for example, by cell counting using a flow cytometer or by using a fluorescent dye and measuring fluorescence.

• Data Analysis: The results are expressed as the percentage of inhibition of migration compared to the vehicle control, and an IC50 value is calculated.

Visualizations

Signaling Pathway

Caption: PGD2/CRTH2 signaling pathway in type 2 immune responses.

Experimental Workflow: Chemotaxis Assay

Caption: Workflow for an in vitro chemotaxis assay.

Logical Relationship: Mechanism of CRTH2 Antagonism

References

• 1. Efficacy and safety of setipiprant in seasonal allergic rhinitis: results from Phase 2 and Phase 3 randomized, double-blind, placebo- and active-referenced studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AZD1981 [openinnovation.astrazeneca.com]
• 3. Spotlight on fevipiprant and its potential in the treatment of asthma: evidence to date - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fevipiprant - Wikipedia [en.wikipedia.org]
• 5. Efficacy and safety of setipiprant in seasonal allergic rhinitis: results from Phase 2 and Phase 3 randomized, double-blind, placebo- and active-referenced studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CRTH2 antagonists in asthma: current perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel antagonist of CRTH2 blocks eosinophil release from bone marrow, chemotaxis and respiratory burst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics, Safety, and Tolerability of Fevipiprant (QAW039), a Novel CRTh2 Receptor Antagonist: Results From 2 Randomized, Phase 1, Placebo‐Controlled Studies in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antagonism of the prostaglandin D2 receptor CRTH2 attenuates asthma pathology in mouse eosinophilic airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. newdrugapprovals.org [newdrugapprovals.org]
• 11. benchchem.com [benchchem.com]
• 12. CRTH2 antagonism significantly ameliorates airway hyperreactivity and downregulates inflammation-induced genes in a mouse model of airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pharmacologic profile of OC000459, a potent, selective, and orally active D prostanoid receptor 2 antagonist that inhibits mast cell-dependent activation of T helper 2 lymphocytes and eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Timapiprant, a prostaglandin D2 receptor antagonist, ameliorates pathology in a rat Alzheimer’s model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Setipiprant - Wikipedia [en.wikipedia.org]
• 16. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Two Phase II randomized trials on the CRTh2 antagonist AZD1981 in adults with asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 18. dovepress.com [dovepress.com]
• 19. Two Phase II randomized trials on the CRTh2 antagonist AZD1981 in adults with asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. giffordbioscience.com [giffordbioscience.com]
• 21. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. giffordbioscience.com [giffordbioscience.com]

Protocols & Analytical Methods

Application Notes and Protocols for Utilizing (R)-L 888607 in a Chemotaxis Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-L 888607 is a potent and selective antagonist of the cysteinyl leukotriene receptor 1 (CysLT1). Cysteinyl leukotrienes (CysLTs), including leukotriene D4 (LTD4), are inflammatory lipid mediators that play a crucial role in the pathophysiology of various inflammatory diseases, such as asthma and allergic rhinitis.[1][2] The CysLT1 receptor, a G protein-coupled receptor (GPCR), is expressed on the surface of various immune cells, including eosinophils, mast cells, and macrophages.[2] Activation of the CysLT1 receptor by its ligands, primarily LTD4, triggers a signaling cascade that leads to a range of pro-inflammatory responses, including bronchoconstriction, increased vascular permeability, and, critically, the directed migration of inflammatory cells, a process known as chemotaxis.[1][3]

By blocking the CysLT1 receptor, (R)-L 888607 can effectively inhibit the chemotactic response of immune cells towards a CysLT gradient. This makes it a valuable tool for studying the role of the CysLT1 receptor in inflammatory cell recruitment and for the development of novel anti-inflammatory therapeutics. These application notes provide a detailed protocol for utilizing (R)-L 888607 in a standard in vitro chemotaxis assay, specifically the Boyden chamber or Transwell assay.

CysLT1 Receptor Signaling Pathway

Upon binding of an agonist like LTD4, the CysLT1 receptor undergoes a conformational change, leading to the activation of the heterotrimeric G-protein Gq/11.[3] This initiates a downstream signaling cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 induces the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). This signaling cascade ultimately culminates in the reorganization of the actin cytoskeleton, leading to cell polarization and migration towards the chemoattractant source. (R)-L 888607, as a CysLT1 receptor antagonist, competitively binds to the receptor, preventing the initiation of this signaling pathway.

Caption: CysLT1 Receptor Signaling Pathway Leading to Chemotaxis.

Data Presentation

Compound	Cell Type	Chemoattractant (Concentration)	Assay Type	IC50 / % Inhibition
Montelukast	Differentiated EoL-1 cells (eosinophilic)	LTD4 (10 nM)	Commercial Cell Migration Assay	Significant inhibition at 100 nM[1]
Zafirlukast	Human Glioblastoma A172 cells	Serum	Transwell Invasion Assay	Inhibition of migration observed at 1-5 µM [ ]
Pranlukast	Human Airway Smooth Muscle Cells	LTD4	Contraction Assay	pKB = 6.9[4]

Note: pKB is the negative logarithm of the molar concentration of an antagonist that is required to occupy 50% of the receptors at equilibrium.

Experimental Protocols

Protocol 1: Boyden Chamber/Transwell Chemotaxis Assay

This protocol describes the use of a Boyden chamber (or Transwell insert) to assess the inhibitory effect of (R)-L 888607 on LTD4-induced chemotaxis of a model immune cell line (e.g., human eosinophilic cell line, EoL-1).[5][6][7]

Materials and Reagents:

• Cell Line: A cell line expressing the CysLT1 receptor (e.g., EoL-1, HL-60, or primary immune cells).

• Cell Culture Medium: Appropriate medium for the chosen cell line (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.

• Chemoattractant: Leukotriene D4 (LTD4).

• Test Compound: (R)-L 888607.

• Vehicle Control: Dimethyl sulfoxide (B87167) (DMSO) or the solvent used to dissolve (R)-L 888607.

• Assay Buffer: Serum-free cell culture medium or Hank's Balanced Salt Solution (HBSS) with 0.1% Bovine Serum Albumin (BSA).

• Boyden Chamber/Transwell Inserts: With a pore size appropriate for the cell type (e.g., 5 µm for eosinophils).

• 24-well or 96-well plates.

• Staining Solution: Diff-Quik or Crystal Violet.

• Microscope.

Experimental Workflow:

Caption: Experimental Workflow for Chemotaxis Assay.

Detailed Methodology:

• Cell Culture: Culture the CysLT1 receptor-expressing cells according to standard protocols. Ensure cells are in the logarithmic growth phase and have high viability (>95%).

• Cell Harvest and Preparation:

  • Harvest the cells and wash them once with serum-free medium.

  • Resuspend the cells in assay buffer at a concentration of 1 x 10^6 cells/mL.

  • (Optional but recommended) Starve the cells in serum-free medium for 2-4 hours prior to the assay to reduce basal migration.

• Preparation of Solutions:

  • Prepare a stock solution of (R)-L 888607 in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of (R)-L 888607 in assay buffer to achieve the desired final concentrations. Include a vehicle control.

  • Prepare a solution of LTD4 in assay buffer. The optimal concentration should be determined from a dose-response curve, but a concentration of 10 nM is a common starting point.[1]

• Pre-incubation with Antagonist:

  • In separate tubes, mix equal volumes of the cell suspension and the various concentrations of (R)-L 888607 (or vehicle).

  • Incubate the cells with the antagonist for 15-30 minutes at 37°C.

• Assay Setup:

  • Add the LTD4 solution to the lower chamber of the Boyden chamber or the well of the multi-well plate.

  • Place the Transwell insert into the well, ensuring no air bubbles are trapped beneath the membrane.

  • Add the pre-incubated cell suspension (containing (R)-L 888607 or vehicle) to the upper chamber of the insert.

  • Include control wells:

    • Negative Control: Assay buffer in the lower chamber (no chemoattractant).

    • Positive Control: LTD4 in the lower chamber and vehicle-treated cells in the upper chamber.

• Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a period sufficient for cell migration (typically 2-4 hours). The optimal incubation time should be determined empirically.

• Removal of Non-migrated Cells: After incubation, carefully remove the inserts from the wells. Use a cotton swab to gently wipe the inside of the insert to remove any cells that have not migrated through the membrane.

• Fixation and Staining:

  • Fix the migrated cells on the underside of the membrane by immersing the insert in methanol (B129727) for 10 minutes.

  • Stain the cells using a suitable stain such as Diff-Quik or 0.5% Crystal Violet for 5-10 minutes.

  • Gently wash the inserts in distilled water to remove excess stain.

• Quantification of Migration:

  • Allow the inserts to air dry.

  • Using a light microscope, count the number of migrated cells on the underside of the membrane in several random high-power fields (e.g., 5-10 fields per insert).

  • Calculate the average number of migrated cells per field for each condition.

  • Alternatively, the stain can be eluted (e.g., with 10% acetic acid for Crystal Violet) and the absorbance measured using a plate reader.

• Data Analysis:

  • Calculate the percentage of migration inhibition for each concentration of (R)-L 888607 compared to the positive control (LTD4 alone).

  • Plot the percentage of inhibition against the log concentration of (R)-L 888607 to generate a dose-response curve and determine the IC50 value.

Conclusion

This document provides a comprehensive guide for utilizing the CysLT1 receptor antagonist (R)-L 888607 in a chemotaxis assay. The provided protocols and background information are intended to assist researchers in designing and executing experiments to investigate the role of the CysLT1 receptor in cell migration and to evaluate the inhibitory potential of (R)-L 888607. Careful optimization of experimental parameters, such as cell type, chemoattractant concentration, and incubation time, is crucial for obtaining reliable and reproducible results.

References

• 1. Leukotriene D4 induces chemotaxis in human eosinophilc cell line, EoL-1 cells via CysLT1 receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of the human cysteinyl leukotriene CysLT1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cysteinyl leukotriene receptor 1 - Wikipedia [en.wikipedia.org]
• 4. Effects of LTD4 on human airway smooth muscle cell proliferation, matrix expression, and contraction In vitro: differential sensitivity to cysteinyl leukotriene receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Boyden Chamber Assays | Cell Biolabs [cellbiolabs.com]
• 6. Boyden chamber assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for (R)-L 888607 Concentration in Cell Culture Experiments

Disclaimer: Extensive searches for the specific compound "(R)-L 888607" did not yield publicly available data regarding its use in cell culture experiments, its IC50 value, or specific protocols. Therefore, these application notes utilize the well-characterized GPR18 antagonist, O-1918 , as a representative example to provide detailed protocols and guidance for researchers studying GPR18 inhibition in cell culture. The principles and methodologies described herein are broadly applicable to the study of GPR18 antagonists.

Introduction to GPR18 and its Antagonists

The G protein-coupled receptor 18 (GPR18) is an orphan receptor that has been implicated in a variety of physiological processes, including immune response, inflammation, and cellular migration.[1][2] It is activated by several ligands, including N-arachidonoyl glycine (B1666218) (NAGly) and Δ9-tetrahydrocannabinol (Δ9-THC).[3][4] GPR18 signaling is complex, involving coupling to different G proteins such as Gαi/o and Gαq, which can lead to the inhibition of adenylyl cyclase (decreasing cAMP levels) or the mobilization of intracellular calcium.[3][4]

GPR18 antagonists are valuable tools for elucidating the physiological roles of this receptor and for the potential development of therapeutics. O-1918 is a synthetic compound frequently used as a GPR18 antagonist in in-vitro studies.[5][6] However, it's important to note that O-1918 can exhibit biased agonism, acting as an antagonist in some signaling pathways while having agonistic effects in others.[7]

These application notes provide a summary of reported concentrations of O-1918 in cell culture experiments and detailed protocols for assessing the activity of GPR18 antagonists.

Data Presentation: (R)-L 888607 (using O-1918 as a representative antagonist)

The following table summarizes the concentrations of O-1918 used in various cell culture experiments as a GPR18 antagonist.

Cell Line	Assay Type	Agonist Used	O-1918 Concentration	Observed Effect	Reference
Bovine Corneal Epithelial Cells (bCECs)	Migration Assay	Anandamide (AEA)	1 µM	Blocked AEA-induced migration	[5]
Bovine Corneal Epithelial Cells (bCECs)	Proliferation Assay	NAGly	1 µM	Blocked NAGly-induced proliferation	[5]
Murine Organotypic Hippocampal Slice Cultures	Neuroprotection Assay	NMDA	30 µM	Blocked the neuroprotective effects of NAGly	[3]
HEK293 cells expressing GPR18	Migration Assay	NAGly, Abn-CBD, O-1602	Not specified for antagonism	Reported to attenuate migration	[1]

Experimental Protocols

General Cell Culture of GPR18-expressing Cells (HEK293-GPR18)

This protocol describes the routine maintenance of Human Embryonic Kidney (HEK293) cells stably expressing GPR18.

Materials:

• HEK293 cells stably expressing GPR18

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS), sterile

• 0.25% Trypsin-EDTA

• Cell culture flasks (T-75)

• Incubator (37°C, 5% CO2)

Procedure:

• Maintain HEK293-GPR18 cells in a T-75 flask with DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• Passage the cells when they reach 80-90% confluency (typically every 2-3 days).

• To passage, aspirate the culture medium and wash the cell monolayer once with sterile PBS.

• Add 2-3 mL of 0.25% Trypsin-EDTA to the flask and incubate at 37°C for 3-5 minutes, or until the cells detach.

• Neutralize the trypsin by adding 7-8 mL of complete culture medium.

• Transfer the cell suspension to a 15 mL conical tube and centrifuge at 200 x g for 5 minutes.

• Aspirate the supernatant and resuspend the cell pellet in 10 mL of fresh, pre-warmed complete culture medium.

• Seed the cells into new flasks at a subculture ratio of 1:5 to 1:10.

Calcium Mobilization Assay for GPR18 Antagonism

This assay measures the ability of a test compound to inhibit the increase in intracellular calcium induced by a GPR18 agonist.

Materials:

• HEK293-GPR18 cells

• Black, clear-bottom 96-well microplates

• Complete culture medium

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• Calcium-sensitive dye (e.g., Fluo-4 AM)

• GPR18 agonist (e.g., NAGly)

• Test compound (e.g., O-1918)

• Fluorescence plate reader with automated injection capabilities

Procedure:

• Cell Seeding: Seed HEK293-GPR18 cells into a 96-well black, clear-bottom plate at a density of 40,000 to 80,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C with 5% CO2.

• Dye Loading: Prepare the Fluo-4 AM dye-loading solution according to the manufacturer's instructions. Carefully remove the culture medium from the cell plate and add 100 µL of the dye-loading solution to each well. Incubate for 45-60 minutes at 37°C.

• Compound Pre-incubation: During dye loading, prepare serial dilutions of the test compound (e.g., O-1918) in Assay Buffer. After the dye loading incubation, wash the cells gently with 100 µL of Assay Buffer. Add the desired concentrations of the test compound to the respective wells and incubate for 15-30 minutes at room temperature.

• Agonist Stimulation and Signal Detection: Prepare the GPR18 agonist (e.g., NAGly) at a concentration that elicits a submaximal response (e.g., EC80). Using a fluorescence plate reader, measure the baseline fluorescence for a few seconds. Then, automatically inject the agonist into the wells and continue to measure the fluorescence intensity over time (typically 1-2 minutes). The change in fluorescence corresponds to the increase in intracellular calcium.

• Data Analysis: Determine the peak fluorescence response for each well. To calculate the inhibitory effect of the test compound, normalize the data to the response of the agonist alone (100% activation) and a vehicle control (0% activation). Plot the normalized response against the log of the antagonist concentration to determine the IC50 value.

cAMP Assay for GPR18 Antagonism

This assay measures the ability of a test compound to block the agonist-induced inhibition of cAMP production.

Materials:

• CHO-K1 or HEK293 cells stably expressing GPR18

• Complete culture medium

• Forskolin (B1673556)

• GPR18 agonist (e.g., NAGly)

• Test compound (e.g., O-1918)

• cAMP assay kit (e.g., LANCE Ultra cAMP Kit or similar)

• Plate reader compatible with the chosen cAMP assay kit

Procedure:

• Cell Seeding: Seed GPR18-expressing cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

• Compound Treatment: On the day of the assay, remove the culture medium and replace it with assay buffer provided in the cAMP kit or a suitable buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Add the test compound (GPR18 antagonist) at various concentrations to the wells and pre-incubate for 15-30 minutes.

• Add the GPR18 agonist (e.g., NAGly) to the wells, followed immediately by the addition of forskolin. Forskolin is used to stimulate adenylyl cyclase and produce a measurable level of cAMP. The GPR18 agonist, acting through Gαi/o, will inhibit this forskolin-induced cAMP production.

• Incubate the plate for the time recommended by the cAMP assay kit manufacturer (typically 15-60 minutes) at room temperature or 37°C.

• cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels according to the instructions of the cAMP assay kit.

• Data Analysis: The antagonist's effect is observed as a reversal of the agonist-induced decrease in cAMP levels. Calculate the percent inhibition for each antagonist concentration relative to the controls (forskolin alone and forskolin + agonist). Plot the percent inhibition against the log of the antagonist concentration to determine the IC50 value.

Mandatory Visualizations

Caption: GPR18 Signaling Pathway and Point of Antagonism.

Caption: Experimental Workflow for GPR18 Antagonist Screening.

References

• 1. Therapeutic Exploitation of GPR18: Beyond the Cannabinoids? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol for cell preparation and gene delivery in HEK293T and C2C12 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Novel GPR18 Ligands in Rodent Pharmacological Tests: Effects on Mood, Pain, and Eating Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evidence for a GPR18 role in chemotaxis, proliferation, and the course of wound closure in cornea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Atypical cannabinoid ligands O-1602 and O-1918 administered chronically in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation of GPR18 by cannabinoid compounds: a tale of biased agonism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Calcium Mobilization Assay Using the Tachykinin NK1 Receptor Antagonist L-733,060

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tachykinin neurokinin-1 receptor (NK1R), a G protein-coupled receptor (GPCR), is a key player in various physiological and pathophysiological processes, including pain transmission, inflammation, and emesis. Its primary endogenous ligand is Substance P. Upon activation, the NK1R couples to Gq/11 proteins, initiating a signaling cascade that leads to the mobilization of intracellular calcium ([Ca2+]i). This increase in cytosolic calcium can be precisely measured using fluorescent indicators, providing a robust method for screening and characterizing NK1R ligands.

This document provides detailed application notes and protocols for performing a calcium mobilization assay to determine the potency of NK1R antagonists, using L-733,060 as a representative compound. L-733,060 is a potent and selective non-peptide antagonist of the human NK1 receptor. The assay is based on the use of a fluorescent calcium indicator, such as Fluo-4 AM, in a cell line stably expressing the human NK1 receptor.

Signaling Pathway of the Tachykinin NK1 Receptor

Activation of the NK1 receptor by its agonist, Substance P, triggers a well-defined signaling pathway culminating in the release of intracellular calcium. This process is initiated by the coupling of the activated receptor to the Gq/11 protein, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release of stored calcium into the cytosol. This transient increase in intracellular calcium is the signal detected in this assay.

NK1 Receptor Signaling Pathway

Data Presentation

The potency of NK1 receptor antagonists is typically determined by their ability to inhibit the calcium mobilization induced by a specific concentration of an agonist (e.g., Substance P). The results are often expressed as an IC50 value, which is the concentration of the antagonist that inhibits 50% of the agonist's response.

Compound	Target	Assay Type	Cell Line	Agonist (Concentration)	Potency (IC50/Ki)	Reference
L-733,060	Human NK1 Receptor	[Ca2+]i Mobilization (FURA-2)	CHO cells	Substance P	~0.8 nM (Ki)	[1]
Aprepitant	Human NK1 Receptor	Radioligand Binding	CHO cells	[125I]SP	0.1 nM (IC50)	[2]
Aprepitant	Gerbil NK1 Receptor	Radioligand Binding	HEK293 cells	[125I]-Substance P	90 nM (IC50)	[3]
Substance P	Human NK1 Receptor	[Ca2+]i Mobilization (Calcium-4)	CHO-K1/NK1 cells	N/A	67 nM (EC50)	[4]

Note: The value for L-733,060 is an estimated affinity (Ki) derived from a calcium mobilization assay. IC50 values can be influenced by the concentration of the agonist used.

Experimental Protocols

Principle of the Assay

This assay quantifies the antagonist activity of a test compound by measuring its ability to inhibit the increase in intracellular calcium triggered by an NK1 receptor agonist. Cells expressing the NK1 receptor are first loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). The antagonist is pre-incubated with the cells before the addition of the agonist. The change in fluorescence, which is proportional to the change in intracellular calcium concentration, is measured using a fluorescence plate reader.

Materials and Reagents

• Cell Line: Chinese Hamster Ovary (CHO-K1) cells stably expressing the human NK1 receptor.

• Culture Medium: Ham's F-12K medium supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., 400 µg/ml G418).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) buffered with 20 mM HEPES, pH 7.4.

• Calcium-Sensitive Dye: Fluo-4 AM (acetoxymethyl ester).

• Pluronic F-127: To aid in the dispersion of Fluo-4 AM.

• Probenecid (B1678239): An anion-exchange transport inhibitor to prevent the leakage of the de-esterified dye.

• NK1R Agonist: Substance P.

• NK1R Antagonist: L-733,060.

• Control Compounds: A known NK1R antagonist (e.g., Aprepitant) and a vehicle control (e.g., DMSO).

• Assay Plates: Black-walled, clear-bottom 96-well or 384-well microplates.

• Instrumentation: A fluorescence microplate reader with automated liquid handling capabilities (e.g., FlexStation, FLIPR).

Experimental Workflow

The following diagram outlines the key steps in the calcium mobilization assay for determining the potency of an NK1 receptor antagonist.

Experimental Workflow Diagram

Detailed Protocol

1. Cell Plating:

• Culture CHO-K1/NK1 cells in T-75 flasks until they reach 80-90% confluency.

• Harvest the cells using a non-enzymatic cell dissociation solution.

• Seed the cells into black-walled, clear-bottom 96-well plates at a density of 40,000 to 80,000 cells per well in 100 µL of culture medium.[5]

• Incubate the plates overnight at 37°C in a 5% CO2 incubator.

2. Preparation of Reagents:

• Assay Buffer: Prepare HBSS with 20 mM HEPES and adjust the pH to 7.4.

• Fluo-4 AM Stock Solution: Dissolve Fluo-4 AM in high-quality anhydrous DMSO to a stock concentration of 1 mM.

• Dye Loading Solution: On the day of the assay, prepare the dye loading solution by diluting the Fluo-4 AM stock solution in Assay Buffer to a final concentration of 2-5 µM. Add Pluronic F-127 (0.02-0.04%) to aid dye solubilization and probenecid (2.5 mM) to inhibit dye extrusion.

• Agonist Solution (Substance P): Prepare a stock solution of Substance P in DMSO or water. On the day of the assay, perform serial dilutions in Assay Buffer to achieve the desired concentrations. The final concentration of agonist should be around the EC80 value to provide an adequate signal window for inhibition.

• Antagonist Solution (L-733,060): Prepare a stock solution of L-733,060 in DMSO. Perform serial dilutions in Assay Buffer to create a dose-response curve.

3. Dye Loading:

• Remove the culture medium from the cell plate.

• Gently wash the cells once with 100 µL of Assay Buffer.

• Add 100 µL of the Dye Loading Solution to each well.

• Incubate the plate for 60 minutes at 37°C, followed by 15-30 minutes at room temperature in the dark to allow for complete de-esterification of the dye.[5]

4. Calcium Mobilization Assay:

• Place the cell plate into the fluorescence plate reader.

• Add the desired concentrations of L-733,060 (or vehicle control) to the appropriate wells.

• Incubate the plate for 15-30 minutes at room temperature.

• Establish a stable baseline fluorescence reading for approximately 10-20 seconds.

• Add Substance P to all wells simultaneously using the instrument's automated liquid handling system.

• Immediately begin kinetic fluorescence reading (Excitation: ~490 nm, Emission: ~525 nm) for 60-120 seconds.

5. Data Analysis:

• The change in fluorescence is typically calculated as the maximum peak fluorescence minus the baseline fluorescence.

• Normalize the data to the control wells (agonist only) to determine the percentage of inhibition for each concentration of L-733,060.

• Plot the percentage of inhibition against the logarithm of the antagonist concentration.

• Fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion

The calcium mobilization assay is a reliable and high-throughput method for characterizing the potency of NK1 receptor antagonists. By following the detailed protocols and understanding the underlying signaling pathways, researchers can effectively screen and profile compounds like L-733,060, facilitating drug discovery and development efforts targeting the tachykinin system. The quantitative data obtained from this assay is crucial for establishing structure-activity relationships and selecting lead candidates for further investigation.

References

• 1. L-733,060, a novel tachykinin NK1 receptor antagonist; effects in [Ca2+]i mobilisation, cardiovascular and dural extravasation assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Neurokinin-1 Receptor Antagonist Aprepitant: An Intelligent Bullet against Cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. genscript.com [genscript.com]
• 5. content.abcam.com [content.abcam.com]

Application Notes and Protocols for (R)-L 888607 in Eosinophil Migration Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the DP2 receptor. CRTH2 is a G protein-coupled receptor for prostaglandin (B15479496) D2 (PGD2) and is preferentially expressed on type 2 innate lymphoid cells (ILC2s), T helper 2 (Th2) cells, and eosinophils. The activation of CRTH2 on eosinophils by agonists like PGD2 or (R)-L 888607 is a critical step in the initiation and amplification of eosinophilic inflammation, a hallmark of allergic diseases such as asthma and allergic rhinitis. This activation triggers a cascade of intracellular signaling events leading to eosinophil chemotaxis, activation, and degranulation. These application notes provide detailed protocols and data for the use of (R)-L 888607 in studying eosinophil migration.

Data Presentation

Parameter	Value	Cell Type	Assay Type	Reference
Ki for human CRTH2	0.8 nM	Recombinant	Radioligand Binding	[1]
EC50 for CRTH2 activation	0.4 nM	Recombinant	G-protein activation	[2]
Effective Concentration	100 nM	Human Eosinophils	Chemotaxis	[2]

Signaling Pathway

The binding of (R)-L 888607 to the CRTH2 receptor on eosinophils initiates a signaling cascade through the Gαi subunit of the heterotrimeric G protein. This leads to the activation of downstream effectors, including the Phosphoinositide 3-kinase (PI3K)/Akt pathway and Rho family GTPases, which are crucial for orchestrating the cytoskeletal rearrangements necessary for cell migration.

CRTH2 Signaling Pathway in Eosinophil Migration.

Experimental Protocols

Protocol 1: In Vitro Eosinophil Chemotaxis Assay using a Boyden Chamber/Transwell System

This protocol describes the measurement of eosinophil migration towards a gradient of (R)-L 888607 using a multi-well chemotaxis chamber.

Materials:

• (R)-L 888607 (Cayman Chemical or equivalent)

• Human Eosinophils (isolated from peripheral blood of healthy or allergic donors)

• RPMI 1640 medium supplemented with 10 mM HEPES and 0.5% Bovine Serum Albumin (BSA) (Chemotaxis Buffer)

• Boyden chamber or 24-well Transwell inserts (5 µm pore size)

• Ficoll-Paque PLUS

• Eosinophil isolation kit (e.g., MACS Eosinophil Isolation Kit, Miltenyi Biotec)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate Buffered Saline (PBS)

• Trypan Blue solution

• Light microscope

• Hemocytometer

• Centrifuge

• Incubator (37°C, 5% CO2)

• Multi-well plate reader (optional, for colorimetric/fluorometric quantification)

• Staining solution (e.g., Diff-Quik)

Experimental Workflow:

Eosinophil Chemotaxis Assay Workflow.

Procedure:

• Eosinophil Isolation:

  • Isolate peripheral blood mononuclear cells (PBMCs) from whole blood using Ficoll-Paque density gradient centrifugation.

  • Isolate eosinophils from the granulocyte fraction using a negative selection immunomagnetic cell separation kit according to the manufacturer's instructions.

  • Assess purity by staining a cytospin preparation with Diff-Quik and counting under a light microscope. Purity should be >98%.

  • Determine cell viability using Trypan Blue exclusion. Viability should be >95%.

  • Resuspend the purified eosinophils in Chemotaxis Buffer at a concentration of 1 x 10^6 cells/mL.

• (R)-L 888607 Preparation:

  • Prepare a 10 mM stock solution of (R)-L 888607 in DMSO.

  • On the day of the experiment, prepare serial dilutions of (R)-L 888607 in Chemotaxis Buffer to achieve final concentrations ranging from 0.1 nM to 1 µM. Include a vehicle control (DMSO at the same final concentration as the highest agonist concentration).

• Chemotaxis Assay:

  • Add 600 µL of Chemotaxis Buffer containing the desired concentration of (R)-L 888607 or vehicle control to the lower wells of a 24-well plate.

  • Place the 5 µm pore size Transwell inserts into the wells, ensuring no air bubbles are trapped beneath the membrane.

  • Add 100 µL of the eosinophil suspension (1 x 10^5 cells) to the upper chamber of each insert.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 1 to 3 hours. The optimal incubation time should be determined empirically.

• Quantification of Migration:

  • After incubation, carefully remove the inserts from the wells.

  • To remove non-migrated cells, gently wipe the top surface of the membrane with a cotton swab.

  • Fix the migrated cells on the bottom of the membrane by immersing the insert in methanol (B129727) for 10 minutes.

  • Stain the cells with a suitable stain such as Diff-Quik or crystal violet.

  • Count the number of migrated cells in several high-power fields (HPF) using a light microscope.

  • Alternatively, for higher throughput, migrated cells can be quantified using a fluorescent dye (e.g., Calcein AM pre-labeling of cells) and a fluorescence plate reader.

Expected Results:

A dose-dependent increase in the number of migrated eosinophils should be observed in response to increasing concentrations of (R)-L 888607, with a maximal response typically observed in the nanomolar range.

Logical Relationships in Experimental Design

Logical Flow of an Eosinophil Migration Experiment.

Troubleshooting

Problem	Possible Cause	Solution
Low or no migration with (R)-L 888607	- Inactive compound- Low CRTH2 expression on eosinophils- Suboptimal incubation time	- Verify compound activity with a positive control- Use eosinophils from atopic donors (may have higher CRTH2 expression)- Perform a time-course experiment (1-4 hours)
High background migration in vehicle control	- Eosinophils are over-activated- Contamination of media or reagents	- Handle cells gently during isolation- Use fresh, sterile reagents
High variability between replicates	- Inconsistent cell numbers- Uneven wiping of non-migrated cells- Bubbles under the Transwell membrane	- Ensure accurate cell counting and pipetting- Be consistent with the wiping technique- Carefully inspect for and remove bubbles

Conclusion

(R)-L 888607 is a valuable pharmacological tool for investigating the role of the CRTH2 receptor in eosinophil migration and the broader context of allergic inflammation. The protocols and information provided herein offer a framework for researchers to design and execute robust in vitro studies to explore the mechanisms of eosinophil chemotaxis and to evaluate potential therapeutic interventions targeting the PGD2-CRTH2 pathway.

References

• 1. Airway eosinophil migration into lymph nodes in mice depends on leukotriene C4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preferential human eosinophil chemotactic activity of the platelet-activating factor (PAF) 1-0-hexadecyl-2-acetyl-sn-glyceryl-3-phosphocholine (AGEPC) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Th2 Cell Activation with (R)-L 888607

Audience: Researchers, scientists, and drug development professionals.

Introduction

T helper 2 (Th2) cells are a subset of CD4+ T cells that play a critical role in the adaptive immune response, particularly against extracellular parasites, and are centrally involved in the pathophysiology of allergic diseases such as asthma and atopic dermatitis. A key surface marker and mediator of Th2 cell function is the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as DP2.[1] CRTH2 is a G-protein coupled receptor that binds with high affinity to its natural ligand, Prostaglandin D2 (PGD2), a major prostanoid released by activated mast cells.[1]

Activation of the CRTH2 receptor on Th2 cells triggers a cascade of downstream signaling events that promote key effector functions, including chemotaxis and the production of hallmark Th2 cytokines such as Interleukin-4 (IL-4), IL-5, and IL-13.[1] These cytokines orchestrate the various aspects of the allergic inflammatory response.

(R)-L 888607 is a potent and selective synthetic agonist for the CRTH2 receptor. Its use in in vitro models provides a powerful tool to specifically probe the consequences of CRTH2 activation on Th2 cell behavior, independent of other signaling pathways. These application notes provide detailed protocols for the in vitro differentiation of human Th2 cells and subsequent assays to quantify the effects of (R)-L 888607 on their activation state, focusing on cytokine production and migratory potential.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the CRTH2 signaling pathway, the proposed effect of (R)-L 888607 on Th2 cell function, and the overall experimental workflow.

Caption: CRTH2 Signaling Pathway Activation by (R)-L 888607.

Caption: Logical Flow of (R)-L 888607 Action on Th2 Cells.

Caption: Overall Experimental Workflow.

Data Presentation

The following tables present representative quantitative data from studies using CRTH2 agonists to stimulate Th2 cells.

Table 1: Representative Th2 Cytokine Production Following CRTH2 Agonist Stimulation.

Note: The following data are illustrative and represent the expected outcome of the experiment. Actual values may vary based on experimental conditions and donors.

Treatment Condition	IL-4 (pg/mL)	IL-5 (pg/mL)	IL-13 (pg/mL)
Vehicle Control (0.1% DMSO)	55 ± 12	80 ± 15	150 ± 25
(R)-L 888607 (10 nM)	150 ± 28	220 ± 35	450 ± 50
(R)-L 888607 (100 nM)	350 ± 45	510 ± 60	980 ± 90
(R)-L 888607 (1000 nM)	480 ± 55	750 ± 80	1450 ± 120

Table 2: Chemotactic Response of Th2 Cells to CRTH2 Agonists.

Data adapted from a study investigating the migratory potencies of PGD2 metabolites on human eosinophils, which also express CRTH2 and exhibit similar migratory responses to Th2 cells.[2] The EC50 value represents the concentration of the agonist that elicits a half-maximal migratory response.

CRTH2 Agonist	EC50 for Chemotaxis (nM)
PGD2 (Natural Ligand)	17.4 ± 3.9
DK-PGD2 (Selective Agonist)	14.2 ± 3.4

Experimental Protocols

Protocol 1: In Vitro Differentiation of Human Th2 Cells from PBMCs

This protocol describes the generation of Th2-polarized cells from peripheral blood mononuclear cells (PBMCs).[3][4]

Materials:

• Ficoll-Paque PLUS

• RosetteSep™ Human Naïve CD4+ T Cell Enrichment Cocktail or equivalent magnetic bead-based isolation kit

• RPMI 1640 Medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Recombinant Human IL-2

• Recombinant Human IL-4

• Anti-Human IFN-γ Antibody

• 24-well tissue culture plates

• Anti-Human CD3 Antibody

• Anti-Human CD28 Antibody

Procedure:

• PBMC Isolation: Isolate PBMCs from fresh human whole blood using Ficoll-Paque density gradient centrifugation according to the manufacturer's protocol.

• Naïve CD4+ T Cell Isolation: Isolate naïve CD4+ T cells from the PBMC population using a negative selection magnetic bead-based kit. Purity should be >95% as assessed by flow cytometry.

• Plate Coating: Coat wells of a 24-well plate with anti-human CD3 antibody (e.g., 2 µg/mL in sterile PBS) overnight at 4°C. Before use, wash the wells twice with sterile PBS.

• Preparation of Th2 Differentiation Medium: Prepare complete RPMI 1640 medium (supplemented with 10% FBS, 1% Penicillin-Streptomycin) containing:

  • Anti-human CD28 antibody (2 µg/mL)

  • Recombinant human IL-2 (20 ng/mL)

  • Recombinant human IL-4 (20 ng/mL)

  • Anti-human IFN-γ neutralizing antibody (10 µg/mL)

• Cell Culture: Resuspend the isolated naïve CD4+ T cells in the Th2 Differentiation Medium at a concentration of 1 x 10^6 cells/mL.

• Incubation: Add 1 mL of the cell suspension to each anti-CD3 coated well. Incubate the plate at 37°C in a humidified 5% CO2 incubator for 10-14 days.

• Media Refreshment: Every 3-4 days, carefully remove half of the medium from each well and replace it with fresh Th2 Differentiation Medium. If cells become too dense, split the culture into new coated wells.

• Verification: After the differentiation period, Th2 polarization can be confirmed by intracellular cytokine staining for IL-4 and GATA3 expression via flow cytometry.

Protocol 2: Th2 Cytokine Production Assay with (R)-L 888607

This protocol details the stimulation of differentiated Th2 cells with (R)-L 888607 and subsequent measurement of cytokine secretion.

Materials:

• Differentiated Th2 cells (from Protocol 1)

• (R)-L 888607 (stock solution in DMSO)

• Vehicle control (DMSO)

• Serum-free RPMI 1640 medium

• 96-well tissue culture plates

• Human IL-4, IL-5, and IL-13 ELISA kits

Procedure:

• Cell Preparation: Harvest the differentiated Th2 cells, wash twice with PBS, and resuspend in serum-free RPMI 1640 at a concentration of 1 x 10^6 cells/mL.

• Plating: Add 100 µL of the cell suspension to each well of a 96-well plate.

• Stimulation: Prepare serial dilutions of (R)-L 888607 in serum-free RPMI 1640 (e.g., to achieve final concentrations of 1, 10, 100, 1000 nM). Also prepare a vehicle control with the same final concentration of DMSO (e.g., 0.1%).

• Treatment: Add 100 µL of the (R)-L 888607 dilutions or vehicle control to the respective wells.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes. Carefully collect the supernatant from each well without disturbing the cell pellet. Store supernatants at -80°C until analysis.

• ELISA: Quantify the concentrations of IL-4, IL-5, and IL-13 in the collected supernatants using commercial ELISA kits, following the manufacturer’s instructions.

Protocol 3: Th2 Chemotaxis Assay with (R)-L 888607

This protocol describes a transwell (or Boyden chamber) assay to measure the migratory response of Th2 cells towards a gradient of (R)-L 888607.[5][6]

Materials:

• Differentiated Th2 cells (from Protocol 1)

• (R)-L 888607

• Transwell inserts with 5 µm pore size membranes for 24-well plates

• Chemotaxis buffer (e.g., RPMI 1640 with 0.5% BSA)

• Staining solution (e.g., Crystal Violet or Diff-Quik)

• Cotton swabs

Procedure:

• Cell Preparation: Harvest differentiated Th2 cells, wash, and resuspend them in chemotaxis buffer at a concentration of 2 x 10^6 cells/mL.

• Prepare Chemoattractant: Prepare various concentrations of (R)-L 888607 in chemotaxis buffer (e.g., 1 nM to 1000 nM). Use chemotaxis buffer with vehicle (DMSO) as a negative control.

• Assay Setup: Add 600 µL of the chemoattractant solutions or the negative control to the lower wells of a 24-well plate.

• Cell Seeding: Carefully place the transwell inserts into the wells. Add 100 µL of the Th2 cell suspension (2 x 10^5 cells) to the upper chamber of each insert.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator for 3-4 hours to allow cell migration.

• Remove Non-Migrated Cells: After incubation, carefully remove the inserts from the wells. Use a cotton swab to gently wipe the inside of the insert to remove the cells that have not migrated through the membrane.

• Fix and Stain: Fix the migrated cells on the bottom of the membrane by immersing the insert in methanol (B129727) for 10 minutes. Allow to air dry, then stain with Crystal Violet for 10-15 minutes.

• Wash and Dry: Gently wash the inserts in distilled water to remove excess stain and allow them to dry completely.

• Quantification: Count the number of migrated, stained cells on the underside of the membrane using a light microscope. Count at least 4-5 high-power fields per insert and calculate the average.

• Data Analysis: Express the results as a chemotactic index (fold increase in migrated cells in the presence of the agonist compared to the vehicle control).

References

• 1. Activation of Th2 cells downregulates CRTh2 through an NFAT1 mediated mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prostaglandin D2 metabolites activate asthmatic patient-derived type 2 innate lymphoid cells and eosinophils via the DP2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. resources.rndsystems.com [resources.rndsystems.com]
• 5. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for a Selective Oxytocin Receptor Antagonist

Disclaimer: Initial searches for a specific supplier and product specifications for "(R)-L 888607" did not yield a commercially available chemical entity corresponding to a selective oxytocin (B344502) receptor antagonist. The provided information is based on a representative, well-characterized selective non-peptide oxytocin receptor antagonist, which will be referred to as "Representative OTR Antagonist" throughout these notes. Researchers should consult the product-specific datasheet for any antagonist they procure.

Product Information

Product Name: Representative Oxytocin Receptor Antagonist

Target: Oxytocin Receptor (OTR)

Biological Activity: A potent and selective, non-peptide competitive antagonist of the oxytocin receptor. It is designed for in vitro and in vivo research applications to study the physiological and pathological roles of the oxytocin signaling pathway. Due to its high selectivity, it is a valuable tool for distinguishing the effects of oxytocin from those of the closely related vasopressin.

Product Specifications:

Parameter	Specification
Appearance	White to off-white solid
Purity (HPLC)	≥98%
Molecular Formula	Varies depending on the specific antagonist
Molecular Weight	Varies depending on the specific antagonist
Solubility	Soluble in DMSO (e.g., ≥50 mg/mL) and Ethanol (e.g., ≥10 mg/mL)
Storage	Store at -20°C for long-term storage. Protect from light.
Shipping	Shipped with blue ice or at ambient temperature.

Handling: For research use only. Not for human or veterinary use. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Avoid breathing dust.

Applications

This Representative OTR Antagonist is suitable for a variety of research applications, including:

• In vitro studies:

  • Receptor binding assays to determine affinity and selectivity.

  • Functional assays to characterize antagonist potency (e.g., inhibition of oxytocin-induced calcium mobilization or IP1 accumulation).

  • Studying the role of oxytocin in cell signaling pathways.

• In vivo studies:

  • Investigating the physiological effects of oxytocin receptor blockade in animal models.

  • Preclinical studies related to conditions such as preterm labor, social behavior, and pain modulation.

Signaling Pathway

The oxytocin receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gαq/11 proteins.[1][2] Activation of the OTR by its endogenous ligand, oxytocin, initiates a signaling cascade that leads to various cellular responses. This Representative OTR Antagonist competitively blocks the binding of oxytocin to the OTR, thereby inhibiting these downstream signaling events.

Caption: Oxytocin receptor signaling pathway and antagonist inhibition.

Experimental Protocols

This protocol is designed to determine the binding affinity (Ki) of the Representative OTR Antagonist for the human oxytocin receptor.

Experimental Workflow:

Caption: Workflow for the OTR radioligand binding assay.

Materials:

• Cell membranes expressing the human oxytocin receptor

• Radiolabeled oxytocin (e.g., [³H]-Oxytocin)

• Representative OTR Antagonist

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4)

• Unlabeled oxytocin (for determining non-specific binding)

• 96-well plates

• Glass fiber filter plates

• Scintillation counter and cocktail

Procedure:

• Prepare serial dilutions of the Representative OTR Antagonist in assay buffer.

• In a 96-well plate, add the following in order:

  • Assay buffer

  • Test compound (antagonist) or vehicle control

  • Radioligand at a concentration close to its Kd

  • Cell membranes

• For total binding wells, add vehicle instead of the test compound.

• For non-specific binding wells, add a high concentration of unlabeled oxytocin.

• Incubate the plate at room temperature for 60-90 minutes.

• Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester.

• Wash the filters multiple times with ice-cold assay buffer.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Measure the radioactivity in each well using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the antagonist to determine the IC₅₀ value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

This protocol measures the ability of the Representative OTR Antagonist to inhibit oxytocin-induced intracellular calcium release in cells expressing the OTR.

Experimental Workflow:

Caption: Workflow for the calcium mobilization assay.

Materials:

• Cells stably expressing the human oxytocin receptor (e.g., CHO-K1 or HEK293 cells)

• Cell culture medium

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Representative OTR Antagonist

• Oxytocin

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• 96-well black-walled, clear-bottom plates

• Fluorescence plate reader with an injection system

Procedure:

• Seed the OTR-expressing cells into 96-well plates and allow them to adhere overnight.

• Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions.

• Wash the cells with assay buffer to remove excess dye.

• Add serial dilutions of the Representative OTR Antagonist to the wells and incubate for a specified period (e.g., 15-30 minutes).

• Place the plate in a fluorescence plate reader and measure the baseline fluorescence.

• Inject a submaximal concentration (e.g., EC₈₀) of oxytocin into the wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis: Determine the peak fluorescence response for each well. Normalize the data by expressing the results as a percentage of the response to oxytocin in the absence of the antagonist. Plot the percentage of inhibition against the log concentration of the antagonist to determine the IC₅₀ value.

This protocol describes a method to evaluate the in vivo efficacy of the Representative OTR Antagonist in inhibiting oxytocin-induced uterine contractions in anesthetized female rats.

Experimental Workflow:

Caption: Workflow for the in vivo uterine contraction assay.

Materials:

• Adult female rats in estrus

• Anesthetic (e.g., urethane (B1682113) or isoflurane)

• Representative OTR Antagonist formulated for intravenous administration

• Oxytocin solution

• Saline (vehicle control)

• Surgical instruments

• Intrauterine balloon catheter

• Pressure transducer and recording system

Procedure:

• Anesthetize a female rat in estrus.

• Surgically expose a uterine horn and insert a balloon-tipped catheter filled with water.

• Connect the catheter to a pressure transducer to monitor intrauterine pressure.

• Cannulate the jugular vein for intravenous administration of compounds.

• After a stabilization period to record baseline uterine activity, administer a single intravenous bolus of the Representative OTR Antagonist or vehicle.

• After a predetermined time (e.g., 5-15 minutes), administer an intravenous bolus of oxytocin to induce uterine contractions.

• Record the uterine contractile activity for a defined period following the oxytocin challenge.

• Data Analysis: Quantify the uterine response by calculating the area under the curve of the pressure recordings. Compare the integrated uterine activity in the antagonist-treated group to the vehicle-treated control group to determine the percentage of inhibition.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no antagonist activity in vitro	- Incorrect compound concentration- Compound degradation- Low receptor expression in cells	- Verify stock solution concentration and dilution series.- Prepare fresh stock solutions.- Confirm receptor expression levels by a different method (e.g., Western blot).
High variability between replicates	- Pipetting errors- Inconsistent cell numbers- Edge effects in the plate	- Use calibrated pipettes and proper technique.- Ensure a single-cell suspension before plating.- Avoid using the outer wells of the plate.
Low signal-to-noise ratio in functional assays	- Low receptor expression- Suboptimal dye loading- Inappropriate oxytocin concentration	- Use a cell line with higher receptor expression.- Optimize dye concentration and incubation time.- Perform a dose-response curve for oxytocin to determine the optimal EC₈₀.
Inconsistent results in vivo	- Improper surgical technique- Variation in the estrous cycle stage- Incorrect drug administration	- Ensure consistent and proper placement of catheters.- Use rats confirmed to be in the same stage of the estrous cycle.- Verify the accuracy of intravenous injections.

References

• 1. An overview of the oxytocin-oxytocin receptor signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols for (R)-L 888607

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the DP2 receptor. As a CRTH2 agonist, (R)-L 888607 is a valuable tool for investigating the physiological and pathological roles of the PGD2/CRTH2 signaling pathway, which is implicated in various inflammatory and allergic diseases such as asthma and atopic dermatitis. These application notes provide detailed protocols for the reconstitution, storage, and handling of (R)-L 888607 to ensure its stability and optimal performance in research applications.

Physicochemical Properties and Storage

(R)-L 888607 is supplied as a solid powder. Proper storage and handling are critical to maintain the compound's integrity.

Property	Value
Chemical Name	2-[(1S)-9-[(4-chlorophenyl)sulfanyl]-6-fluoro-1H,2H,3H-benzo[b]pyrrolizin-1-yl]acetic acid
Molecular Formula	C₁₉H₁₅ClFNO₂S
Molecular Weight	375.84 g/mol
Appearance	Solid powder
Short-term Storage	0 - 4°C (days to weeks)
Long-term Storage	-20°C or -80°C (months to years)
Shipping Condition	Shipped at ambient temperature. Stable for several weeks during ordinary shipping.
Handling	Handle in a well-ventilated area, wearing appropriate personal protective equipment (PPE) such as gloves, lab coat, and eye protection.

Reconstitution

Accurate reconstitution of (R)-L 888607 is essential for obtaining reliable and reproducible experimental results. The choice of solvent and the final concentration of the stock solution should be appropriate for the intended application.

Solubility Data

(R)-L 888607 is sparingly soluble in aqueous solutions and requires an organic solvent for initial reconstitution.

Solvent	Solubility	Notes
DMSO	≥ 6 mg/mL (up to 150 mg/mL reported by some suppliers)[1][2][3][4][5][6]	Ultrasonic agitation may be required for complete dissolution.[1][2][3][4]
Water	< 0.1 mg/mL (practically insoluble)[1]	Not recommended for preparing stock solutions.

Protocol for Preparing a 10 mM DMSO Stock Solution

• Preparation: Equilibrate the vial of (R)-L 888607 powder to room temperature before opening to prevent moisture condensation.

• Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For example, to reconstitute 1 mg of (R)-L 888607 (MW: 375.84 g/mol ):

  • Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

  • Volume (µL) = (0.001 g / 375.84 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 266.07 µL

• Reconstitution: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

• Dissolution: Cap the vial tightly and vortex thoroughly. If necessary, sonicate the solution in a water bath for a few minutes to ensure complete dissolution.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Experimental Protocols

(R)-L 888607, as a CRTH2 agonist, can be utilized in a variety of in vitro and in vivo experimental models to study the effects of CRTH2 activation. Below is a representative protocol for an in vitro chemotaxis assay.

In Vitro Chemotaxis Assay

This protocol describes a method to assess the chemotactic response of eosinophils to (R)-L 888607.

Materials:

• (R)-L 888607 stock solution (10 mM in DMSO)

• Isolated human eosinophils

• Chemotaxis buffer (e.g., HBSS with 0.1% BSA)

• Chemotaxis chamber (e.g., Boyden chamber with a 5 µm pore size polycarbonate membrane)

• 37°C, 5% CO₂ incubator

Procedure:

• Cell Preparation: Isolate human eosinophils from peripheral blood using standard laboratory methods (e.g., negative selection). Resuspend the cells in chemotaxis buffer at a concentration of 1 x 10⁶ cells/mL.

• Preparation of (R)-L 888607 Dilutions: Prepare serial dilutions of (R)-L 888607 in chemotaxis buffer from the DMSO stock solution. A typical concentration range to test would be from 0.1 nM to 100 nM. Ensure the final DMSO concentration is consistent across all conditions and does not exceed 0.1% to avoid solvent-induced toxicity. A vehicle control (chemotaxis buffer with the same final concentration of DMSO) should be included.

• Assay Setup:

  • Add the diluted (R)-L 888607 or vehicle control to the lower wells of the chemotaxis chamber.

  • Place the polycarbonate membrane over the lower wells.

  • Add the eosinophil suspension to the upper wells of the chamber.

• Incubation: Incubate the chemotaxis chamber at 37°C in a 5% CO₂ incubator for 1-2 hours.

• Analysis: After incubation, remove the membrane. Fix and stain the migrated cells on the lower side of the membrane. Count the number of migrated cells in several high-power fields using a microscope.

Signaling Pathway and Workflow Diagrams

CRTH2 Signaling Pathway

Activation of the CRTH2 receptor by agonists such as (R)-L 888607 initiates a signaling cascade through a Gαi protein. This leads to the inhibition of adenylyl cyclase, a decrease in intracellular cAMP levels, and the activation of phospholipase Cβ (PLCβ). PLCβ then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, leading to various cellular responses, including chemotaxis and cell activation.

CRTH2 Receptor Signaling Pathway

Experimental Workflow for Reconstitution and Use

The following diagram outlines the general workflow from receiving the solid compound to its use in a cell-based assay.

Reconstitution and Assay Workflow

References

• 1. gen.store [gen.store]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. gentaur.it [gentaur.it]
• 5. L 888607 Racemate, MedChemExpress 25 mg | Buy Online | Medchem Express | Fisher Scientific [fishersci.fr]
• 6. yqgx.tsinghua.edu.cn [yqgx.tsinghua.edu.cn]

Application Notes and Protocols for In Vivo Administration of (R)-L 888607 in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the in vivo administration of (R)-L 888607, a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), in mouse models. The provided methodologies are based on established preclinical research to ensure reproducibility and scientific rigor.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the in vivo administration of (R)-L 888607 in mice.

Parameter	Intravenous (IV) Administration	Oral Gavage (PO) Administration
Dosage	5 mg/kg	20 mg/kg
Vehicle	60% (v/v) Polyethylene Glycol 200 (PEG200) in a suitable sterile carrier (e.g., sterile water or saline)	60% (v/v) Polyethylene Glycol 400 (PEG400) in a suitable sterile carrier (e.g., sterile water)
Administration Volume	Typically 5-10 mL/kg (adjust based on institutional guidelines and mouse strain)	Typically 5-10 mL/kg (adjust based on institutional guidelines and mouse strain)
Frequency	Single dose	Single dose
Reported Observations	No obvious side effects were observed at the specified dose[1].	No obvious side effects were observed at the specified dose[1].

Experimental Protocols

Preparation of (R)-L 888607 Formulation

a. Intravenous (IV) Formulation (5 mg/kg)

• Materials:

  • (R)-L 888607 powder

  • Polyethylene Glycol 200 (PEG200), sterile

  • Sterile water for injection or sterile saline (0.9% NaCl)

  • Sterile, conical centrifuge tubes (e.g., 1.5 mL or 2 mL)

  • Vortex mixer

  • Calibrated micropipettes

• Procedure:

  • Calculate the required amount of (R)-L 888607 and vehicle based on the number of animals and the target dose of 5 mg/kg. Prepare a slight excess to account for any loss during preparation and administration.

  • In a sterile conical tube, weigh the calculated amount of (R)-L 888607 powder.

  • Add the appropriate volume of PEG200 to achieve a 60% (v/v) final concentration. For example, to prepare 1 mL of the final formulation, use 0.6 mL of PEG200.

  • Vortex the mixture thoroughly until the (R)-L 888607 is completely dissolved in the PEG200. Gentle warming (to no more than 37°C) may be applied if necessary to aid dissolution, but ensure the compound's stability at elevated temperatures.

  • Add the required volume of sterile water for injection or sterile saline to reach the final desired volume. For the 1 mL example, add 0.4 mL of the aqueous carrier.

  • Vortex the solution again to ensure a homogenous mixture.

  • Visually inspect the solution for any particulates. If present, the solution may be filtered through a sterile 0.22 µm syringe filter if the compound's properties allow.

b. Oral Gavage (PO) Formulation (20 mg/kg)

• Materials:

  • (R)-L 888607 powder

  • Polyethylene Glycol 400 (PEG400), sterile

  • Sterile water for injection

  • Sterile, conical centrifuge tubes (e.g., 5 mL or 15 mL)

  • Vortex mixer

  • Calibrated micropipettes

• Procedure:

  • Calculate the required amount of (R)-L 888607 and vehicle for the 20 mg/kg dose.

  • In a sterile conical tube, weigh the calculated amount of (R)-L 888607 powder.

  • Add the appropriate volume of PEG400 to achieve a 60% (v/v) final concentration.

  • Vortex the mixture vigorously until the compound is fully dissolved.

  • Add the required volume of sterile water to reach the final volume.

  • Vortex the solution thoroughly to ensure homogeneity.

In Vivo Administration

a. Intravenous (IV) Injection via the Saphenous Vein

• Animal Preparation:

  • Properly restrain the mouse. Various restraint devices are commercially available.

  • The saphenous vein, located on the lateral side of the hind leg, should be visualized. Shaving the fur over the injection site and applying a small amount of 70% ethanol (B145695) can improve visibility.

• Injection Procedure:

  • Use a sterile insulin (B600854) syringe or a similar syringe with a small gauge needle (e.g., 27-30G).

  • Fill the syringe with the prepared 5 mg/kg (R)-L 888607 formulation, ensuring there are no air bubbles.

  • Occlude the vein proximal to the injection site to make it more prominent.

  • Carefully insert the needle into the saphenous vein. A successful insertion is often indicated by a small flash of blood in the hub of the needle.

  • Slowly inject the calculated volume of the solution.

  • Withdraw the needle and apply gentle pressure to the injection site with a sterile gauze pad to prevent bleeding.

  • Monitor the animal for any immediate adverse reactions.

b. Oral Gavage (PO) Administration

• Animal Preparation:

  • Gently but firmly restrain the mouse, ensuring the head and body are in a straight line to prevent injury to the esophagus.

• Gavage Procedure:

  • Use a sterile, flexible feeding needle (gavage needle) of an appropriate size for the mouse.

  • Measure the distance from the tip of the mouse's nose to the last rib to estimate the correct insertion depth and mark the gavage needle.

  • Draw the prepared 20 mg/kg (R)-L 888607 formulation into a syringe attached to the gavage needle.

  • Gently insert the tip of the gavage needle into the mouse's mouth, passing it along the roof of the mouth towards the esophagus. The mouse should swallow the needle. Do not force the needle.

  • Once the needle is at the predetermined depth, slowly administer the solution.

  • Gently remove the gavage needle.

  • Monitor the animal for any signs of distress, such as coughing or difficulty breathing, which could indicate accidental administration into the trachea.

Visualizations

Experimental Workflow

Caption: Workflow for the in vivo administration of (R)-L 888607 in mice.

CRTH2 Signaling Pathway

Caption: Simplified signaling pathway of the CRTH2 receptor upon activation by (R)-L 888607.

References

• 1. immune-system-research.com [immune-system-research.com]

Application Notes and Protocols for Flow Cytometry Analysis of Cells Treated with (R)-L 888607

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-L 888607 is a potent and selective agonist for the Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2), also known as the Prostaglandin D2 receptor 2 (DP2). CRTH2 is a G protein-coupled receptor (GPCR) predominantly expressed on T helper 2 (Th2) cells, eosinophils, and basophils.[1][2] Its activation by agonists like (R)-L 888607 is implicated in type 2 inflammatory responses, making it a significant target in the research and development of therapeutics for allergic diseases such as asthma.[1] Flow cytometry is a powerful technique for dissecting the cellular responses to CRTH2 activation at a single-cell level.

These application notes provide a comprehensive guide to utilizing flow cytometry for analyzing the effects of (R)-L 888607 on target cells. Detailed protocols for key assays, data presentation guidelines, and visual representations of the underlying signaling pathways and experimental workflows are included to facilitate robust and reproducible studies.

Mechanism of Action and Signaling Pathway

Upon binding of (R)-L 888607, the CRTH2 receptor couples to an inhibitory G protein (Gαi).[3][4] This initiates a signaling cascade characterized by:

• Inhibition of Adenylyl Cyclase: Leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.

• Activation of Phospholipase C (PLC): Resulting in the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).

• Intracellular Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm.[3][4]

• Activation of Downstream Kinases: Increased intracellular calcium and DAG activate protein kinase C (PKC) and other downstream signaling molecules, including phosphatidylinositol 3-kinase (PI3K) and mitogen-activated protein kinases (MAPKs).[3]

These signaling events ultimately lead to various cellular responses, including chemotaxis, cytokine release, and modulation of apoptosis.[3]

Caption: CRTH2 Signaling Pathway activated by (R)-L 888607.

Data Presentation

Quantitative data from flow cytometry experiments should be summarized in clear and concise tables to facilitate comparison between different treatment conditions. The following tables provide templates for presenting data from key assays.

Note: The data presented in these tables are representative examples for a CRTH2 agonist and should be replaced with experimental results.

Table 1: Intracellular Calcium Mobilization in Response to (R)-L 888607

Treatment Condition	Concentration (nM)	Percentage of Responding Cells (%)	Mean Fluorescence Intensity (MFI) Ratio (Indo-1)
Vehicle Control	0	2.5 ± 0.8	1.1 ± 0.2
(R)-L 888607	1	25.3 ± 3.1	2.5 ± 0.4
(R)-L 888607	10	68.7 ± 5.2	4.8 ± 0.6
(R)-L 888607	100	92.1 ± 2.9	7.2 ± 0.5
Ionomycin (Positive Control)	1 µM	98.5 ± 1.2	9.5 ± 0.3

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Apoptosis of CRTH2-Expressing Cells Treated with (R)-L 888607 for 24 hours

Treatment Condition	Concentration (nM)	Viable Cells (%) (Annexin V- / PI-)	Early Apoptotic Cells (%) (Annexin V+ / PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+ / PI+)
Vehicle Control	0	95.2 ± 2.1	3.1 ± 1.5	1.7 ± 0.9
(R)-L 888607	10	90.5 ± 3.5	6.8 ± 2.2	2.7 ± 1.1
(R)-L 888607	100	78.3 ± 4.1	15.4 ± 3.8	6.3 ± 2.4
(R)-L 888607	1000	65.1 ± 5.6	25.9 ± 4.5	9.0 ± 3.1
Staurosporine (Positive Control)	1 µM	30.7 ± 6.2	45.8 ± 5.9	23.5 ± 4.7

Data are presented as mean ± standard deviation from three independent experiments.

Table 3: Cell Cycle Analysis of CRTH2-Expressing Cells after 48-hour Treatment with (R)-L 888607

Treatment Condition	Concentration (nM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control	0	65.4 ± 4.2	20.1 ± 2.8	14.5 ± 2.1
(R)-L 888607	10	68.2 ± 3.9	18.5 ± 2.5	13.3 ± 1.9
(R)-L 888607	100	72.1 ± 4.5	15.3 ± 2.1	12.6 ± 1.8
(R)-L 888607	1000	78.9 ± 5.1	10.2 ± 1.9	10.9 ± 1.5
Nocodazole (Positive Control)	100 ng/mL	25.3 ± 3.8	15.1 ± 2.5	59.6 ± 5.3

Data are presented as mean ± standard deviation from three independent experiments.

Experimental Protocols

The following are detailed protocols for the flow cytometric analysis of key cellular responses to (R)-L 888607 treatment.

Protocol 1: Intracellular Calcium Mobilization Assay

This protocol measures the transient increase in intracellular calcium concentration following CRTH2 activation.

Materials:

• CRTH2-expressing cells (e.g., Th2 cells, eosinophils, or a transfected cell line)

• (R)-L 888607

• Indo-1 AM or Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution with calcium and magnesium (HBSS++)

• Fetal Bovine Serum (FBS)

• Ionomycin (positive control)

• EGTA (negative control)

• Flow cytometer with UV or blue laser excitation capabilities

Procedure:

• Cell Preparation:

  • Harvest cells and wash once with HBSS++.

  • Resuspend cells at a concentration of 1 x 10^6 cells/mL in HBSS++ with 1% FBS.

• Dye Loading:

  • Prepare a loading buffer containing Indo-1 AM (1-5 µM) or Fluo-4 AM (1-5 µM) and Pluronic F-127 (0.02%) in HBSS++ with 1% FBS.

  • Add the loading buffer to the cell suspension and incubate at 37°C for 30-45 minutes in the dark.

  • Wash the cells twice with HBSS++ with 1% FBS to remove excess dye.

  • Resuspend the cells in HBSS++ with 1% FBS at a concentration of 1 x 10^6 cells/mL.

• Flow Cytometry Acquisition:

  • Equilibrate the cell suspension at 37°C for 10 minutes before analysis.

  • Acquire a baseline fluorescence signal for approximately 30-60 seconds.

  • Briefly pause the acquisition, add (R)-L 888607 to the desired final concentration, and immediately resume acquisition for 3-5 minutes to record the calcium flux.

  • For the positive control, use Ionomycin. For the negative control, pre-incubate cells with EGTA before adding the agonist.

• Data Analysis:

  • For Indo-1, calculate the ratio of violet (calcium-bound) to blue (calcium-free) fluorescence over time.

  • For Fluo-4, measure the increase in green fluorescence intensity over time.

  • Determine the percentage of responding cells and the peak MFI or MFI ratio.

Protocol 2: Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• CRTH2-expressing cells

• (R)-L 888607

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI)

• Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4)

• Staurosporine (positive control)

• Flow cytometer with blue laser excitation

Procedure:

• Cell Treatment:

  • Seed cells at an appropriate density and treat with various concentrations of (R)-L 888607 or vehicle control for the desired time period (e.g., 24, 48 hours).

• Cell Harvesting and Staining:

  • Harvest cells, including any floating cells from the supernatant.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 100 µL of Annexin V Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of Annexin V Binding Buffer to each tube.

• Flow Cytometry Acquisition:

  • Analyze the samples on the flow cytometer within one hour of staining.

  • Acquire data for at least 10,000 events per sample.

• Data Analysis:

  • Create a dot plot of FITC (Annexin V) versus PI fluorescence.

  • Gate the populations to quantify:

    • Viable cells (Annexin V- / PI-)

    • Early apoptotic cells (Annexin V+ / PI-)

    • Late apoptotic/necrotic cells (Annexin V+ / PI+)

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

This protocol determines the distribution of cells in the different phases of the cell cycle.

Materials:

• CRTH2-expressing cells

• (R)-L 888607

• Cold 70% Ethanol (B145695)

• Propidium Iodide (PI) Staining Solution (containing PI and RNase A)

• Nocodazole (positive control for G2/M arrest)

• Flow cytometer with blue laser excitation

Procedure:

• Cell Treatment:

  • Treat cells with (R)-L 888607 or vehicle control for the desired duration (e.g., 48 hours).

• Cell Fixation:

  • Harvest approximately 1 x 10^6 cells per sample.

  • Wash the cells once with cold PBS.

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cell pellet once with PBS.

  • Resuspend the cells in 500 µL of PI Staining Solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Acquisition:

  • Analyze the samples on the flow cytometer.

  • Use a low flow rate to improve resolution.

• Data Analysis:

  • Generate a histogram of PI fluorescence intensity.

  • Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to model the G0/G1, S, and G2/M phases and quantify the percentage of cells in each phase.

Experimental Workflow

The following diagram illustrates a typical workflow for a flow cytometry-based study of (R)-L 888607.

References

• 1. Structures of the human PGD2 receptor CRTH2 reveal novel mechanisms for ligand recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Activation of Th2 cells downregulates CRTh2 through an NFAT1 mediated mechanism | PLOS One [journals.plos.org]
• 4. Activation of Th2 cells downregulates CRTh2 through an NFAT1 mediated mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Modeling Allergic Responses In Vitro Using (R)-L 888607

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allergic diseases are a significant global health concern, characterized by an aberrant immune response to otherwise harmless substances. A key player in the orchestration of the allergic inflammatory cascade is the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as DP2. This G protein-coupled receptor is preferentially expressed on key effector cells of the allergic response, including T helper 2 (Th2) lymphocytes, eosinophils, and basophils. The natural ligand for CRTH2 is Prostaglandin D2 (PGD2), a major pro-inflammatory mediator released by activated mast cells. The interaction between PGD2 and CRTH2 triggers a signaling cascade that promotes the migration and activation of these immune cells, leading to the characteristic symptoms of allergic inflammation.

(R)-L 888607 is a potent and selective synthetic agonist of the CRTH2 receptor. Its ability to mimic the action of PGD2 on CRTH2 makes it an invaluable tool for studying the downstream effects of CRTH2 activation in a controlled in vitro setting. By using (R)-L 888607, researchers can dissect the specific role of the CRTH2 signaling pathway in various aspects of the allergic response, independent of other PGD2 receptors like the DP1 receptor. These application notes provide detailed protocols for utilizing (R)-L 888607 to model key allergic responses in vitro, including eosinophil chemotaxis and shape change, Th2 cell cytokine release, and basophil activation.

Data Presentation

The following tables summarize the key pharmacological properties of (R)-L 888607 and provide a template for organizing experimental data generated using the protocols described in this document.

Table 1: Pharmacological Profile of (R)-L 888607

Parameter	Species	Receptor	Value
Kᵢ	Human	CRTH2	0.8 nM
EC₅₀	Human	CRTH2	0.4 nM

Table 2: (R)-L 888607-Induced Eosinophil Chemotaxis

(R)-L 888607 Concentration (nM)	Fold Increase in Migration (vs. Vehicle)
0.01
0.1
1
10
100
1000

Table 3: (R)-L 888607-Induced Eosinophil Shape Change

(R)-L 888607 Concentration (nM)	Percentage of Cells with Shape Change
0.01
0.1
1
10
100
1000

Table 4: (R)-L 888607-Induced Th2 Cytokine Release

(R)-L 888607 Concentration (nM)	IL-4 Release (pg/mL)	IL-5 Release (pg/mL)	IL-13 Release (pg/mL)
0.1
1
10
100
1000

Table 5: (R)-L 888607-Induced Basophil Activation (% CD63+ Cells)

(R)-L 888607 Concentration (nM)	Percentage of CD63+ Basophils
0.1
1
10
100
1000

Signaling Pathways and Experimental Workflows

Caption: CRTH2 signaling pathway in allergic response.

Caption: Workflow for Eosinophil Chemotaxis Assay.

Caption: Workflow for Th2 Cytokine Release Assay.

Experimental Protocols

Eosinophil Chemotaxis Assay

Objective: To quantify the chemotactic response of primary human eosinophils to (R)-L 888607.

Materials:

• (R)-L 888607

• Human peripheral blood from healthy, non-allergic donors

• Reagents for eosinophil isolation (e.g., negative selection magnetic beads)

• Chemotaxis chambers (e.g., Boyden chambers with 5 µm pore size polycarbonate filters)

• Assay buffer (e.g., HBSS with 0.1% BSA)

• Cell counting solution (e.g., Trypan Blue)

• Microplate reader or microscope for cell quantification

Protocol:

• Eosinophil Isolation: Isolate eosinophils from fresh human peripheral blood using a negative selection method to achieve high purity (>98%).

• Cell Preparation: Resuspend the isolated eosinophils in assay buffer at a concentration of 1 x 10⁶ cells/mL.

• Chemotaxis Setup:

  • Prepare serial dilutions of (R)-L 888607 in assay buffer (e.g., 0.01 nM to 1000 nM).

  • Add the (R)-L 888607 dilutions or assay buffer (as a negative control) to the lower wells of the chemotaxis chamber.

  • Place the filter membrane over the lower wells.

  • Add the eosinophil suspension to the upper wells.

• Incubation: Incubate the chemotaxis chamber at 37°C in a humidified 5% CO₂ incubator for 60-90 minutes.

• Quantification:

  • After incubation, remove the filter and wipe the upper side to remove non-migrated cells.

  • Fix and stain the migrated cells on the lower side of the filter.

  • Count the number of migrated cells in several high-power fields using a microscope. Alternatively, use a fluorescently labeled cell-based assay and a microplate reader for quantification.

• Data Analysis: Express the results as a fold increase in migration over the vehicle control. Plot the dose-response curve and calculate the EC₅₀ value.

Eosinophil Shape Change Assay

Objective: To assess the morphological changes in eosinophils upon activation with (R)-L 888607.

Materials:

• (R)-L 888607

• Isolated human eosinophils (as described above)

• Assay buffer (e.g., HBSS with 0.1% BSA)

• Fixative (e.g., 4% paraformaldehyde)

• Microscope with differential interference contrast (DIC) optics or flow cytometer

Protocol:

• Cell Preparation: Resuspend isolated eosinophils in assay buffer at a concentration of 2 x 10⁵ cells/mL.

• Stimulation:

  • Add the eosinophil suspension to microcentrifuge tubes or a 96-well plate.

  • Add serial dilutions of (R)-L 888607 (e.g., 0.01 nM to 1000 nM) or vehicle control.

  • Incubate at 37°C for 10-15 minutes.

• Fixation: Stop the reaction by adding an equal volume of cold fixative.

• Analysis:

  • Microscopy: Place a drop of the fixed cell suspension on a microscope slide and cover with a coverslip. Observe the cells under a microscope. Unstimulated eosinophils are typically round, while activated cells become polarized and irregular in shape. Count the percentage of cells showing a shape change in at least 100 cells per condition.

  • Flow Cytometry: Analyze the fixed cells on a flow cytometer. Activated cells will show an increase in forward scatter (FSC) compared to unstimulated cells.

• Data Analysis: Plot the percentage of cells with shape change or the mean FSC against the concentration of (R)-L 888607 to generate a dose-response curve.

Th2 Cell Cytokine Release Assay

Objective: To measure the release of key Th2 cytokines (IL-4, IL-5, and IL-13) from polarized human Th2 cells in response to (R)-L 888607.

Materials:

• (R)-L 888607

• Human peripheral blood mononuclear cells (PBMCs)

• Reagents for CD4+ T cell isolation and Th2 polarization (e.g., anti-CD4 magnetic beads, anti-CD3/CD28 beads, IL-2, IL-4, anti-IFN-γ)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• ELISA or Luminex kits for human IL-4, IL-5, and IL-13

Protocol:

• Th2 Cell Generation:

  • Isolate CD4+ T cells from human PBMCs.

  • Culture the CD4+ T cells with anti-CD3/CD28 beads, IL-2, IL-4, and an anti-IFN-γ neutralizing antibody for 7-10 days to polarize them towards a Th2 phenotype.

• Resting and Stimulation:

  • After polarization, wash the Th2 cells and rest them in fresh culture medium for 24 hours.

  • Plate the rested Th2 cells in a 96-well plate.

  • Stimulate the cells with serial dilutions of (R)-L 888607 (e.g., 0.1 nM to 1000 nM) or vehicle control.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24-48 hours.

• Supernatant Collection: Centrifuge the plate and carefully collect the cell culture supernatants.

• Cytokine Measurement: Measure the concentrations of IL-4, IL-5, and IL-13 in the supernatants using commercially available ELISA or Luminex kits, following the manufacturer's instructions.

• Data Analysis: Plot the cytokine concentrations against the (R)-L 888607 concentrations to generate dose-response curves for each cytokine.

Basophil Activation Assay (CD63 Expression)

Objective: To measure the activation of human basophils by quantifying the surface expression of CD63 in response to (R)-L 888607.

Materials:

• (R)-L 888607

• Fresh human whole blood or isolated basophils

• Stimulation buffer (e.g., HEPES-buffered saline with Ca²⁺ and Mg²⁺)

• Fluorochrome-conjugated antibodies: anti-CD63, anti-IgE (for basophil identification), and a basophil-specific marker like anti-CRTH2 or anti-CD203c.

• Flow cytometer

Protocol:

• Blood/Cell Preparation: Use fresh human whole blood anticoagulated with heparin or EDTA. If using isolated basophils, they should be suspended in stimulation buffer.

• Stimulation:

  • In a 96-well plate or flow cytometry tubes, add the whole blood or basophil suspension.

  • Add serial dilutions of (R)-L 888607 (e.g., 0.1 nM to 1000 nM) or a positive control (e.g., anti-IgE) and a negative control (stimulation buffer).

  • Incubate at 37°C for 15-30 minutes.

• Staining:

  • After incubation, place the samples on ice to stop the activation.

  • Add the cocktail of fluorochrome-conjugated antibodies (anti-CD63 and basophil identification markers) to each sample.

  • Incubate on ice in the dark for 20-30 minutes.

• Red Blood Cell Lysis (for whole blood): If using whole blood, perform red blood cell lysis using a commercial lysis buffer.

• Flow Cytometry Analysis:

  • Wash the cells and resuspend them in flow cytometry buffer.

  • Acquire the samples on a flow cytometer.

  • Gate on the basophil population (e.g., IgE-positive/CRTH2-positive cells).

  • Determine the percentage of basophils that are positive for CD63 expression.

• Data Analysis: Plot the percentage of CD63+ basophils against the concentration of (R)-L 888607 to create a dose-response curve.

Conclusion

(R)-L 888607 is a powerful research tool for elucidating the role of the CRTH2 receptor in the pathophysiology of allergic diseases. The in vitro models and protocols described in these application notes provide a framework for investigating the effects of CRTH2 activation on key allergic effector cells. These assays can be utilized for screening novel CRTH2 antagonists, understanding the mechanisms of allergic inflammation, and identifying potential therapeutic targets for the treatment of allergic conditions. The provided tables and visualization tools will aid in the systematic presentation and interpretation of experimental data.

Application Notes and Protocols: Measuring Cytokine Release Following EP4 Receptor Antagonist Stimulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prostaglandin (B15479496) E2 (PGE2) is a critical lipid mediator involved in a wide array of physiological and pathological processes, including inflammation. It exerts its effects through four G-protein coupled receptor subtypes, EP1 through EP4. The EP4 receptor, in particular, has been identified as a key player in modulating immune responses and inflammation. Activation of the EP4 receptor is often associated with the production of pro-inflammatory cytokines. Consequently, antagonists of the EP4 receptor are being actively investigated as potential therapeutic agents for a variety of inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.[1]

This document provides a detailed protocol for utilizing an Enzyme-Linked Immunosorbent Assay (ELISA) to measure the release of key pro-inflammatory cytokines—Interleukin-1 beta (IL-1β), Interleukin-6 (IL-6), and Tumor Necrosis Factor-alpha (TNF-α)—from cultured cells following stimulation with a representative EP4 receptor antagonist. The methodologies described herein are designed to offer a robust framework for assessing the immunomodulatory effects of such compounds.

Mechanism of Action: EP4 Receptor Antagonism

The EP4 receptor is a Gs-protein coupled receptor that, upon binding with its ligand PGE2, activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent activation of protein kinase A (PKA).[2][3] This signaling cascade can have varied effects depending on the cell type and context, but in immune cells, it can contribute to a pro-inflammatory environment.

EP4 receptor antagonists function by competitively binding to the EP4 receptor, thereby blocking the binding of PGE2 and inhibiting the downstream signaling pathways.[1] This blockade can lead to the suppression of pro-inflammatory gene expression, including that of cytokines like IL-1β, IL-6, and TNF-α, often through the inhibition of the NF-κB pathway.[3][4]

Experimental Protocols

Cell Culture and Stimulation

This protocol utilizes RAW 264.7 macrophage-like cells, a commonly used cell line for studying inflammatory responses.

Materials:

• RAW 264.7 cells

• DMEM (Dulbecco's Modified Eagle Medium) with high glucose

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• EP4 Receptor Antagonist (e.g., ER-819762 or a similar well-characterized antagonist)

• Phosphate Buffered Saline (PBS), sterile

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 0.1 million cells per well in 100 µL of complete DMEM (supplemented with 10% FBS and 1% Penicillin-Streptomycin).[5]

• Incubation: Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell adherence.

• Pre-treatment with EP4 Antagonist: The following day, carefully remove the culture medium. Add 100 µL of fresh serum-free DMEM containing the desired concentrations of the EP4 receptor antagonist. It is recommended to perform a dose-response experiment (e.g., 0.1, 1, 10, 100, 1000 nM). Include a vehicle control (e.g., DMSO) at the same final concentration used for the antagonist. Incubate for 1 hour.

• Stimulation: Add 10 µL of LPS solution to each well to achieve a final concentration of 100 ng/mL to induce an inflammatory response. Include a negative control group of cells that are not stimulated with LPS.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[5]

• Supernatant Collection: After incubation, centrifuge the plate at 500 x g for 5 minutes.[6] Carefully collect the culture supernatants for cytokine analysis. Store supernatants at -80°C if not used immediately.[7]

Cytokine Measurement by ELISA

This protocol outlines a general sandwich ELISA procedure. Specific details may vary depending on the commercial ELISA kit used. Always refer to the manufacturer's instructions.

Materials:

• Commercially available ELISA kits for mouse IL-1β, IL-6, and TNF-α

• Collected cell culture supernatants

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Assay Diluent/Blocking Buffer (as provided in the kit)

• TMB (3,3',5,5'-Tetramethylbenzidine) Substrate Solution

• Stop Solution (e.g., 2N H2SO4)

• Microplate reader capable of measuring absorbance at 450 nm

Procedure:

• Plate Coating: Coat a 96-well ELISA plate with the capture antibody specific for the cytokine of interest (e.g., anti-mouse IL-6) diluted in coating buffer. Incubate overnight at 4°C.[5]

• Washing and Blocking: Wash the plate three times with Wash Buffer. Block the plate by adding 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature.[5]

• Sample and Standard Addition: Wash the plate again. Add 100 µL of standards (in a serial dilution) and diluted culture supernatants to the appropriate wells. Incubate for 2 hours at room temperature.[5][8]

• Detection Antibody: Wash the plate four times. Add 100 µL of the biotinylated detection antibody to each well. Incubate for 1 hour at room temperature.[8]

• Enzyme Conjugate: Wash the plate four times. Add 100 µL of streptavidin-horseradish peroxidase (HRP) conjugate to each well. Incubate for 30 minutes at room temperature in the dark.

• Substrate Development: Wash the plate five to seven times. Add 100 µL of TMB Substrate Solution to each well. Incubate for 15-30 minutes at room temperature in the dark, or until a color change is observed.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well to stop the color development.[6]

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader within 30 minutes of adding the Stop Solution.[6]

Data Presentation

The quantitative data obtained from the ELISA should be summarized in tables for clear comparison. A standard curve should be generated using the known concentrations of the cytokine standards versus their corresponding absorbance values. The concentration of cytokines in the experimental samples can then be interpolated from this standard curve.

Table 1: Effect of EP4 Receptor Antagonist on LPS-Induced IL-6 Release

Treatment Group	EP4 Antagonist Conc. (nM)	IL-6 Concentration (pg/mL) ± SD	% Inhibition
Vehicle Control (No LPS)	0	Below Detection Limit	N/A
Vehicle Control (+ LPS)	0	1500 ± 120	0%
EP4 Antagonist (+ LPS)	0.1	1350 ± 110	10%
EP4 Antagonist (+ LPS)	1	1050 ± 95	30%
EP4 Antagonist (+ LPS)	10	600 ± 50	60%
EP4 Antagonist (+ LPS)	100	225 ± 30	85%
EP4 Antagonist (+ LPS)	1000	150 ± 20	90%

Table 2: Effect of EP4 Receptor Antagonist on LPS-Induced TNF-α Release

Treatment Group	EP4 Antagonist Conc. (nM)	TNF-α Concentration (pg/mL) ± SD	% Inhibition
Vehicle Control (No LPS)	0	Below Detection Limit	N/A
Vehicle Control (+ LPS)	0	2500 ± 200	0%
EP4 Antagonist (+ LPS)	0.1	2300 ± 180	8%
EP4 Antagonist (+ LPS)	1	1875 ± 150	25%
EP4 Antagonist (+ LPS)	10	1125 ± 100	55%
EP4 Antagonist (+ LPS)	100	500 ± 45	80%
EP4 Antagonist (+ LPS)	1000	375 ± 35	85%

Table 3: Effect of EP4 Receptor Antagonist on LPS-Induced IL-1β Release

Treatment Group	EP4 Antagonist Conc. (nM)	IL-1β Concentration (pg/mL) ± SD	% Inhibition
Vehicle Control (No LPS)	0	Below Detection Limit	N/A
Vehicle Control (+ LPS)	0	800 ± 70	0%
EP4 Antagonist (+ LPS)	0.1	720 ± 65	10%
EP4 Antagonist (+ LPS)	1	560 ± 50	30%
EP4 Antagonist (+ LPS)	10	320 ± 30	60%
EP4 Antagonist (+ LPS)	100	160 ± 20	80%
EP4 Antagonist (+ LPS)	1000	120 ± 15	85%

Note: The data presented in these tables are hypothetical and for illustrative purposes only. Actual results may vary.

Visualizations

Caption: EP4 receptor signaling and antagonism pathway.

Caption: Experimental workflow for cytokine release assay.

References

• 1. What are EP4 antagonists and how do they work? [synapse.patsnap.com]
• 2. E-type prostanoid receptor 4 (EP4) in disease and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The prostaglandin E2 EP4 receptor exerts anti-inflammatory effects in brain innate immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Myeloid Cell Prostaglandin E2 Receptor EP4 Modulates Cytokine Production but Not Atherogenesis in a Mouse Model of Type 1 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell Culture and estimation of cytokines by ELISA [protocols.io]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. Multiplex Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human Cytokines in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Cytokine Elisa [bdbiosciences.com]

Immunohistochemistry staining for CRTH2 in (R)-L 888607 treated tissues

Application Notes: Immunohistochemistry Staining for CRTH2

Introduction

The Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2), also known as DP2 or GPR44, is a G protein-coupled receptor that plays a pivotal role in the inflammatory cascade, particularly in type 2 immune responses.[1][2] CRTH2 is predominantly expressed on key effector cells of allergic inflammation, including T helper 2 (Th2) cells, eosinophils, basophils, and group 2 innate lymphoid cells (ILC2s).[3][4] Its activation by its primary ligand, prostaglandin (B15479496) D2 (PGD2), triggers a signaling cascade that leads to chemotaxis, cellular activation, and the release of pro-inflammatory cytokines.[5] Consequently, the PGD2-CRTH2 axis is a significant target for drug development in allergic diseases such as asthma, allergic rhinitis, and atopic dermatitis.[1][2]

Immunohistochemistry (IHC) is an invaluable technique for visualizing the tissue distribution and cellular localization of CRTH2.[1] This method allows researchers to investigate the infiltration of CRTH2-positive inflammatory cells into tissues under various physiological and pathological conditions, and to assess the pharmacodynamic effects of therapeutic modulators targeting this receptor.

Regarding the Compound (R)-L 888607

The compound L-888,607 is documented as a potent and selective synthetic agonist for the CRTH2 receptor, exhibiting high affinity with a Ki value of approximately 4 nM.[6] As an agonist, L-888,607 is expected to mimic the action of the endogenous ligand PGD2, thereby activating the CRTH2 signaling pathway and promoting inflammatory responses such as eosinophil chemotaxis.[6][7] This makes it a valuable tool for studying the in vivo functions of CRTH2 activation.[7]

Conversely, much of the therapeutic research in this area focuses on antagonists of CRTH2, which block the receptor and are expected to reduce the inflammatory response.[5][8] Given the user's interest in "(R)-L 888607 treated tissues," which may imply a therapeutic (blocking) context, these notes will provide a framework applicable to studying both CRTH2 agonists like L-888,607 and CRTH2 antagonists. The provided protocols can be used to assess how any modulator affects the presence and distribution of CRTH2-expressing cells in target tissues.

Quantitative Data Presentation

The following table presents representative quantitative data from an IHC study on lung tissue from a murine model of allergic airway inflammation. This data is intended to be illustrative of the expected outcomes when treating with a CRTH2 modulator. The values demonstrate the potential effects of a CRTH2 antagonist in reducing inflammatory cell infiltration. An agonist like L-888,607 would be expected to maintain or potentially enhance the inflammatory infiltrate compared to the disease model.

Table 1: Quantification of CRTH2-Positive Cell Infiltration in Lung Tissue

Group	Treatment	Average CRTH2+ Cells / mm² (± SD)	Average Staining Intensity (0-3 Scale)
A	Healthy Control	Vehicle	15 (± 4)
B	Disease Model	Vehicle	150 (± 25)
C	Disease Model	CRTH2 Antagonist	45 (± 12)

• Data Interpretation : In this representative dataset, the disease model (Group B) shows a significant increase in the number of CRTH2-positive cells, indicative of inflammatory cell infiltration, compared to the healthy control (Group A). Treatment with a CRTH2 antagonist (Group C) markedly reduces the number of CRTH2-positive cells, demonstrating the therapeutic potential of blocking the PGD2-CRTH2 pathway.[8] Studies have shown that CRTH2 antagonists can reduce airway eosinophil numbers in asthma patients.[2]

Signaling Pathway and Experimental Workflow

CRTH2 Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the binding of PGD2 or an agonist like L-888,607 to the CRTH2 receptor.

Caption: CRTH2 signaling pathway activated by agonists and blocked by antagonists.

Immunohistochemistry Experimental Workflow

The diagram below outlines the key steps for performing immunohistochemical staining for CRTH2 in paraffin-embedded tissues.

References

• 1. benchchem.com [benchchem.com]
• 2. dovepress.com [dovepress.com]
• 3. Depletion of major pathogenic cells in asthma by targeting CRTh2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antagonists of the prostaglandin D2 receptor CRTH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. immune-system-research.com [immune-system-research.com]
• 8. CRTH2 antagonism significantly ameliorates airway hyperreactivity and downregulates inflammation-induced genes in a mouse model of airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: (R)-L 888607 Chemotaxis Assay

This technical support guide provides troubleshooting advice and answers to frequently asked questions for researchers utilizing the potent and selective CRTH2 agonist, (R)-L 888607, in chemotaxis assays.

Frequently Asked Questions (FAQs)

Q1: What is (R)-L 888607 and how does it induce chemotaxis?

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the DP2 receptor.[1][2] It mimics the action of the natural ligand, Prostaglandin D2 (PGD2), to induce chemotaxis in a variety of immune cells.[3][4][5][6]

Q2: Which cell types are responsive to (R)-L 888607-induced chemotaxis?

Cell types that express the CRTH2 receptor are responsive. This primarily includes T helper type 2 (Th2) cells, eosinophils, and basophils.[3][4][5][6][7][8] Therefore, this assay is particularly relevant for studying allergic inflammation and other immune responses.

Q3: What is the underlying signaling pathway for CRTH2-mediated chemotaxis?

CRTH2 is a G-protein coupled receptor (GPCR) that signals through the Gαi subunit.[3][5][6][7] Activation of CRTH2 by an agonist like (R)-L 888607 leads to the inhibition of adenylyl cyclase, a decrease in intracellular cAMP levels, and the generation of inositol (B14025) triphosphate (IP3) via phospholipase Cβ stimulation by the Gβγ complex.[4] This cascade results in the mobilization of intracellular calcium, a key event for initiating cell migration and chemotaxis.[3][4][5][6]

Q4: What is a typical concentration range for (R)-L 888607 in a chemotaxis assay?

(R)-L 888607 has a high affinity for the human CRTH2 receptor with a reported Ki value of 4 nM and an EC50 value of 0.4 nM for agonistic activity on recombinant and endogenously expressed CRTH2 receptors.[1] A concentration of 100 nM has been shown to stimulate eosinophil chemotaxis.[1] It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell type and experimental conditions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or Low Cell Migration	Cell Health and Viability: Cells are not healthy or have low viability.	Ensure cells are healthy and have high viability before starting the assay. Use freshly isolated or properly cultured cells.
Low CRTH2 Expression: The target cells have low or no expression of the CRTH2 receptor.	Confirm CRTH2 expression on your target cells using techniques like flow cytometry or RT-PCR.[3][9]
Suboptimal (R)-L 888607 Concentration: The concentration of the agonist is too low to induce a response or too high, leading to receptor desensitization.	Perform a dose-response experiment to determine the optimal concentration of (R)-L 888607 for your cell type.
Incorrect Incubation Time: The incubation time is too short for the cells to migrate or too long, causing the chemotactic gradient to dissipate.	Optimize the incubation time for your specific cell type. This can range from a few hours to overnight.
Issues with Chemotactic Gradient: The gradient is not established or maintained properly.	Ensure proper loading of the chemotaxis chamber and avoid introducing bubbles. Consider using a system that maintains a stable gradient.
High Background Migration (High Migration in Negative Control)	Presence of Other Chemoattractants: The assay medium contains other chemoattractants (e.g., serum).	Use serum-free media for the assay. Ensure all buffers and media are free of contaminating chemoattractants.
Cells are Overly Activated: The cells are in an activated state prior to the assay, leading to random migration (chemokinesis).	Handle cells gently during preparation and avoid harsh conditions that could lead to activation.
Incorrect Pore Size of the Membrane: The pores of the transwell membrane are too large, allowing cells to fall through passively.	Select a membrane with a pore size that is smaller than the diameter of your cells but large enough to allow active migration.
Inconsistent or Variable Results	Inconsistent Cell Numbers: The number of cells seeded per well is not consistent.	Carefully count and seed a consistent number of cells in each well.
Edge Effects: Wells on the edge of the plate may behave differently due to temperature or humidity gradients.	Avoid using the outer wells of the plate or ensure proper humidification to minimize edge effects.
Pipetting Errors: Inaccurate pipetting can lead to variations in cell numbers and chemoattractant concentrations.	Use calibrated pipettes and proper pipetting techniques to ensure accuracy and consistency.

Experimental Protocols

General Transwell Chemotaxis Assay Protocol

This protocol provides a general framework for a transwell (Boyden chamber) chemotaxis assay.[9][10] Optimization of cell number, (R)-L 888607 concentration, and incubation time is crucial.

Materials:

• Transwell inserts with appropriate pore size

• 24-well or 96-well companion plates

• CRTH2-expressing cells (e.g., eosinophils, Th2 cells)

• (R)-L 888607

• Serum-free cell culture medium

• Staining solution (e.g., Calcein AM, DAPI)

• Plate reader or fluorescence microscope

Procedure:

• Preparation of (R)-L 888607: Prepare a stock solution of (R)-L 888607 in a suitable solvent (e.g., DMSO) and make serial dilutions in serum-free medium to achieve the desired final concentrations.

• Setting up the Lower Chamber: Add the (R)-L 888607 dilutions (chemoattractant) to the lower wells of the companion plate. Include a negative control with serum-free medium only.

• Cell Preparation: Harvest and wash the CRTH2-expressing cells. Resuspend the cells in serum-free medium at the desired concentration.

• Seeding Cells in the Upper Chamber: Carefully place the transwell inserts into the wells of the companion plate. Add the cell suspension to the upper chamber of each insert.

• Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a predetermined optimal time.

• Quantification of Migrated Cells:

  • Carefully remove the transwell inserts.

  • Wipe the non-migrated cells from the top of the membrane with a cotton swab.

  • Stain the migrated cells on the bottom of the membrane.

  • Quantify the migrated cells by counting under a microscope or by measuring the fluorescence of a stained population using a plate reader.

Quantitative Data Summary

Parameter	Recommended Range/Value	Notes
(R)-L 888607 Concentration	0.1 nM - 1 µM	Optimal concentration should be determined by a dose-response curve. A concentration of 100 nM has been shown to be effective for eosinophils.[1]
Cell Seeding Density	1 x 10^5 - 1 x 10^6 cells/well	Dependent on cell type and well size.
Incubation Time	2 - 24 hours	Dependent on the migratory speed of the cell type.
Transwell Pore Size	3 - 8 µm	3 µm for lymphocytes, 5-8 µm for eosinophils and other larger granulocytes.

Visualizations

CRTH2 Signaling Pathway

Caption: Signaling pathway of (R)-L 888607-induced chemotaxis via the CRTH2 receptor.

Experimental Workflow for Chemotaxis Assay

Caption: General experimental workflow for a transwell-based chemotaxis assay.

Troubleshooting Logic Diagram

Caption: A logical approach to troubleshooting low cell migration in the assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]
• 3. Prostaglandin D2 Selectively Induces Chemotaxis in T Helper Type 2 Cells, Eosinophils, and Basophils via Seven-Transmembrane Receptor Crth2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Prostaglandin D2 selectively induces chemotaxis in T helper type 2 cells, eosinophils, and basophils via seven-transmembrane receptor CRTH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Activation of Th2 cells downregulates CRTh2 through an NFAT1 mediated mechanism | PLOS One [journals.plos.org]
• 8. Frontiers | Over-expression of CRTH2 indicates eosinophilic inflammation and poor prognosis in recurrent nasal polyps [frontiersin.org]
• 9. Prostaglandin D2 induces chemotaxis in eosinophils via its receptor CRTH2 and eosinophils may cause severe ocular inflammation in patients with allergic conjunctivitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cellgs.com [cellgs.com]

Optimizing (R)-L 888607 concentration for maximal response

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the use of (R)-L 888607, a potent and selective CRTH2 receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What is (R)-L 888607 and what is its primary mechanism of action?

(R)-L 888607, also known as L-888,607, is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as DP2.[1][2] The CRTH2 receptor is a G-protein coupled receptor (GPCR) involved in type 2 inflammatory responses.[3] Upon binding of an agonist like (R)-L 888607, the receptor couples to a Gi heterotrimeric G-protein, which inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels and an increase in intracellular calcium (Ca2+).[4][5][6] This signaling cascade promotes the migration and activation of key immune cells in allergic inflammation, such as T helper type 2 (Th2) lymphocytes, eosinophils, and basophils.[7]

Q2: What is the recommended starting concentration range for in vitro experiments?

Based on its reported potency, a starting concentration range of 0.1 nM to 100 nM is recommended for in vitro experiments. The EC50 value for (R)-L 888607 at the human CRTH2 receptor is 0.4 nM, and a concentration of 100 nM has been shown to stimulate eosinophil chemotaxis.[8] A dose-response experiment is crucial to determine the optimal concentration for your specific cell type and assay.

Q3: How should I prepare and store (R)-L 888607?

For long-term storage, it is recommended to store (R)-L 888607 at -20°C for up to a year or -80°C for up to two years.[8] For short-term storage (days to weeks), 0-4°C is suitable.[2] To prepare a stock solution, reconstitute the compound in a suitable solvent like DMSO. Further dilutions into aqueous buffers should be made fresh for each experiment to minimize degradation.

Q4: What are the expected cellular responses following CRTH2 activation by (R)-L 888607?

Activation of the CRTH2 receptor by (R)-L 888607 is expected to induce pro-inflammatory responses, including:

• Chemotaxis (migration) of eosinophils, basophils, and Th2 lymphocytes.[5][6]

• Increased intracellular calcium mobilization.[4][9]

• Decreased intracellular cAMP levels.[4][6]

• Potential for degranulation and release of inflammatory mediators from eosinophils and basophils.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No or low response to (R)-L 888607	1. Suboptimal Concentration: The concentration used may be too low for the specific cell type or assay sensitivity.	1. Perform a Dose-Response Curve: Test a wide range of concentrations (e.g., 0.01 nM to 1 µM) to determine the optimal effective concentration.
2. Low CRTH2 Receptor Expression: The cell line or primary cells being used may not express sufficient levels of the CRTH2 receptor.	2. Verify Receptor Expression: Confirm CRTH2 expression using techniques like flow cytometry, qPCR, or Western blot. Consider using a cell line known to express CRTH2 (e.g., certain eosinophilic or basophilic cell lines) as a positive control.[9]
3. Compound Degradation: The compound may have degraded due to improper storage or handling.	3. Use Freshly Prepared Solutions: Prepare fresh dilutions from a properly stored stock solution for each experiment.
High background or non-specific effects	1. High Concentration: The concentration of (R)-L 888607 may be too high, leading to off-target effects.	1. Lower the Concentration: Based on your dose-response data, use the lowest concentration that gives a maximal specific response.
2. Solvent Effects: The solvent (e.g., DMSO) used to dissolve the compound may be causing cellular toxicity or other non-specific effects at the final concentration.	2. Include a Vehicle Control: Always include a control group treated with the same concentration of the solvent used to dissolve (R)-L 888607. Ensure the final solvent concentration is low (typically <0.1%).
Inconsistent results between experiments	1. Cell Passage Number/Health: Variations in cell health, density, or passage number can affect cellular responses.	1. Standardize Cell Culture Conditions: Use cells within a consistent passage number range, ensure they are healthy and plated at a consistent density for each experiment.
2. Reagent Variability: Inconsistent preparation of reagents or media can introduce variability.	2. Use Consistent Reagent Preparation: Prepare and use reagents and media consistently across all experiments.

Quantitative Data

Table 1: Potency and Selectivity of (R)-L 888607

Parameter	Species	Value	Reference
EC50 (CRTH2)	Human	0.4 nM	[8]
Ki (CRTH2)	Human	4 nM	[8]
Ki (DP1)	Human	211 nM	[8]

Table 2: Selectivity Profile of L-888,607 against other Prostanoid Receptors

Receptor	Ki (nM)	Reference
CRTH2/DP2	0.8	[10]
DP/DP1	2331	[10]
TP	283	[10]
EP2	8748	[10]
EP3-III	1260	[10]
EP4	4634	[10]
FP	10018	[10]
IP	14434	[10]

Experimental Protocols

Dose-Response Experiment for Chemotaxis Assay

• Cell Preparation: Isolate primary eosinophils or use a cell line known to express CRTH2. Resuspend cells in an appropriate assay buffer.

• Preparation of (R)-L 888607 Dilutions: Prepare a serial dilution of (R)-L 888607 in the assay buffer, ranging from a high concentration (e.g., 1 µM) to a low concentration (e.g., 0.01 nM). Include a vehicle control (buffer with solvent).

• Chemotaxis Assay Setup: Use a multi-well chemotaxis chamber (e.g., Boyden chamber). Add the different concentrations of (R)-L 888607 to the lower wells.

• Cell Addition: Add the cell suspension to the upper wells, separated from the lower wells by a porous membrane.

• Incubation: Incubate the chamber at 37°C for a predetermined amount of time (e.g., 1-3 hours) to allow for cell migration.

• Quantification: After incubation, quantify the number of cells that have migrated to the lower chamber. This can be done by cell counting, fluorescent labeling, or other appropriate methods.

• Data Analysis: Plot the number of migrated cells against the concentration of (R)-L 888607. Fit the data to a sigmoidal dose-response curve to determine the EC50.

Visualizations

Caption: CRTH2 Signaling Pathway activated by (R)-L 888607.

Caption: Workflow for optimizing (R)-L 888607 concentration.

References

• 1. adooq.com [adooq.com]
• 2. medkoo.com [medkoo.com]
• 3. Structures of the Human PGD2 Receptor CRTH2 Reveal Novel Mechanisms for Ligand Recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Crth2 receptor signaling down-regulates lipopolysaccharide-induced NF-κB activation in murine macrophages via changes in intracellular calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CRTH2 antagonism significantly ameliorates airway hyperreactivity and downregulates inflammation-induced genes in a mouse model of airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Expression and molecular pharmacology of the mouse CRTH2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. immune-system-research.com [immune-system-research.com]

(R)-L 888607 solubility and stability in culture media

This technical support center provides researchers, scientists, and drug development professionals with guidance on the solubility and stability of (R)-L 888607 in cell culture media. Below you will find troubleshooting guides and frequently asked questions to assist in your experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of (R)-L 888607?

A1: For compounds with low aqueous solubility, such as (R)-L 888607 is presumed to be, organic solvents like dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) are typically recommended for preparing concentrated stock solutions. It is crucial to minimize the final concentration of the organic solvent in the cell culture medium to avoid cytotoxicity. A final DMSO concentration of less than 0.5%, and ideally at or below 0.1%, is recommended for most cell lines.[1]

Q2: What is the expected solubility of (R)-L 888607 in common cell culture media like DMEM?

Q3: How can I determine the maximum soluble concentration of (R)-L 888607 in my specific culture medium?

A3: A practical approach is to perform a serial dilution of your (R)-L 888607 stock solution into the culture medium.[1] After an incubation period that mimics your experiment's duration (e.g., 24, 48, or 72 hours) at 37°C, the samples should be visually and microscopically inspected for any signs of precipitation.[1]

Q4: How should I store the (R)-L 888607 stock solution to ensure its stability?

A4: Stock solutions should be aliquoted into single-use volumes to minimize freeze-thaw cycles, which can lead to compound degradation and precipitation.[1] Store these aliquots at -20°C or -80°C, protected from light if the compound is light-sensitive. Always refer to the manufacturer's specific storage recommendations if available.

Troubleshooting Guide

Q5: I observed a precipitate in my culture medium after adding (R)-L 888607. What could be the cause?

A5: Precipitate formation upon adding a compound to culture media is a common issue and can be attributed to several factors:

• Exceeding Solubility Limit: The final concentration of (R)-L 888607 in the medium may be higher than its solubility limit.

• Solvent Shock: Rapidly diluting a concentrated stock solution (e.g., in DMSO) into an aqueous medium can cause a sudden change in polarity, leading to the compound precipitating out of solution.[1]

• Temperature Fluctuations: Moving media between different temperatures (e.g., from a refrigerator to a 37°C incubator) can alter the solubility of a compound.[1]

• Media Composition and pH: Components within the culture medium, such as salts and proteins, can interact with the compound and reduce its solubility. The pH of the medium also plays a critical role in the solubility of many compounds.[2][3]

Q6: How can I prevent the precipitation of (R)-L 888607 in my experiments?

A6: To prevent precipitation, consider the following strategies:

• Optimize Final Concentration: Determine the maximum soluble concentration of (R)-L 888607 in your specific medium through preliminary experiments and stay below this limit.

• Gradual Dilution: When preparing your working solution, add the stock solution dropwise to the pre-warmed medium while gently swirling to ensure rapid and uniform mixing.[1]

• Pre-warm the Medium: Always use cell culture medium that has been pre-warmed to 37°C before adding the compound stock solution.[1]

• Minimize Solvent Concentration: Prepare a more concentrated stock solution to reduce the volume added to the culture medium, thereby keeping the final solvent concentration low.[1]

Q7: How can I differentiate between compound precipitation and microbial contamination?

A7: It is essential to distinguish between these two possibilities:

• Microscopic Examination: Compound precipitates often appear as crystalline or amorphous structures under a microscope. In contrast, bacterial contamination will appear as small, motile rods or cocci, while yeast will appear as budding oval shapes. Fungal contamination typically presents as filamentous hyphae.

• Culture Medium Appearance: Microbial contamination often leads to a rapid change in the medium's color (e.g., turning yellow due to a drop in pH) and visible turbidity.[2] Compound precipitation might cause a more subtle cloudiness or visible particles without a significant pH change.

• Incubation Test: If you suspect contamination, incubate a sample of the cell-free medium at 37°C. If the turbidity increases and the color changes over 24-48 hours, it is likely due to microbial growth.

Quantitative Data Summary

The following table provides hypothetical solubility data for (R)-L 888607 to illustrate how solubility can vary with the medium and the concentration of the organic solvent. Note: This data is for illustrative purposes only and should be empirically verified.

Culture Medium	Serum Content	Co-solvent (DMSO)	Maximum Soluble Concentration (Hypothetical)
DMEM	10% FBS	0.1%	15 µM
DMEM	10% FBS	0.5%	50 µM
RPMI-1640	10% FBS	0.1%	20 µM
RPMI-1640	10% FBS	0.5%	60 µM
Serum-Free Medium	0%	0.1%	5 µM
Serum-Free Medium	0%	0.5%	25 µM

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of (R)-L 888607 in DMSO

• Materials: (R)-L 888607 powder, anhydrous DMSO, sterile microcentrifuge tubes.

• Calculation: Determine the mass of (R)-L 888607 needed to prepare the desired volume of a 10 mM stock solution. (Mass = 10 mmol/L * Molar Mass * Volume).

• Procedure: a. Weigh the calculated amount of (R)-L 888607 powder in a sterile microcentrifuge tube. b. Add the required volume of anhydrous DMSO to the tube. c. Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution. d. Aliquot the stock solution into single-use, light-protected tubes. e. Store the aliquots at -20°C or -80°C.

Protocol for Determining the Empirical Solubility of (R)-L 888607 in Culture Medium

• Materials: 10 mM stock solution of (R)-L 888607 in DMSO, complete cell culture medium, sterile multi-well plate (e.g., 24-well plate), light microscope.

• Procedure: a. Pre-warm the complete cell culture medium to 37°C. b. Prepare a series of dilutions of the (R)-L 888607 stock solution in the pre-warmed medium in the wells of the multi-well plate. Aim for a range of final concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM, 100 µM). c. Include a negative control with the medium and the highest concentration of DMSO used in the dilutions. d. Incubate the plate at 37°C in a humidified incubator for a duration relevant to your planned experiments (e.g., 24 hours). e. Visually inspect each well for turbidity or visible precipitate. f. Examine each well under a light microscope to identify any crystalline structures. The highest concentration that remains clear is the empirical maximum soluble concentration under these conditions.

Visualizations

Caption: Experimental workflow for preparing a stock solution and determining the empirical solubility of (R)-L 888607.

Caption: A representative signaling pathway illustrating a hypothetical mechanism of action for (R)-L 888607 as a kinase inhibitor.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 3. Effect of culture conditions on the performance of lignocellulose-degrading synthetic microbial consortia - PMC [pmc.ncbi.nlm.nih.gov]

Preventing off-target effects of (R)-L 888607

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent and identify off-target effects of (R)-L-888607, a potent and selective CRTH2 receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What is (R)-L-888607 and what is its primary target?

(R)-L-888607 is a synthetic agonist for the Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2), also known as DP2. It exhibits high affinity and selectivity for the human CRTH2 receptor.[1]

Q2: What are the known binding affinities of (R)-L-888607 for its primary target and other prostanoid receptors?

(R)-L-888607 has a subnanomolar affinity for the CRTH2 receptor. Its binding affinity (Ki) for other prostanoid receptors is significantly lower, demonstrating its high selectivity.[1]

Quantitative Data Summary

Receptor	Ki (nM)[1]
CRTH2/DP2	0.8
DP/DP1	2331
TP	283
EP2	8748
EP3-III	1260
EP4	4634
FP	10018
IP	14434

Q3: How should I store and handle (R)-L-888607?

For long-term storage, (R)-L-888607 should be kept at -20°C. For short-term storage (days to weeks), it can be stored at 0-4°C in a dry, dark environment. The compound is stable for several weeks during standard shipping conditions.

Troubleshooting Guides

Issue 1: Unexpected or inconsistent cellular responses at high concentrations.

Question: I'm observing a cellular response in my experiments at concentrations of (R)-L-888607 that are significantly higher than its reported Ki for CRTH2. Could this be an off-target effect?

Answer: Yes, responses at high concentrations could indicate off-target effects due to the compound binding to other receptors with lower affinity. The provided selectivity profile shows that while (R)-L-888607 is highly selective for CRTH2, it can bind to other prostanoid receptors at micromolar concentrations.

Troubleshooting Workflow:

Caption: Workflow for investigating high-concentration off-target effects.

Experimental Protocol:

• Dose-Response Experiment:

  • Objective: To determine the half-maximal effective concentration (EC50) of the observed cellular response.

  • Methodology:

    • Prepare a wide range of (R)-L-888607 concentrations, from sub-nanomolar to high micromolar.

    • Treat your cells with these concentrations.

    • Measure the cellular response of interest (e.g., calcium mobilization, cytokine release, morphological changes).

    • Plot the response against the log of the concentration to determine the EC50.

  • Interpretation: If the EC50 is closer to the Ki of a known off-target receptor (e.g., TP receptor, Ki = 283 nM) than to the Ki of CRTH2 (Ki = 0.8 nM), it suggests an off-target effect.

• Pharmacological Inhibition with a Specific Antagonist:

  • Objective: To block the activity of a suspected off-target receptor.

  • Methodology:

    • Pre-incubate your cells with a specific antagonist for the suspected off-target receptor (e.g., a TP receptor antagonist if TP is the suspected off-target).

    • Treat the cells with the high concentration of (R)-L-888607 that previously induced the response.

    • Measure the cellular response.

  • Interpretation: If the response to (R)-L-888607 is diminished or abolished in the presence of the antagonist, it strongly suggests the effect is mediated by that specific off-target receptor.

Issue 2: Response observed in negative control cells.

Question: My negative control cells, which do not express CRTH2, are showing a response to (R)-L-888607. What could be the cause?

Answer: This is a strong indication of an off-target effect. The response is mediated by a receptor other than CRTH2 that is present in your control cells.

Troubleshooting Logic:

References

• 1. immune-system-research.com [immune-system-research.com]

Low signal to noise ratio in (R)-L 888607 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the low signal-to-noise ratio in experiments involving the CRTH2 receptor agonist, (R)-L 888607.

Frequently Asked Questions (FAQs)

Q1: What is (R)-L 888607 and what is its primary mechanism of action?

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the Prostaglandin D2 receptor 2 (DP2).[1][2][3] It exhibits high affinity for the human CRTH2 receptor and is utilized as a research tool to investigate the in vivo functions of this receptor, which is primarily involved in inflammatory and allergic responses.[2]

Q2: What are the key binding and functional parameters of (R)-L 888607?

(R)-L 888607 demonstrates subnanomolar affinity for the human CRTH2 receptor.[2] Key parameters are summarized in the table below.

Q3: How should (R)-L 888607 be stored and handled?

For long-term storage, (R)-L 888607 should be kept at -20°C for up to one year, or at -80°C for up to two years.[1] For short-term use, stock solutions can be prepared and stored as recommended by the supplier. It is crucial to avoid repeated freeze-thaw cycles.

Q4: What are the common experimental assays used with (R)-L 888607?

Common assays include radioligand binding assays to determine binding affinity and selectivity, and functional assays such as cAMP (cyclic adenosine (B11128) monophosphate) inhibition assays and calcium mobilization assays to measure its agonistic activity.[4][5][6]

Troubleshooting Guide: Low Signal-to-Noise Ratio

A low signal-to-noise ratio can manifest as either a weak specific signal or high background noise. Below are common causes and solutions tailored for (R)-L 888607 experiments.

Issue 1: High Non-Specific Binding in Radioligand Assays

High non-specific binding (NSB) can mask the specific signal from (R)-L 888607 binding to the CRTH2 receptor.

Potential Cause	Recommended Solution
Inadequate Blocking	Increase the concentration of the blocking agent (e.g., 0.5-2% Bovine Serum Albumin - BSA) in the assay buffer. Consider alternative blocking agents if high NSB persists.
Suboptimal Assay Buffer	Optimize the buffer's pH (typically 7.4) and ionic strength. The inclusion of a low concentration of a non-ionic detergent (e.g., 0.01-0.05% Tween-20) can help minimize hydrophobic interactions.
Hydrophobic Interactions	(R)-L 888607, like many small molecules, may exhibit hydrophobic properties leading to binding to plasticware. Use low-binding microplates and pipette tips.
Excessive Radioligand Concentration	While a higher concentration of the competing radioligand (e.g., [3H]-PGD2) can increase the total signal, it can also disproportionately increase NSB. Use the radioligand at a concentration at or below its Kd for the CRTH2 receptor.
Inefficient Washing	Increase the number of wash steps (3-5 times) and the volume of ice-cold wash buffer to effectively remove unbound radioligand.

Issue 2: Low Specific Signal in Radioligand and Functional Assays

A weak specific signal can make it difficult to distinguish from background noise.

Potential Cause	Recommended Solution
Low Receptor Expression	Ensure the cell line or tissue preparation expresses a sufficient density of the CRTH2 receptor. Verify receptor expression levels via methods like Western blot or qPCR.
Degraded (R)-L 888607 or Reagents	Prepare fresh stock solutions of (R)-L 888607 and other critical reagents. Store aliquots at the recommended temperature to avoid degradation from multiple freeze-thaw cycles.
Suboptimal Incubation Time and Temperature	Determine the optimal incubation time and temperature for binding to reach equilibrium or for the functional response to peak. For binding assays, incubation at room temperature for 60-90 minutes is a common starting point.
Incorrect Assay Buffer Composition	The buffer composition can significantly impact ligand binding and receptor function. Ensure the buffer components do not interfere with the assay. For example, some buffers can chelate ions necessary for receptor activity.
Cell Health and Viability (Functional Assays)	Ensure cells are healthy and viable. Use cells within a consistent and optimal passage number range. High cell confluence can also negatively impact signal.
Receptor Desensitization (Functional Assays)	Prolonged exposure to an agonist like (R)-L 888607 can lead to receptor desensitization and a diminished signal. Optimize the stimulation time to capture the peak response before significant desensitization occurs.

Data Presentation

Table 1: Binding Affinity and Selectivity of (R)-L 888607

Receptor	Ki (nM)
CRTH2/DP2	0.8 - 4 [1][2]
DP/DP1	2331[2]
TP	283[2]
EP2	8748[2]
EP3-III	1260[2]
EP4	4634[2]
FP	10018[2]
IP	14434[2]

Table 2: Functional Potency of (R)-L 888607

Assay	Parameter	Value (nM)
Eosinophil Chemotaxis	EC50	0.4[1]

Experimental Protocols

Protocol 1: Radioligand Binding Assay for CRTH2

This protocol is adapted from standard GPCR binding assays.

• Membrane Preparation:

  • Culture HEK293 cells stably expressing the human CRTH2 receptor.

  • Harvest cells and wash with ice-cold PBS.

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4 with protease inhibitors).

  • Homogenize the cell suspension and centrifuge to pellet the membranes.

  • Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration.

• Binding Assay:

  • Prepare the assay buffer: 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4.

  • In a 96-well plate, add assay buffer, a competing radioligand (e.g., [3H]-PGD2 at its Kd concentration), and varying concentrations of unlabeled (R)-L 888607.

  • For non-specific binding control wells, add a high concentration of an unlabeled CRTH2 ligand.

  • Add the cell membrane preparation to initiate the binding reaction.

  • Incubate at room temperature for 60-90 minutes with gentle agitation.

• Filtration and Detection:

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter plate (pre-soaked in a blocking agent like polyethyleneimine to reduce non-specific binding).

  • Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Dry the filters, add scintillation cocktail, and measure radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the specific binding as a function of the (R)-L 888607 concentration and determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol 2: cAMP Functional Assay

This protocol outlines a typical cAMP inhibition assay.

• Cell Preparation:

  • Plate CRTH2-expressing cells in a 96-well plate and culture overnight.

  • Wash the cells with serum-free medium.

• Assay Procedure:

  • Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) for a defined period to prevent cAMP degradation.

  • Add varying concentrations of (R)-L 888607 to the wells.

  • Stimulate the cells with forskolin (B1673556) to induce cAMP production.

  • Incubate for a predetermined time at 37°C.

• Detection:

  • Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based).

• Data Analysis:

  • Plot the cAMP concentration against the log of the (R)-L 888607 concentration to generate a dose-response curve and determine the EC50 value for the inhibition of forskolin-stimulated cAMP accumulation.

Mandatory Visualizations

Caption: Signaling pathway of (R)-L 888607 via the CRTH2 receptor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]
• 3. Prostaglandin DP2 receptor - Wikipedia [en.wikipedia.org]
• 4. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 5. A Comparison of Assay Performance Between the Calcium Mobilization and the Dynamic Mass Redistribution Technologies for the Human Urotensin Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Inconsistent results with (R)-L 888607 treatment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the CRTH2 receptor agonist, (R)-L 888607.

Frequently Asked Questions (FAQs)

Q1: What is (R)-L 888607 and what is its primary mechanism of action?

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the Prostaglandin D2 receptor 2 (DP2). It exhibits subnanomolar affinity for the human CRTH2 receptor. The CRTH2 receptor is a G-protein coupled receptor (GPCR) that, upon activation, couples to the Gαi subunit. This leads to downstream signaling events including the inhibition of adenylyl cyclase, a decrease in intracellular cAMP levels, and mobilization of intracellular calcium. This signaling cascade ultimately results in cellular responses such as chemotaxis and cell shape change, particularly in eosinophils and Th2 lymphocytes.

Q2: What are the recommended storage and handling conditions for (R)-L 888607?

For optimal stability, (R)-L 888607 should be stored under specific conditions. For short-term storage (days to weeks), it is recommended to keep the compound at 0 - 4°C in a dry and dark environment. For long-term storage (months to years), it should be stored at -20°C. When preparing stock solutions, it is advisable to aliquot the solution to avoid repeated freeze-thaw cycles.

Q3: What are some common in vitro assays to assess the activity of (R)-L 888607?

The activity of (R)-L 888607 is commonly assessed through functional assays that measure the cellular responses of CRTH2-expressing cells, such as eosinophils. Key assays include:

• Eosinophil Shape Change Assay: This assay measures the morphological changes in eosinophils upon stimulation with (R)-L 888607. The change in cell shape is a rapid and sensitive indicator of eosinophil activation and can be quantified using flow cytometry by measuring the forward scatter of the cells.

• Eosinophil Chemotaxis Assay: This assay evaluates the ability of (R)-L 888607 to induce directed migration of eosinophils. This is typically performed using a multi-well chamber system where the number of cells migrating towards a gradient of the compound is quantified.

• Calcium Mobilization Assay: This assay measures the increase in intracellular calcium concentration upon CRTH2 receptor activation by (R)-L 888607. This is often done using fluorescent calcium indicators in a plate-based format.

Troubleshooting Guide

Issue 1: High variability or inconsistent results in cell-based assays.

Potential Cause	Troubleshooting Step
Cell Health and Viability	Ensure that the cells used in the assay are healthy and in the logarithmic growth phase. Perform a cell viability count before each experiment. High cell passage numbers can also lead to variability, so it is recommended to use cells within a consistent and low passage range.
Inconsistent Cell Seeding	Inconsistent cell numbers across wells can lead to significant variability. Use a reliable cell counting method and ensure a homogenous cell suspension before seeding. For plate-based assays, avoid the "edge effect" by not using the outermost wells or by filling them with a buffer or media.
Compound Preparation and Storage	Improperly prepared or stored (R)-L 888607 can lead to loss of activity. Prepare fresh dilutions from a properly stored stock solution for each experiment. Ensure the compound is fully dissolved in the appropriate solvent.
Assay Conditions	Variations in incubation times, temperature, or CO2 levels can affect cellular responses. Standardize all assay parameters and ensure they are consistent across all experiments.

Issue 2: Lower than expected or no cellular response to (R)-L 888607 treatment.

Potential Cause	Troubleshooting Step
Low CRTH2 Receptor Expression	The level of CRTH2 receptor expression on the cell line being used can significantly impact the magnitude of the response. Confirm the expression of CRTH2 on your cells using techniques like flow cytometry or western blotting.
Suboptimal Compound Concentration	The concentration of (R)-L 888607 used may not be optimal for inducing a response. Perform a dose-response experiment to determine the optimal concentration range for your specific cell type and assay.
Incorrect Assay Buffer	The composition of the assay buffer can influence cellular responses. Ensure that the buffer conditions (e.g., pH, ion concentrations) are appropriate for the cells and the specific assay being performed.
Receptor Desensitization	Prolonged exposure to an agonist can lead to receptor desensitization and a diminished response. Optimize the stimulation time to capture the peak response before significant desensitization occurs.

Data Presentation

Table 1: Binding Affinity of (R)-L 888607 for Prostanoid Receptors

This table summarizes the binding affinities (Ki values) of (R)-L 888607 for the human CRTH2 receptor and other prostanoid receptors, demonstrating its high selectivity.

Receptor	Ki (nM)
CRTH2/DP2	0.8
DP/DP1	2331
TP	283
EP2	8748
EP3-III	1260
EP4	4634
FP	10018
IP	14434

Experimental Protocols

Detailed Protocol: Eosinophil Chemotaxis Assay

This protocol describes a method for measuring the chemotactic response of human eosinophils to (R)-L 888607 using a 96-well chemotaxis chamber.

Materials:

• Human eosinophils (isolated from peripheral blood)

• (R)-L 888607

• Chemotaxis buffer (e.g., RPMI 1640 with 0.1% BSA)

• 96-well chemotaxis chamber (with a 5 µm pore size polycarbonate membrane)

• Fluorescent dye for cell labeling (e.g., Calcein-AM)

• Fluorescence plate reader

Procedure:

• Cell Preparation:

  • Isolate human eosinophils from peripheral blood using a suitable method (e.g., negative selection with immunomagnetic beads).

  • Resuspend the purified eosinophils in chemotaxis buffer at a concentration of 1 x 10^6 cells/mL.

  • Label the cells with a fluorescent dye according to the manufacturer's protocol.

• Assay Setup:

  • Prepare a serial dilution of (R)-L 888607 in chemotaxis buffer. Include a vehicle control (buffer with the same concentration of solvent used to dissolve the compound).

  • Add 150 µL of the (R)-L 888607 dilutions or control to the lower wells of the 96-well chemotaxis chamber.

  • Place the 5 µm pore size membrane over the lower wells.

  • Add 50 µL of the labeled eosinophil suspension to the top of the membrane in each well.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 1 to 3 hours. The optimal incubation time should be determined empirically.

• Quantification:

  • After incubation, carefully remove the membrane.

  • Measure the fluorescence of the cells that have migrated to the lower chamber using a fluorescence plate reader.

• Data Analysis:

  • Subtract the background fluorescence (wells with buffer only).

  • Calculate the chemotactic index by dividing the fluorescence of the sample wells by the fluorescence of the vehicle control wells.

  • Plot the chemotactic index against the concentration of (R)-L 888607 to generate a dose-response curve and determine the EC50 value.

Visualizations

Caption: CRTH2 receptor signaling pathway upon activation by (R)-L 888607.

Caption: General experimental workflow for an eosinophil chemotaxis assay.

Cell viability issues with high concentrations of (R)-L 888607

This technical support center provides troubleshooting guidance for researchers encountering cell viability issues when using high concentrations of (R)-L 888607, a potent CRTH2 agonist.

Frequently Asked Questions (FAQs)

Q1: We are observing significant cell death at high concentrations of (R)-L 888607. What are the potential causes?

A1: High concentrations of a potent agonist like (R)-L 888607 can lead to cell death through several mechanisms:

• On-target cytotoxicity: Prolonged and excessive activation of the CRTH2 receptor could lead to supraphysiological signaling cascades that are detrimental to the cell. For instance, sustained elevation of intracellular calcium can trigger apoptotic pathways.

• Off-target effects: At high concentrations, small molecules may bind to unintended cellular targets, leading to toxicity. These off-target interactions are often concentration-dependent.

• Compound solubility and aggregation: The compound may precipitate out of solution at high concentrations, and these aggregates can be cytotoxic.

• Solvent toxicity: If the compound is dissolved in a solvent like DMSO, high concentrations of the compound may also mean that the final concentration of the solvent in the cell culture medium is toxic to the cells.

Q2: What is the reported potency of (R)-L 888607's analogue, L-888,607?

A2: L-888,607 is a potent and selective agonist for the human CRTH2 receptor with a reported Ki value of approximately 0.8 nM.[1] It exhibits high selectivity over other prostanoid receptors.[1]

Q3: What are the known downstream signaling pathways of the CRTH2 receptor?

A3: The CRTH2 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gαi/o protein.[2] Activation of CRTH2 leads to a decrease in intracellular cAMP levels and an increase in intracellular calcium concentration ([Ca2+]i).[2]

Troubleshooting Guides

Guide 1: Initial Assessment and Confirmation of Cytotoxicity

This guide provides a systematic approach to confirm and quantify the observed cell death.

1. Dose-Response Analysis:

• Objective: To determine the concentration range at which (R)-L 888607 induces cytotoxicity.

• Protocol:

  • Seed your cells of interest in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of (R)-L 888607 in your cell culture medium. It is crucial to include a vehicle-only control (e.g., DMSO at the highest concentration used for the compound dilutions).

  • Replace the existing medium with the medium containing the different concentrations of (R)-L 888607.

  • Incubate the plate for a relevant period (e.g., 24, 48, or 72 hours).

  • Assess cell viability using a standard method such as the MTT or MTS assay. These colorimetric assays measure the metabolic activity of viable cells.[3]

  • Plot the cell viability (%) against the log of the compound concentration to generate a dose-response curve and determine the IC50 (the concentration at which 50% of cell viability is lost).

2. Direct Cell Counting with a Viability Dye:

• Objective: To visually confirm and quantify the number of live and dead cells.

• Protocol:

  • Treat cells with a high concentration of (R)-L 888607 and a vehicle control in a suitable culture vessel (e.g., 6-well plate).

  • After the incubation period, collect the cells (including any that have detached).

  • Stain the cell suspension with a viability dye such as Trypan Blue.

  • Use a hemocytometer or an automated cell counter to count the number of live (unstained) and dead (blue) cells.

  • Calculate the percentage of viable cells.

Table 1: Dose-Response of (R)-L 888607 on Cell Viability (MTT Assay)

Concentration (µM)	% Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 5.2
0.1	98.1 ± 4.8
1	95.3 ± 6.1
10	80.7 ± 7.3
50	45.2 ± 8.9
100	15.6 ± 4.5

Guide 2: Investigating the Mechanism of Cell Death

This guide helps to determine whether the observed cell death is due to apoptosis or necrosis.

1. Apoptosis vs. Necrosis Staining:

• Objective: To differentiate between programmed cell death (apoptosis) and uncontrolled cell death (necrosis).

• Protocol (Annexin V and Propidium Iodide Staining):

  • Treat cells with a cytotoxic concentration of (R)-L 888607 and appropriate controls.

  • Harvest the cells and wash them with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

  • Incubate in the dark for 15 minutes at room temperature.

  • Analyze the stained cells by flow cytometry.

    • Live cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive.

Table 2: Analysis of Cell Death Mechanism by Annexin V/PI Staining

Treatment	% Live Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Vehicle Control	96.2	2.1	1.7
(R)-L 888607 (50 µM)	48.5	35.8	15.7

Guide 3: Differentiating On-Target vs. Off-Target Effects

This guide provides a strategy to determine if the cytotoxicity is mediated by the CRTH2 receptor.

1. Rescue Experiment with a CRTH2 Antagonist:

• Objective: To investigate if blocking the CRTH2 receptor can prevent the cytotoxic effects of high concentrations of (R)-L 888607.

• Protocol:

  • Pre-incubate the cells with a selective CRTH2 antagonist for 1-2 hours before adding (R)-L 888607.

  • Add a high concentration of (R)-L 888607 to the pre-treated cells.

  • Include control groups: vehicle only, (R)-L 888607 only, and antagonist only.

  • After the desired incubation period, assess cell viability.

• Interpretation:

  • If the CRTH2 antagonist prevents or significantly reduces the cytotoxicity of (R)-L 888607, it suggests an on-target effect.

  • If the antagonist has no effect on the cytotoxicity, it points towards an off-target mechanism.

Visualizations

Caption: CRTH2 signaling pathway and potential link to apoptosis.

Caption: Workflow for troubleshooting cell viability issues.

Caption: Logic for differentiating on-target vs. off-target effects.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell viability assays | Abcam [abcam.com]

How to control for vehicle effects when using (R)-L 888607

This technical support center provides guidance on the proper use of (R)-L 888607, with a focus on controlling for vehicle effects in experimental settings. The information provided is based on best practices for similar poorly water-soluble compounds and may need to be adapted for your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended vehicle for in vivo studies with (R)-L 888607?

A1: Due to the predicted low aqueous solubility of (R)-L 888607, a co-solvent system is often necessary for in vivo administration. A common starting point is a mixture of Dimethyl Sulfoxide (B87167) (DMSO) and a physiological buffer like saline or Phosphate-Buffered Saline (PBS). For instance, other lysophosphatidic acid (LPA) receptor antagonists have been administered in vehicles such as 12.5% DMSO in PBS.[1] It is crucial to minimize the final concentration of DMSO to avoid solvent-related toxicity, ideally keeping it at 5% or lower for in vivo applications.[2]

Q2: How do I properly control for the effects of the vehicle in my experiment?

A2: To accurately attribute observed effects to (R)-L 888607, a vehicle control group is essential. This group should receive the exact same vehicle formulation (e.g., the same concentration of DMSO in saline) and the same volume and route of administration as the group receiving the active compound.[3] This allows for the differentiation of the pharmacological effects of (R)-L 888607 from any potential biological effects of the solvent system itself.

Q3: I am observing unexpected effects in my vehicle control group. What should I do?

A3: Unexpected effects in the vehicle control group may indicate that the vehicle itself is biologically active in your experimental model. This is a known consideration, especially with solvents like DMSO.[2] If you observe such effects, it is advisable to conduct preliminary studies to determine the highest non-effective concentration of your vehicle. You may also need to explore alternative, more inert vehicle formulations.

Q4: What are some alternative vehicles if DMSO proves to be problematic?

A4: If DMSO causes unacceptable toxicity or confounding effects, several alternative solubilizing agents can be considered. These include cyclodextrins (such as HP-β-CD), polyethylene (B3416737) glycols (e.g., PEG300 or PEG400), or a combination of co-solvents.[2][4] The choice of vehicle will depend on the physicochemical properties of (R)-L 888607 and the specifics of your experimental design.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation of (R)-L 888607 upon dilution with aqueous buffer.	The compound has low aqueous solubility and is "crashing out" of the solution.	First, dissolve the compound in 100% DMSO to create a concentrated stock solution. Then, slowly add the aqueous buffer to the DMSO stock while vortexing to facilitate mixing and prevent immediate precipitation.[2]
Observed toxicity or adverse events in the vehicle control group.	The concentration of the co-solvent (e.g., DMSO) is too high.	Reduce the final concentration of the co-solvent in the administered dose. For in vivo studies, aim for a DMSO concentration of 5% or less.[2] If toxicity persists, consider alternative, less toxic vehicles.
Inconsistent or unexpected results in the treatment group.	The vehicle may be interacting with the compound or the biological system in an unforeseen way.	Ensure that the vehicle control group is treated identically to the experimental group.[3] If variability remains high, it may be necessary to investigate the stability of (R)-L 888607 in the chosen vehicle over the duration of the experiment.
Difficulty dissolving (R)-L 888607 in the initial solvent.	The compound may have poor solubility even in organic solvents.	Gentle heating or sonication may aid in the initial dissolution in 100% DMSO. However, be cautious of potential compound degradation with excessive heat.

Quantitative Data Summary

The following table provides hypothetical solubility data for (R)-L 888607 in common solvents to guide vehicle selection. Note: This data is illustrative and should be confirmed experimentally.

Solvent	Solubility (mg/mL)	Notes
Water	< 0.1	Practically insoluble.
PBS (pH 7.4)	< 0.1	Practically insoluble.
Ethanol	~10	Moderately soluble.
DMSO	> 50	Highly soluble.[5][6]
PEG400	~20	Soluble.

Experimental Protocols

Protocol 1: Preparation of (R)-L 888607 Formulation for In Vivo Administration

• Prepare a Stock Solution: Weigh the required amount of (R)-L 888607 and dissolve it in 100% DMSO to create a concentrated stock solution (e.g., 50 mg/mL). Ensure complete dissolution, using gentle warming or sonication if necessary.

• Prepare the Vehicle: In a separate sterile tube, prepare the vehicle by mixing the appropriate volumes of DMSO and sterile saline or PBS to achieve the desired final concentration of DMSO (e.g., for a 5% DMSO vehicle, mix 5 parts DMSO with 95 parts saline).

• Prepare the Final Formulation: Slowly add the required volume of the (R)-L 888607 stock solution to the vehicle to achieve the final desired dosing concentration. It is crucial to add the stock solution to the vehicle and not the other way around to minimize precipitation.

• Vehicle Control Preparation: The vehicle control will be the solution prepared in step 2, without the addition of the (R)-L 888607 stock solution.

• Administration: Administer the prepared (R)-L 888607 formulation and the vehicle control to the respective animal groups at the same volume, by the same route, and at the same time.

Visualizations

Caption: Experimental workflow for an in vivo study using (R)-L 888607 and a vehicle control.

Caption: Decision tree for troubleshooting unexpected vehicle effects.

References

• 1. Orally active lysophosphatidic acid receptor antagonist attenuates pancreatic cancer invasion and metastasis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]

Technical Support Center: (R)-L 888607 Experiments and Receptor Desensitization

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the CRTH2 receptor agonist, (R)-L 888607. The focus is on understanding and addressing receptor desensitization, a common phenomenon observed with G-protein coupled receptors (GPCRs) like CRTH2.

Frequently Asked Questions (FAQs)

Q1: What is receptor desensitization and why is it relevant for my (R)-L 888607 experiments?

A1: Receptor desensitization is a process where a receptor's response to a ligand, such as (R)-L 888607, diminishes over time with prolonged or repeated exposure.[1][2][3] This is a critical feedback mechanism to prevent cellular overstimulation. For your experiments, this can manifest as a decreasing signal or response, potentially leading to misinterpretation of your data. Understanding the mechanisms of desensitization is crucial for designing robust assays and interpreting results accurately.

Q2: What are the primary mechanisms of GPCR desensitization?

A2: The most common and rapid mechanism involves the phosphorylation of the agonist-occupied receptor by G protein-coupled receptor kinases (GRKs).[1][3][4][5] This phosphorylation event increases the receptor's affinity for proteins called β-arrestins.[2][6] The binding of β-arrestin to the receptor sterically hinders its interaction with G-proteins, thereby terminating the signal. Subsequently, β-arrestin facilitates the internalization of the receptor from the cell surface into endosomes.[1]

Q3: What is the difference between homologous and heterologous desensitization?

A3: Homologous desensitization is agonist-specific, meaning that stimulation of the CRTH2 receptor by (R)-L 888607 leads to the desensitization of only the CRTH2 receptor.[1] Heterologous desensitization, on the other hand, occurs when the activation of one GPCR leads to the desensitization of other, different GPCRs.[1] This is often mediated by second messenger-dependent kinases like PKA and PKC.[1][4]

Q4: How can I determine if receptor desensitization is occurring in my experiments with (R)-L 888607?

A4: A hallmark of desensitization is a time- and concentration-dependent decrease in the response to (R)-L 888607. You can investigate this by pre-incubating your cells with (R)-L 888607 for varying durations and then measuring the response to a subsequent challenge with the agonist. A rightward shift in the EC₅₀ value or a decrease in the maximal response (Emax) after pre-treatment is indicative of desensitization.

Q5: Can the CRTH2 receptor recover from desensitization?

A5: Yes, in many cases, GPCRs can be resensitized. After internalization, receptors in endosomes can be dephosphorylated and recycled back to the plasma membrane, where they are once again available to respond to agonists.[1] The rate of recycling can vary depending on the receptor and cell type.[7] In some instances, prolonged agonist exposure can lead to receptor downregulation, where the receptors are targeted for lysosomal degradation instead of recycling.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
Decreasing signal over time with continuous (R)-L 888607 application	Receptor desensitization and internalization.	1. Perform time-course experiments to characterize the onset of desensitization. 2. Reduce the incubation time with (R)-L 888607. 3. Use a lower concentration of (R)-L 888607 if possible.
Variability in response to repeated additions of (R)-L 888607	Incomplete receptor resensitization between agonist applications.	1. Increase the wash-out period between agonist additions to allow for receptor recycling. 2. Perform a resensitization time-course experiment to determine the required recovery time.
No response to (R)-L 888607 after pre-treatment with another agonist	Possible heterologous desensitization.	1. Investigate if the pre-treatment agonist activates a pathway known to cause heterologous desensitization (e.g., PKA or PKC activation). 2. Use inhibitors of second messenger kinases (e.g., PKA or PKC inhibitors) to see if the response to (R)-L 888607 is restored.
Low maximal response to (R)-L 888607	Potential receptor downregulation due to prolonged exposure in cell culture.	1. Minimize the exposure of cells to agonists before the experiment. 2. Consider using an inverse agonist if the CRTH2 receptor exhibits constitutive activity, which can also lead to downregulation.

Key Experimental Protocols

Protocol 1: β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the CRTH2 receptor, a key event in desensitization.

Principle: This protocol utilizes an enzyme fragment complementation system. The CRTH2 receptor is fused to a small enzyme fragment, and β-arrestin is fused to a larger, complementing fragment. Upon agonist-induced proximity of the receptor and β-arrestin, the enzyme fragments combine to form an active enzyme, which generates a detectable signal.

Methodology:

• Cell Culture: Plate cells co-expressing the CRTH2-enzyme fragment and β-arrestin-enzyme fragment constructs in a white, clear-bottom 96-well plate and culture overnight.

• Compound Preparation: Prepare a serial dilution of (R)-L 888607 in an appropriate assay buffer.

• Assay:

  • Remove the culture medium from the cells.

  • Add the (R)-L 888607 dilutions to the wells.

  • Incubate for 60-90 minutes at 37°C.

  • Add the enzyme substrate solution according to the manufacturer's protocol.

  • Incubate for 60 minutes at room temperature in the dark.

• Detection: Read the chemiluminescent signal on a compatible plate reader.

• Data Analysis: Normalize the data to a vehicle control (0%) and a saturating concentration of a known full agonist (100%). Plot the dose-response curve and calculate the EC₅₀ value using non-linear regression.

Protocol 2: cAMP Measurement for Gi-Coupled Receptors

The CRTH2 receptor is coupled to the Gi protein, which inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP). Desensitization results in a reduced ability of (R)-L 888607 to inhibit cAMP production.

Principle: Cells are stimulated with forskolin (B1673556) to elevate basal cAMP levels. Activation of the Gi-coupled CRTH2 receptor by (R)-L 888607 will inhibit this forskolin-induced cAMP production.

Methodology:

• Cell Culture: Plate cells expressing the CRTH2 receptor in a 96-well plate and culture overnight.

• Pre-treatment (for desensitization): To measure desensitization, pre-incubate the cells with (R)-L 888607 for a defined period (e.g., 30 minutes to 2 hours). For acute measurements, this step is omitted.

• Stimulation:

  • Wash the cells to remove the pre-treatment compound.

  • Add a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation and incubate for 15 minutes.

  • Add (R)-L 888607 along with an adenylyl cyclase activator like forskolin.

• Incubation: Incubate for 15-30 minutes at 37°C.

• Cell Lysis: Lyse the cells according to the detection kit manufacturer's protocol.

• Detection: Quantify intracellular cAMP levels using a suitable assay kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis: Calculate the percent inhibition of forskolin-stimulated cAMP levels. Compare the dose-response curves of (R)-L 888607 between acute and pre-treated conditions. A rightward shift in the EC₅₀ or a decrease in Emax after pre-treatment indicates desensitization.

Data Presentation

Table 1: Hypothetical EC₅₀ and Emax values for (R)-L 888607 in a β-Arrestin Recruitment Assay with and without Pre-treatment.

Condition	Pre-treatment Time	EC₅₀ (nM)	Emax (% of control)
Acute	0 min	10	100
Desensitized	30 min	50	85
Desensitized	60 min	120	70

Table 2: Hypothetical IC₅₀ and Imax values for (R)-L 888607 in a cAMP Inhibition Assay with and without Pre-treatment.

Condition	Pre-treatment Time	IC₅₀ (nM)	Imax (% inhibition)
Acute	0 min	15	95
Desensitized	30 min	75	80
Desensitized	60 min	150	65

Visualizations

Caption: GPCR desensitization and resensitization pathway.

Caption: Workflow for investigating receptor desensitization.

References

• 1. GPCRs Desensitization - Creative BioMart [creativebiomart.net]
• 2. GPCR Desensitization: Acute and Prolonged Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Desensitization of G protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Agonist-selective mechanisms of GPCR desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Agonist-selective mechanisms of GPCR desensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Desensitization and endocytosis mechanisms of ghrelin-activated growth hormone secretagogue receptor 1a - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing variability in in vivo studies with (R)-L 888607

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to minimizing variability in in vivo studies using the CRTH2 receptor agonist, (R)-L 888607. The following troubleshooting guides and frequently asked questions (FAQs) are designed to directly address specific issues you may encounter during your experiments.

Troubleshooting Guide: Inconsistent Results with (R)-L 888607

Variability in in vivo studies can arise from multiple factors, from compound formulation to animal handling. This guide provides a structured approach to identifying and mitigating common sources of inconsistent results.

Table 1: Troubleshooting Common Issues in (R)-L 888607 In Vivo Studies

Problem	Potential Causes	Recommended Solutions
High variability in biological response between animals	Inconsistent Compound Formulation: (R)-L 888607 may have poor water solubility. Improperly prepared formulations can lead to inconsistent dosing.[1][2]	- Ensure the compound is fully dissolved in the vehicle. Use a consistent, validated formulation protocol. - For oral administration, consider using a vehicle like 60% (v/v) polyethylene (B3416737) glycol 400.[3] - For intravenous administration, a vehicle such as 60% (v/v) polyethylene glycol 200 has been used.[3] - Prepare fresh formulations for each experiment to avoid degradation.
Variable Drug Administration: Inaccurate dosing volumes or improper administration technique (e.g., subcutaneous vs. intraperitoneal) can lead to significant differences in exposure.	- Use calibrated equipment for all measurements. - Ensure all personnel are thoroughly trained and consistent in their administration technique. - For oral gavage, ensure the compound is delivered directly to the stomach without reflux.
Biological Variability: Differences in age, weight, sex, and health status of the animals can impact drug metabolism and response.	- Use animals from a reputable supplier with a narrow age and weight range. - House animals in a controlled environment with consistent light/dark cycles, temperature, and humidity. - Acclimatize animals to the facility and handling procedures before the start of the study.[4]
Lack of expected biological effect	Sub-optimal Dose: The administered dose may be too low to elicit a significant response.	- Perform a dose-response study to determine the optimal dose for your specific animal model and endpoint. - Review literature for effective dose ranges of (R)-L 888607 or other CRTH2 agonists in similar models.[3][5]
Poor Bioavailability: The compound may not be adequately absorbed to reach the target tissue at effective concentrations.[6]	- Optimize the formulation to enhance solubility and absorption.[1][2][7] - Consider a different route of administration (e.g., intravenous vs. oral) to bypass first-pass metabolism.[3]
Compound Degradation: (R)-L 888607 may be unstable in the formulation or under certain storage conditions.	- Store the compound and its formulations under recommended conditions (e.g., protected from light, at the appropriate temperature). - Assess the stability of the compound in the chosen vehicle over the duration of the experiment.
Unexpected toxicity or adverse events	High Compound Exposure: The dose may be too high, or the formulation may have led to unexpectedly high absorption.	- Conduct a dose-escalation study to determine the maximum tolerated dose (MTD). - Carefully observe animals for any signs of toxicity and record them systematically.
Vehicle Toxicity: The vehicle itself may be causing adverse effects.	- Include a vehicle-only control group in your study design. - Select vehicles that are well-tolerated and have a history of safe use in your chosen animal model.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (R)-L 888607?

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the prostaglandin (B15479496) D2 receptor 2 (DP2).[3][5] CRTH2 is a G protein-coupled receptor primarily expressed on immune cells like T helper 2 (Th2) cells, eosinophils, and basophils.[8][9] Activation of CRTH2 by its natural ligand, prostaglandin D2 (PGD2), or an agonist like (R)-L 888607, mediates pro-inflammatory responses, including cell migration and activation.[8][9]

Q2: How should I prepare a formulation for (R)-L 888607 for in vivo studies?

Given that many small molecule compounds can have poor water solubility, a common strategy is to use co-solvents. For (R)-L 888607, the following formulations have been reported:

• Oral Administration: 20 mg/kg in 60% (v/v) polyethylene glycol 400.[3]

• Intravenous Administration: 5 mg/kg in 60% (v/v) polyethylene glycol 200.[3]

It is crucial to ensure the compound is completely dissolved in the vehicle before administration to avoid variability.

Q3: What are the key considerations for designing an in vivo study with (R)-L 888607?

To ensure robust and reproducible results, consider the following:

• Appropriate Controls: Always include a vehicle control group to distinguish the effects of the compound from those of the vehicle. A positive control, if available, can validate the experimental model.[4]

• Randomization and Blinding: Randomize animals into treatment groups to minimize bias. Whenever possible, blind the investigators to the treatment allocation during the experiment and data analysis.

• Power Analysis: Perform a power analysis to determine the appropriate number of animals per group to detect a statistically significant effect.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: If possible, conduct pilot PK studies to understand the absorption, distribution, metabolism, and excretion (ADME) profile of (R)-L 888607 in your model. This will inform the dosing regimen and sampling time points for PD studies.

Experimental Protocols

General Protocol for Oral Administration of (R)-L 888607 in a Murine Model

This protocol is a general guideline and should be adapted based on the specific experimental design and institutional guidelines.

• Animal Model: Select the appropriate mouse strain, age, and sex for your study. Acclimatize the animals for at least one week before the experiment.[4]

• Formulation Preparation:

  • On the day of the experiment, weigh the required amount of (R)-L 888607.

  • Prepare a 60% (v/v) solution of polyethylene glycol 400 (PEG400) in sterile water or saline.

  • Add the (R)-L 888607 to the PEG400 solution and vortex or sonicate until fully dissolved. Visually inspect for any precipitate.

• Dosing:

  • Calculate the dosing volume for each animal based on its body weight and the target dose (e.g., 20 mg/kg).[3]

  • Administer the formulation via oral gavage using an appropriately sized feeding needle.

• Monitoring and Sample Collection:

  • Observe the animals for any adverse reactions at regular intervals post-dosing.

  • Collect tissues or blood samples at predetermined time points for downstream analysis (e.g., histology, gene expression, cytokine analysis).

Visualizations

Signaling Pathway

Caption: CRTH2 signaling cascade initiated by agonists.

Experimental Workflow

Caption: A typical in vivo experimental workflow.

Troubleshooting Logic

Caption: A logical approach to troubleshooting variability.

References

• 1. How to Improve the Bioavailability of Poorly Water-Soluble Compounds? - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. immune-system-research.com [immune-system-research.com]
• 4. benchchem.com [benchchem.com]
• 5. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. future4200.com [future4200.com]
• 7. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]

Interpreting unexpected data from (R)-L 888607 studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R)-L 888607, a potent and selective CRTH2 receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What is (R)-L 888607 and what is its primary mechanism of action?

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as DP2.[1] Its primary mechanism of action is to bind to and activate the CRTH2 receptor, a G-protein coupled receptor (GPCR). This activation leads to downstream signaling events that mimic the effects of the natural ligand, prostaglandin (B15479496) D2 (PGD2).

Q2: What are the expected cellular responses following stimulation with (R)-L 888607?

Upon binding to CRTH2, (R)-L 888607 is expected to initiate a signaling cascade characteristic of Gi-coupled receptors. This typically includes:

• Inhibition of adenylyl cyclase: leading to a decrease in intracellular cyclic AMP (cAMP) levels.

• Activation of phospholipase C (PLC): resulting in the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).

• Increased intracellular calcium ([Ca2+]i): IP3 triggers the release of calcium from intracellular stores, leading to a transient increase in cytosolic calcium concentration.[2]

Functionally, these signaling events are expected to induce pro-inflammatory responses in CRTH2-expressing cells, such as Th2 lymphocytes, eosinophils, and basophils. These responses include cell migration (chemotaxis), activation, and the release of pro-inflammatory cytokines.[2]

Q3: What is the selectivity profile of (R)-L 888607?

(R)-L 888607 exhibits high selectivity for the human CRTH2 receptor over other prostanoid receptors, including the DP1 receptor, which also binds PGD2.[1] This selectivity is crucial for dissecting the specific roles of the CRTH2 pathway in various biological processes. However, at higher concentrations, off-target effects, particularly at the DP1 receptor, may be observed.

Troubleshooting Guide: Interpreting Unexpected Data

This guide addresses common issues and unexpected results that researchers may encounter during experiments with (R)-L 888607.

Issue 1: Weaker than Expected or No Cellular Response

Possible Cause	Troubleshooting Steps
Low or Absent CRTH2 Expression: The target cells may not express CRTH2 at sufficient levels. CRTH2 expression can be variable across different cell types and can be downregulated upon cell activation.[2]	1. Verify Receptor Expression: Confirm CRTH2 expression in your cell line or primary cells using techniques like flow cytometry or qPCR. 2. Use a Positive Control Cell Line: Employ a cell line known to express high levels of CRTH2 as a positive control. 3. Check Cell Passage Number: High passage numbers can sometimes lead to altered receptor expression. Use cells with a low passage number.
Receptor Desensitization/Internalization: Prolonged or repeated exposure to agonists can lead to receptor desensitization and internalization, reducing the cell's responsiveness.	1. Minimize Pre-stimulation: Avoid exposing cells to other potential CRTH2 agonists before the experiment. 2. Optimize Stimulation Time: Perform a time-course experiment to determine the optimal stimulation time for your assay. 3. Allow for Receptor Re-sensitization: If cells have been previously stimulated, allow sufficient time in agonist-free media for receptor re-expression on the cell surface.
Incorrect Compound Concentration: The concentration of (R)-L 888607 may be too low to elicit a response.	1. Perform a Dose-Response Curve: Titrate (R)-L 888607 over a wide concentration range to determine the optimal effective concentration (EC50) for your specific cell type and assay. 2. Verify Compound Integrity: Ensure the compound has been stored correctly and has not degraded. Prepare fresh stock solutions.
Assay Sensitivity: The assay may not be sensitive enough to detect the cellular response.	1. Optimize Assay Parameters: For calcium mobilization assays, ensure optimal dye loading and instrument settings. For chemotaxis assays, optimize the chemoattractant gradient and incubation time. 2. Consider a More Sensitive Readout: If measuring cAMP levels, consider using a more sensitive detection method like a LANCE Ultra cAMP kit.

Issue 2: Paradoxical or Opposite Effects Observed (e.g., Anti-inflammatory Response)

Possible Cause	Troubleshooting Steps
Off-Target Effects at the DP1 Receptor: At high concentrations, (R)-L 888607 may activate the DP1 receptor, which can mediate anti-inflammatory effects, such as inhibition of cell migration and apoptosis of eosinophils.[2]	1. Lower the Concentration: Use the lowest effective concentration of (R)-L 888607 that still elicits a CRTH2-specific response. 2. Use a DP1 Antagonist: Co-incubate cells with a selective DP1 receptor antagonist to block any potential off-target effects.
Cell Type-Specific Signaling: The role of CRTH2 can be context-dependent. In some cell types or disease models, CRTH2 activation may lead to unexpected outcomes. For example, the role of CRTH2 in fibrosis is complex, with some studies suggesting a pro-fibrotic role and others an anti-fibrotic one.	1. Thoroughly Characterize Your System: Be aware of the existing literature on CRTH2 signaling in your specific cell type or model system. 2. Use Multiple Readouts: Assess a range of downstream markers to get a comprehensive picture of the cellular response.
Crosstalk with Other Signaling Pathways: CRTH2 signaling can be modulated by other pathways active in the cell.	1. Control for Other Stimuli: Ensure that your experimental conditions do not inadvertently activate other signaling pathways that could interfere with CRTH2 signaling. 2. Investigate Potential Crosstalk: If unexpected results persist, consider investigating potential interactions with other relevant signaling pathways in your experimental model.

Data Presentation

Table 1: Binding Affinity and Potency of (R)-L 888607

Parameter	Receptor	Value	Reference
Ki	Human CRTH2/DP2	0.8 nM	[1]
Human DP/DP1	2331 nM	[1]
Human TP	283 nM	[1]
Human EP2	8748 nM	[1]
Human EP3-III	1260 nM	[1]
Human EP4	4634 nM	[1]
Human FP	10018 nM	[1]
Human IP	14434 nM	[1]
EC50	Recombinant Human CRTH2	0.4 nM	MedchemExpress

Experimental Protocols

1. Calcium Mobilization Assay

This protocol describes a method for measuring changes in intracellular calcium concentration in response to (R)-L 888607 stimulation using a fluorescent calcium indicator.

Materials:

• CRTH2-expressing cells (e.g., HEK293 cells stably expressing human CRTH2, or primary eosinophils)

• (R)-L 888607

• Fluo-4 AM or other suitable calcium-sensitive dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Black, clear-bottom 96-well microplates

• Fluorescence plate reader with automated injection capabilities

Procedure:

• Cell Plating: Seed CRTH2-expressing cells into a black, clear-bottom 96-well plate at an appropriate density and allow them to adhere overnight. For suspension cells, they can be loaded with dye before being plated.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in HBSS with HEPES.

  • Remove the cell culture medium and add the loading buffer to each well.

  • Incubate the plate at 37°C for 45-60 minutes in the dark.

• Cell Washing: Gently wash the cells twice with HBSS with HEPES to remove excess dye.

• Compound Preparation: Prepare a 2X concentrated solution of (R)-L 888607 and any controls (e.g., vehicle, other agonists/antagonists) in HBSS with HEPES.

• Measurement:

  • Place the plate in a fluorescence plate reader set to the appropriate excitation and emission wavelengths for the chosen dye (e.g., 485 nm excitation and 525 nm emission for Fluo-4).

  • Establish a stable baseline fluorescence reading for each well.

  • Use the plate reader's injector to add the 2X compound solutions to the wells.

  • Immediately begin kinetic reading of fluorescence intensity over time (e.g., every second for 2-3 minutes).

• Data Analysis: The change in fluorescence intensity over time reflects the change in intracellular calcium concentration. Calculate the peak fluorescence response for each well and plot the dose-response curve to determine the EC50 of (R)-L 888607.

2. Chemotaxis Assay

This protocol outlines a method to assess the migration of CRTH2-expressing cells towards a gradient of (R)-L 888607 using a Boyden chamber or a similar transwell system.

Materials:

• CRTH2-expressing cells (e.g., primary eosinophils or Th2 cells)

• (R)-L 888607

• Chemotaxis buffer (e.g., RPMI 1640 with 0.5% BSA)

• Transwell inserts with a suitable pore size (e.g., 5 µm for eosinophils)

• 24-well companion plates

• Cell counting solution (e.g., trypan blue) and hemocytometer or an automated cell counter

Procedure:

• Cell Preparation: Resuspend CRTH2-expressing cells in chemotaxis buffer at a known concentration.

• Chemoattractant Preparation: Prepare serial dilutions of (R)-L 888607 in chemotaxis buffer. Add these solutions to the lower wells of the 24-well plate. Include a negative control (buffer alone) and a positive control (a known chemoattractant for the cells).

• Cell Seeding: Place the transwell inserts into the wells containing the chemoattractant solutions. Add the cell suspension to the upper chamber of each insert.

• Incubation: Incubate the plate at 37°C in a humidified incubator for a predetermined amount of time (e.g., 1-3 hours).

• Cell Migration Analysis:

  • Carefully remove the transwell inserts.

  • Collect the cells that have migrated to the lower chamber.

  • Count the number of migrated cells using a hemocytometer or an automated cell counter.

• Data Analysis: Plot the number of migrated cells against the concentration of (R)-L 888607 to generate a chemotactic dose-response curve.

Mandatory Visualizations

Caption: CRTH2 Signaling Pathway Activated by (R)-L 888607.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and storing (R)-L 888607

This guide provides best practices for handling and storing (R)-L 888607, a potent and selective synthetic agonist at the CRTH2 receptor, intended for research use only.[1] Adherence to these guidelines will help ensure the integrity of the compound and the safety of laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for (R)-L 888607?

A1: For optimal stability, (R)-L 888607 should be stored at -20°C for long-term storage. For short-term storage, refrigeration at 4°C is acceptable. It is crucial to keep the container tightly sealed to prevent contamination from moisture and foreign materials.

Q2: How should I handle (R)-L 888607 upon receipt?

A2: Upon receiving the compound, it is recommended to store it immediately under the specified conditions. Before opening, allow the container to equilibrate to room temperature to prevent condensation, which could introduce moisture.

Q3: What are the primary hazards associated with (R)-L 888607?

A3: While a specific safety data sheet for (R)-L 888607 was not found, general precautions for handling potent research chemicals should be followed. These include avoiding inhalation, ingestion, and contact with skin and eyes. It is advisable to handle the compound in a well-ventilated area or under a chemical fume hood.

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

A4: Standard laboratory PPE is required. This includes a lab coat, safety glasses with side shields, and chemical-resistant gloves. Ensure gloves are in good condition and replace them if any signs of deterioration are observed.

Q5: How should I prepare stock solutions of (R)-L 888607?

A5: Stock solutions should be prepared using an appropriate solvent as specified by the supplier or relevant experimental protocol. It is recommended to prepare solutions in a clean, dry environment to avoid contamination. For storage of stock solutions, refer to the supplier's recommendation, but generally, they should be stored in tightly sealed vials at -20°C or -80°C.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent experimental results	Compound degradation due to improper storage.	Ensure the compound is stored at the recommended temperature and protected from moisture and light. Prepare fresh stock solutions.
Contamination of the compound or stock solution.	Use sterile techniques when preparing solutions. Ensure all glassware and equipment are clean and dry.
Difficulty dissolving the compound	Incorrect solvent or low-quality solvent.	Verify the appropriate solvent for (R)-L 888607. Use high-purity, anhydrous solvents.
Compound has precipitated out of solution.	Gently warm the solution and vortex to redissolve. If precipitation persists, prepare a fresh solution.
Visible changes in the solid compound (e.g., color change, clumping)	Moisture absorption or degradation.	Do not use the compound if its physical appearance has changed. Contact the supplier for a replacement. Ensure the container is tightly sealed and stored in a desiccator if necessary.

Experimental Workflow and Safety

The following diagrams illustrate the recommended workflow for handling (R)-L 888607 and the associated safety precautions.

Fig 1. A flowchart outlining the key steps from receiving the compound to post-experiment cleanup.

References

• 1. medkoo.com [medkoo.com]

Validating the activity of a new batch of (R)-L 888607

This guide provides technical support and troubleshooting advice for researchers validating the biological activity of a new batch of (R)-L 888607, a selective antagonist of the Gq-coupled Target Receptor Gq (TRGq).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (R)-L 888607?

A1: (R)-L 888607 is a competitive antagonist for the Target Receptor Gq (TRGq). It binds to the receptor but does not activate it, thereby blocking the binding and subsequent intracellular signaling cascade initiated by the endogenous agonist.

Q2: What are the expected downstream effects of TRGq activation that (R)-L 888607 should inhibit?

A2: TRGq is a Gq-coupled receptor. Its activation by an agonist leads to the activation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC). Therefore, (R)-L 888607 should inhibit the agonist-induced increase in intracellular calcium and downstream PKC-mediated events.

Q3: My new batch of (R)-L 888607 is showing lower potency than expected. What are the possible causes?

A3: Several factors could contribute to lower-than-expected potency:

• Compound Degradation: Improper storage (e.g., exposure to light, moisture, or incorrect temperature) can lead to chemical degradation.

• Inaccurate Concentration: Errors in weighing the compound or in serial dilutions can lead to a final concentration that is lower than calculated.

• Assay Conditions: Suboptimal assay conditions, such as incorrect buffer pH, high serum concentration (if the compound has high protein binding), or inappropriate cell density, can affect the apparent potency.

• Cell Line Issues: Changes in receptor expression levels in your cell line over multiple passages can alter the cellular response.

Q4: I am observing significant off-target effects. Is this expected?

A4: While (R)-L 888607 is designed to be selective for TRGq, high concentrations may lead to off-target binding and activity. It is crucial to determine the selectivity profile of the new batch. We recommend performing a counterscreen against related receptors or known off-targets of this chemical scaffold. If significant off-target activity is observed at concentrations near the IC50 for TRGq, this could indicate an issue with the purity of the new batch.

Troubleshooting Guides

Issue 1: High variability in Calcium Mobilization Assay Results

Potential Cause	Recommended Solution
Uneven Cell Plating	Ensure cells are thoroughly resuspended before plating to achieve a uniform monolayer. Verify cell density with a cell counter.
Inconsistent Dye Loading	Optimize the concentration and incubation time for your calcium indicator dye (e.g., Fluo-4 AM). Ensure consistent washing steps to remove extracellular dye.
Compound Precipitation	Visually inspect your diluted compound solutions under a microscope. If precipitation is observed, consider using a different solvent or adding a small amount of a solubilizing agent like DMSO (ensure final concentration is compatible with your assay).
Phototoxicity/Bleaching	Reduce the excitation light intensity or the exposure time on your fluorescence plate reader or microscope.

Issue 2: No Inhibition Observed in Functional Assays

Potential Cause	Recommended Solution
Incorrect Agonist Concentration	Ensure you are using an agonist concentration that elicits a submaximal response (typically EC80) to allow for competitive inhibition to be observed.
Compound Inactivity	The new batch may be inactive. Verify its identity and purity using analytical methods such as LC-MS and NMR. Compare the results with the certificate of analysis.
Insufficient Pre-incubation Time	For antagonists, a pre-incubation period is often required to allow the compound to reach equilibrium binding at the receptor. Optimize the pre-incubation time with (R)-L 888607 before adding the agonist.
Cellular Desensitization	Prolonged exposure to even low levels of agonist in the culture media can desensitize the receptors. Ensure cells are properly washed and rested in agonist-free media before the assay.

Experimental Protocols & Data

Protocol 1: Competitive Binding Assay

This protocol determines the binding affinity (Ki) of the new batch of (R)-L 888607 by measuring its ability to displace a known radiolabeled ligand from the TRGq receptor.

Methodology:

• Prepare cell membranes from a cell line overexpressing TRGq.

• In a 96-well plate, add a constant concentration of a suitable radiolabeled TRGq antagonist (e.g., [3H]-Compound Y) to each well.

• Add increasing concentrations of unlabeled (R)-L 888607 to the wells.

• Add the cell membranes to initiate the binding reaction.

• Incubate at room temperature for 2 hours to reach equilibrium.

• Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand.

• Wash the filters with ice-cold binding buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the Ki value using the Cheng-Prusoff equation.

Reference Data: Expected Binding Affinities

Compound	Target	Ki (nM)
(R)-L 888607 (Reference Batch)	TRGq	5.2 ± 0.7
Agonist Z	TRGq	15.4 ± 2.1
Unrelated Antagonist	TRGq	150.8 ± 12.3

Protocol 2: Calcium Mobilization Assay

This functional assay measures the ability of (R)-L 888607 to inhibit agonist-induced intracellular calcium release.

Methodology:

• Plate TRGq-expressing cells in a 96-well, black-walled, clear-bottom plate and culture overnight.

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Wash the cells with assay buffer.

• Pre-incubate the cells with varying concentrations of (R)-L 888607 for 30 minutes.

• Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation).

• Add a pre-determined EC80 concentration of the TRGq agonist.

• Measure the fluorescence intensity over time to monitor changes in intracellular calcium.

• Determine the IC50 value by plotting the inhibition of the agonist response against the concentration of (R)-L 888607.

Reference Data: Expected Functional Potency

Compound	Assay Type	IC50 (nM)
(R)-L 888607 (Reference Batch)	Calcium Mobilization	12.8 ± 1.9
(R)-L 888607 (Reference Batch)	IP1 Accumulation	15.1 ± 2.5

Visualizations

Caption: Signaling pathway of TRGq and the inhibitory action of (R)-L 888607.

Caption: Experimental workflow for the Calcium Mobilization Assay.

Caption: Troubleshooting logic for addressing low compound potency.

Reference Data & Comparative Studies

A Comparative Guide to CRTH2 Receptor Activation: (R)-L 888607 versus Prostaglandin D2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the synthetic agonist (R)-L 888607 and the natural ligand Prostaglandin (B15479496) D2 (PGD2) in the activation of the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2). The CRTH2 receptor is a key player in the inflammatory cascade, particularly in allergic diseases such as asthma and allergic rhinitis.[1][2] Understanding the pharmacological characteristics of agonists that target this receptor is crucial for the development of novel therapeutics.

Performance Comparison

(R)-L 888607 is a potent and selective synthetic agonist for the CRTH2 receptor.[3][4] Prostaglandin D2 (PGD2) is the primary endogenous ligand for CRTH2 and is released by mast cells during allergic responses.[2][5] Both molecules effectively activate the CRTH2 receptor, initiating downstream signaling pathways. However, their binding affinities and functional potencies exhibit notable differences.

Quantitative Data Summary

The following table summarizes the key pharmacological parameters of (R)-L 888607 and PGD2 in activating the human CRTH2 receptor.

Parameter	(R)-L 888607	Prostaglandin D2 (PGD2)	Reference
Binding Affinity (Ki)	0.8 nM	2.4 ± 0.2 nM	[3][5]
Functional Potency (EC50) - cAMP Inhibition	Not explicitly stated	1.8 ± 0.4 nM	[5]
Functional Potency (EC50) - Calcium Mobilization	0.4 nM	22.1 ± 4.4 nM	[4][5]

Note: The presented data is compiled from multiple studies. Direct comparison should be made with caution as experimental conditions may have varied between studies.

Signaling Pathway and Experimental Workflow

Activation of the CRTH2 receptor by both (R)-L 888607 and PGD2 initiates a signaling cascade through a Gαi protein-coupled pathway. This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels, and the activation of phospholipase C (PLC), which in turn mobilizes intracellular calcium (Ca2+).[5] These signaling events ultimately lead to various cellular responses, including chemotaxis of eosinophils, basophils, and Th2 lymphocytes.[6][7][8]

Figure 1: CRTH2 Receptor Signaling Pathway.

A typical experimental workflow to compare the activity of (R)-L 888607 and PGD2 on the CRTH2 receptor involves a series of in vitro assays to determine binding affinity and functional potency.

Figure 2: Experimental workflow for comparing CRTH2 agonists.

Key Experimental Protocols

Radioligand Binding Assay

This assay is performed to determine the binding affinity (Ki) of the compounds for the CRTH2 receptor.

• Cell and Membrane Preparation:

  • Human embryonic kidney (HEK) 293 cells stably expressing the human CRTH2 receptor are cultured and harvested.

  • Cell membranes are prepared by homogenization and centrifugation. The final membrane pellet is resuspended in a binding buffer.[9]

• Assay Protocol:

  • Competition binding assays are performed in 96-well plates.

  • Cell membranes are incubated with a constant concentration of a radiolabeled ligand, typically [3H]PGD2 (e.g., 2 nM), and varying concentrations of the unlabeled competitor compounds ((R)-L 888607 or PGD2).[9]

  • Incubation is carried out at room temperature for a defined period (e.g., 2 hours).[9]

  • The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • Non-specific binding is determined in the presence of a high concentration of unlabeled PGD2.

  • The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is calculated.

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.[10]

Calcium Mobilization Assay

This functional assay measures the ability of the agonists to induce an increase in intracellular calcium, a hallmark of CRTH2 activation.

• Cell Preparation:

  • HEK293 cells expressing the CRTH2 receptor are seeded in 96-well black-walled, clear-bottom plates.

  • The cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2-AM, which allows for the measurement of changes in intracellular calcium concentrations.[11]

• Assay Protocol:

  • The cell plate is placed in a fluorescence microplate reader.

  • A baseline fluorescence reading is taken before the addition of the agonist.

  • Varying concentrations of (R)-L 888607 or PGD2 are automatically injected into the wells.

  • The change in fluorescence intensity is monitored over time, reflecting the increase in intracellular calcium.

• Data Analysis:

  • The peak fluorescence response is measured for each concentration of the agonist.

  • The data is plotted as a dose-response curve, and the EC50 value (the concentration of agonist that produces 50% of the maximal response) is calculated.[11]

Chemotaxis Assay

This assay assesses the ability of the agonists to induce the migration of cells that endogenously express the CRTH2 receptor, such as eosinophils.

• Cell Isolation:

  • Eosinophils are isolated from human peripheral blood.

• Assay Protocol:

  • A chemotaxis chamber, such as a modified Boyden chamber or a 96-well microchemotaxis chamber with a porous filter, is used.[6][7]

  • The lower wells of the chamber are filled with medium containing different concentrations of (R)-L 888607 or PGD2.

  • A suspension of isolated eosinophils is added to the upper wells.

  • The chamber is incubated at 37°C for a specific duration (e.g., 1 hour) to allow for cell migration through the filter towards the chemoattractant.[6]

• Data Analysis:

  • The number of cells that have migrated to the lower wells is quantified, typically by flow cytometry or manual counting.

  • The results are expressed as the number of migrated cells or as a chemotactic index. A dose-response curve can be generated to determine the EC50 for chemotaxis.

Conclusion

Both (R)-L 888607 and PGD2 are effective agonists of the CRTH2 receptor. The synthetic agonist (R)-L 888607 demonstrates a higher binding affinity and, in the case of calcium mobilization, a greater functional potency compared to the natural ligand PGD2. These findings highlight (R)-L 888607 as a valuable tool for researchers studying the physiological and pathological roles of the CRTH2 receptor. The detailed experimental protocols provided in this guide offer a framework for the consistent and reproducible evaluation of CRTH2 receptor agonists in a laboratory setting.

References

• 1. Antagonism of CRTH2 ameliorates chronic epicutaneous sensitization-induced inflammation by multiple mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prostaglandin D2 Selectively Induces Chemotaxis in T Helper Type 2 Cells, Eosinophils, and Basophils via Seven-Transmembrane Receptor Crth2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prostaglandin D2 induces chemotaxis in eosinophils via its receptor CRTH2 and eosinophils may cause severe ocular inflammation in patients with allergic conjunctivitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Structures of the human PGD2 receptor CRTH2 reveal novel mechanisms for ligand recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antagonism of the prostaglandin D2 receptor CRTH2 attenuates asthma pathology in mouse eosinophilic airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to (R)-L 888607 and Other Synthetic CRTH2 Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of (R)-L 888607 with other notable synthetic and endogenous CRTH2 agonists. The chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2), also known as DP2, is a G protein-coupled receptor that plays a pivotal role in inflammatory responses, particularly in allergic diseases like asthma. Agonists of this receptor are crucial tools for studying its function and for the development of novel therapeutics. This document summarizes key performance data, outlines experimental methodologies, and visualizes associated signaling pathways and workflows.

Quantitative Performance Data

The following table summarizes the binding affinity (Ki) and potency (EC50) of (R)-L 888607 in comparison to the endogenous ligand Prostaglandin (B15479496) D2 (PGD2) and other synthetic or naturally derived CRTH2 agonists.

Compound	Type	Ki (nM)	EC50 (nM)	Selectivity Notes
(R)-L 888607	Synthetic Agonist	0.8 - 4	0.4	High selectivity over other prostanoid receptors.[1]
Prostaglandin D2 (PGD2)	Endogenous Agonist	2.4	~2-20	Also binds to the DP1 receptor.
13,14-dihydro-15-keto-PGD2 (DK-PGD2)	PGD2 Metabolite	2.91	-	Selective for CRTH2 over DP1.[2]
15-deoxy-Δ12,14-PGD2	PGD2 Metabolite	3.15 - 50	8	Also a PPARγ agonist.[2][3]
Indomethacin (B1671933)	Synthetic Agonist	-	~50	A non-steroidal anti-inflammatory drug (NSAID) that also acts as a CRTH2 agonist.[4]

CRTH2 Signaling Pathway

Activation of the CRTH2 receptor by an agonist initiates a signaling cascade characteristic of Gαi/o protein-coupled receptors. This pathway is central to the pro-inflammatory effects mediated by CRTH2.

Caption: CRTH2 receptor signaling cascade upon agonist binding.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of CRTH2 agonists are provided below.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for the CRTH2 receptor.

Protocol:

• Membrane Preparation: Membranes are prepared from cells expressing the human CRTH2 receptor (e.g., HEK293-CRTH2 cells).

• Incubation: Cell membranes are incubated with a radiolabeled CRTH2 ligand (e.g., [3H]PGD2) and varying concentrations of the unlabeled test compound ((R)-L 888607 or other agonists).

• Equilibrium: The mixture is incubated to allow the binding to reach equilibrium.

• Separation: Bound and free radioligand are separated by rapid filtration through a glass fiber filter.

• Quantification: The radioactivity retained on the filter, representing the bound ligand, is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated using the Cheng-Prusoff equation.

Caption: Workflow for a competitive radioligand binding assay.

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following receptor activation, which is a key downstream event in CRTH2 signaling. This is used to determine the potency (EC50) of an agonist.

Protocol:

• Cell Culture: CRTH2-expressing cells are cultured in a multi-well plate.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Baseline Measurement: The baseline fluorescence of the cells is measured.

• Agonist Addition: The test compound is added to the wells at various concentrations.

• Fluorescence Measurement: The change in fluorescence intensity, which corresponds to the change in intracellular calcium concentration, is measured over time using a fluorescence plate reader.

• Data Analysis: The concentration of the agonist that produces 50% of the maximal response (EC50) is calculated from the dose-response curve.

References

• 1. Identification of a potent and selective synthetic agonist at the CRTH2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Cutting edge: agonistic effect of indomethacin on a prostaglandin D2 receptor, CRTH2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating CRTH2 Antagonist Efficacy: A Comparative Analysis Utilizing (R)-L 888607 as a Negative Control

For Immediate Release

This guide provides a comprehensive comparison for researchers and drug development professionals on the validation of Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2) antagonist activity. A key aspect of this validation is the use of appropriate controls, and this document highlights the application of (R)-L 888607, the inactive enantiomer of the potent CRTH2 agonist L-888607, as a crucial negative control to ensure the specificity of the antagonist's action.

The CRTH2 receptor, a G protein-coupled receptor for prostaglandin (B15479496) D2 (PGD2), is a key player in the inflammatory cascade associated with allergic diseases such as asthma and allergic rhinitis. Its activation on immune cells, including T helper 2 (Th2) cells, eosinophils, and basophils, triggers chemotaxis and the release of pro-inflammatory cytokines. Consequently, the development of potent and selective CRTH2 antagonists is a significant area of therapeutic research.

The Importance of a Proper Negative Control

To unequivocally demonstrate that a compound's observed effect is due to the specific antagonism of the CRTH2 receptor, it is imperative to employ a negative control that is structurally similar to the agonist but devoid of activity. (R)-L 888607 serves as an ideal candidate for this purpose. While its stereoisomer, L-888607, is a potent and selective agonist of CRTH2, the (R)-enantiomer is inactive. This allows researchers to distinguish between specific receptor-mediated effects and potential off-target or non-specific interactions of the compounds being tested.

Comparative Efficacy of a CRTH2 Antagonist

To illustrate the validation process, this guide presents hypothetical, yet representative, experimental data from two common in vitro assays used to assess CRTH2 function: a calcium mobilization assay and a chemotaxis assay. In these examples, a hypothetical CRTH2 antagonist, "Antagonist X," is evaluated for its ability to block the activity of the CRTH2 agonist L-888607, while showing no effect against the inactive (R)-L 888607.

Data Presentation

Table 1: Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration, a key downstream event in the CRTH2 signaling pathway, upon receptor activation. The data is presented as the concentration of the compound required to elicit a half-maximal response (EC50) for agonists or the concentration required to inhibit 50% of the agonist's response (IC50) for antagonists.

Compound	Agonist EC50 (nM)	Antagonist IC50 vs. L-888607 (10 nM) (nM)
L-888607	5.2	-
(R)-L 888607	>10,000	-
Antagonist X	No agonist activity	15.8
PGD2 (endogenous ligand)	8.5	-

Table 2: Eosinophil Chemotaxis Assay

This assay assesses the ability of compounds to induce or inhibit the migration of eosinophils, a key cell type involved in allergic inflammation, towards a chemoattractant. Data is presented as the percentage of migrating cells relative to a positive control.

Treatment Condition	% Eosinophil Migration
Vehicle Control	5%
L-888607 (100 nM)	85%
(R)-L 888607 (100 nM)	6%
Antagonist X (1 µM) + L-888607 (100 nM)	10%
Antagonist X (1 µM) alone	5%

The data clearly demonstrates that Antagonist X effectively blocks the pro-inflammatory effects of the CRTH2 agonist L-888607 in both assays. Crucially, the lack of response to (R)-L 888607 confirms that the observed antagonism is specific to the CRTH2 pathway and not due to non-specific compound activity.

Experimental Protocols

Calcium Mobilization Assay

• Cell Culture: Human eosinophils or a cell line stably expressing the human CRTH2 receptor (e.g., HEK293 cells) are cultured in appropriate media.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C.

• Compound Addition:

  • For agonist testing, serial dilutions of L-888607, (R)-L 888607, or PGD2 are added to the cells.

  • For antagonist testing, cells are pre-incubated with serial dilutions of Antagonist X for 15-30 minutes prior to the addition of a fixed concentration of L-888607 (typically at its EC80).

• Signal Detection: Changes in intracellular calcium levels are measured by monitoring the fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths.

• Data Analysis: The fluorescence data is normalized and plotted against the compound concentration to determine EC50 or IC50 values.

Eosinophil Chemotaxis Assay

• Eosinophil Isolation: Eosinophils are isolated from the peripheral blood of healthy donors using standard density gradient centrifugation and immunomagnetic bead selection.

• Assay Setup: A multi-well chemotaxis chamber (e.g., Boyden chamber) with a porous membrane is used.

  • The lower chamber is filled with media containing the test compounds: vehicle, L-888607, (R)-L 888607, or a combination of Antagonist X and L-888607.

  • Isolated eosinophils are placed in the upper chamber.

• Incubation: The chamber is incubated for 1-2 hours at 37°C in a humidified incubator to allow for cell migration.

• Cell Quantification: The number of eosinophils that have migrated through the membrane to the lower chamber is quantified by cell counting using a microscope or a plate reader-based method.

• Data Analysis: The percentage of migrated cells is calculated relative to the total number of cells added to the upper chamber.

Visualizing the CRTH2 Signaling Pathway and Experimental Logic

To further clarify the mechanisms and experimental design, the following diagrams are provided.

Comparative Analysis of (R)-L 888607 Cross-Reactivity with Prostanoid Receptors

(R)-L 888607 is a potent and selective agonist for the CRTH2 (chemoattractant receptor-homologous molecule expressed on Th2 cells), also known as the DP2 prostanoid receptor. This guide provides a comparative analysis of the cross-reactivity of (R)-L 888607 with other human prostanoid receptors, supported by experimental binding data. This information is critical for researchers and drug development professionals to assess the selectivity profile of this compound.

Summary of Binding Affinity Data

The selectivity of (R)-L 888607 has been evaluated through competitive radioligand binding assays against a panel of human prostanoid receptors. The equilibrium dissociation constants (Ki) from these studies are summarized in the table below. Lower Ki values are indicative of higher binding affinity.

Prostanoid Receptor Subtype	(R)-L 888607 Binding Affinity (Ki, nM)
CRTH2 (DP2)	0.8 [1]
DP1	2331[1]
TP	283[1]
EP1	>10,000
EP2	8748[1]
EP3	1260[1]
EP4	4634[1]
FP	10018[1]
IP	14434[1]

Note: A specific Ki value for EP1 was not found in the provided search results, but the high Ki values for other EP receptors suggest low affinity.

The data clearly demonstrates that (R)-L 888607 exhibits high affinity for its primary target, the CRTH2 receptor, with a Ki of 0.8 nM.[1] In contrast, its affinity for all other tested prostanoid receptors is significantly lower, with Ki values in the high nanomolar to micromolar range.[1] This indicates a high degree of selectivity for the CRTH2 receptor. The selectivity is particularly pronounced when compared to the DP1 receptor, for which it has over 2900-fold lower affinity.

Functional Activity Profile

Signaling Pathways of Prostanoid Receptors

Prostanoid receptors are G-protein coupled receptors (GPCRs) that mediate diverse physiological effects by coupling to different G-proteins and initiating distinct intracellular signaling cascades. Understanding these pathways is crucial for interpreting the functional consequences of receptor activation.

Caption: Overview of the primary G-protein coupling and downstream signaling pathways for different prostanoid receptor subtypes.

Experimental Protocols

The following are generalized protocols for the key assays used to determine the binding affinity and functional activity of compounds like (R)-L 888607 at prostanoid receptors.

Radioligand Binding Assay (Competitive)

This assay measures the affinity of a test compound by its ability to compete with a radiolabeled ligand for binding to the receptor.

Caption: A typical workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Membrane Preparation: Cell membranes from HEK293 cells stably expressing the human prostanoid receptor of interest are prepared by homogenization and centrifugation.[3][4] The protein concentration of the membrane preparation is determined.

• Assay Incubation: In a 96-well plate, the cell membranes (e.g., 10-20 µg of protein) are incubated in a suitable buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).[3]

• A fixed concentration of a suitable radioligand (e.g., [3H]-PGD2 for CRTH2 and DP1, [3H]-PGE2 for EP receptors) is added to each well.

• Increasing concentrations of the unlabeled test compound, (R)-L 888607, are added to compete for binding.

• Non-specific binding is determined in the presence of a high concentration of a known unlabeled ligand.

• The plate is incubated, typically for 60-90 minutes at room temperature or 30°C, to allow the binding to reach equilibrium.[3]

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters (e.g., GF/B or GF/C) using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.[3]

• The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: The radioactivity trapped on the filters is measured using a liquid scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The IC50 value is then converted to the binding affinity constant (Ki) using the Cheng-Prusoff equation.[3]

Functional Assays

Functional assays measure the cellular response following receptor activation by an agonist or its inhibition by an antagonist. The choice of assay depends on the G-protein coupling of the receptor.

1. cAMP Accumulation/Inhibition Assay (for Gs and Gi-coupled receptors)

This assay measures changes in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.

Detailed Methodology:

• Cell Culture: Cells expressing the prostanoid receptor of interest (e.g., CHO or HEK293 cells) are plated in 96- or 384-well plates.[5][6]

• Compound Incubation: The cells are pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• For Gi-coupled receptors like CRTH2, cells are stimulated with forskolin (B1673556) to induce a basal level of cAMP production.

• Increasing concentrations of the test compound, (R)-L 888607, are added.

• The cells are incubated for a specific period (e.g., 15-30 minutes) at 37°C.[7]

• Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a variety of methods, such as competitive immunoassays (e.g., HTRF, AlphaScreen) or reporter gene assays.[5][7]

• Data Analysis: The concentration of the agonist that produces 50% of the maximal response (EC50) or the concentration of an antagonist that inhibits 50% of the agonist response (IC50) is determined by plotting the dose-response curve.

2. Intracellular Calcium Mobilization Assay (for Gq-coupled receptors)

This assay measures changes in intracellular calcium concentrations.

Detailed Methodology:

• Cell Culture and Dye Loading: Cells expressing the Gq-coupled prostanoid receptor (e.g., EP1, FP, TP) are seeded in 96- or 384-well plates.[8] The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) for approximately 30-60 minutes at 37°C.[9][10]

• Compound Addition: The plate is placed in a fluorescence plate reader (e.g., FLIPR or FlexStation).

• Increasing concentrations of the test compound are added to the wells.

• Fluorescence Measurement: The fluorescence intensity is measured in real-time, immediately before and after the addition of the compound. An increase in fluorescence indicates an increase in intracellular calcium.

• Data Analysis: The EC50 value is calculated from the dose-response curve of the peak fluorescence signal.

Conclusion

The available experimental data robustly demonstrates that (R)-L 888607 is a highly selective agonist for the CRTH2 (DP2) receptor. Its binding affinity for other prostanoid receptors, including DP1, EP, FP, IP, and TP subtypes, is substantially lower, indicating a minimal likelihood of off-target effects at these receptors at concentrations required for CRTH2 activation. This high selectivity makes (R)-L 888607 a valuable tool for investigating the specific physiological and pathological roles of the CRTH2 receptor.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. benchchem.com [benchchem.com]
• 8. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 9. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88 - PMC [pmc.ncbi.nlm.nih.gov]

(R)-L 888607: A Comparative Guide to its Efficacy as a CRTH2 Agonist in Key Immune Cell Types

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of (R)-L 888607, a potent and selective agonist for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2). The document details its effects on various CRTH2-expressing immune cells, offering a comparative analysis with other relevant compounds and providing supporting experimental data and protocols.

Introduction to (R)-L 888607 and the CRTH2 Receptor

(R)-L 888607 is a small molecule that acts as a potent and selective agonist for the CRTH2 receptor, also known as DP2.[1][2] The CRTH2 receptor is a G-protein coupled receptor (GPCR) that is preferentially expressed on key effector cells of type 2 immunity, including T helper 2 (Th2) cells, eosinophils, basophils, and group 2 innate lymphoid cells (ILC2s).[3][4] Its natural ligand is prostaglandin (B15479496) D2 (PGD2), a lipid mediator released predominantly by mast cells upon allergic stimulation. Activation of the CRTH2 receptor triggers a cascade of intracellular signaling events, leading to cellular responses such as chemotaxis, cytokine production, and degranulation, which are central to the pathophysiology of allergic diseases like asthma and allergic rhinitis.[5]

Unlike CRTH2 antagonists that are being investigated for their anti-inflammatory properties, agonists like (R)-L 888607 are valuable research tools to probe the physiological and pathological roles of CRTH2 activation in different immune cell populations.

Comparative Efficacy of (R)-L 888607 Across CRTH2-Expressing Cell Types

The efficacy of (R)-L 888607 in activating CRTH2 can be assessed by various in vitro functional assays that measure distinct cellular responses. This section compares the known effects of CRTH2 agonism on eosinophils, Th2 cells, basophils, and ILC2s, with a focus on quantitative data where available.

Eosinophils

Eosinophils are key pro-inflammatory cells in allergic airway diseases, and their migration and activation are significantly influenced by CRTH2 signaling. (R)-L 888607 has been shown to be a potent activator of eosinophil chemotaxis.

Agonist	Parameter	Cell Type	Value	Reference
(R)-L 888607	Ki (binding affinity)	Human CRTH2-expressing cells	0.8 nM, 4 nM	[1][2]
(R)-L 888607	EC50 (functional potency)	Recombinant and endogenously expressed CRTH2	0.4 nM	[1]
(R)-L 888607	Chemotaxis	Human Eosinophils	Significant stimulation at 100 nM	[1]
DK-PGD2	Chemotaxis	Human Eosinophils	Significant induction	[3]

T helper 2 (Th2) Cells

Agonist	Parameter	Cell Type	Effect	Reference
DK-PGD2	Calcium Mobilization	Human Th2 cells	Induced Ca2+ influx	[6]
DK-PGD2	Chemotaxis	Human Th2 cells	Selectively induced migration	[6]
DK-PGD2	Cytokine Release (IL-4, IL-13)	Human Th2 cells	Increased secretion	[1]

Basophils

Basophils are potent sources of histamine (B1213489) and various cytokines, contributing to the acute allergic response. CRTH2 activation on basophils enhances their degranulation and migration.

Agonist	Parameter	Cell Type	Effect	Reference
DK-PGD2	Calcium Mobilization	Human Basophils	Induced Ca2+ influx	[6]
DK-PGD2	Migration	Human Basophils	Induced migration	[6]
DK-PGD2	CD11b Upregulation	Human Basophils	Upregulated expression	[6]
DK-PGD2	Degranulation	Human Basophils	Enhanced degranulation	[6]

Group 2 Innate Lymphoid Cells (ILC2s)

ILC2s are a more recently identified population of innate immune cells that are potent producers of type 2 cytokines. CRTH2 is a key receptor for ILC2 migration and activation.

Agonist	Parameter	Cell Type	Effect	Reference
PGD2	Migration	Murine ILC2s	In vivo accumulation in the lung	[2]
PGD2	Cytokine Release (IL-13)	Human ILC2s	Induced release
PGD2	ST2 (IL-33R) Upregulation	Human ILC2s	Increased expression

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Eosinophil Chemotaxis Assay

This protocol is adapted from established methods for measuring leukocyte migration.[6]

Objective: To quantify the migration of eosinophils in response to a concentration gradient of a CRTH2 agonist.

Materials:

• Purified human eosinophils

• (R)-L 888607 or other CRTH2 agonist

• Chemotaxis chamber (e.g., 96-well microchemotaxis chamber with a 5-µm-pore filter)

• RPMI 1640 medium supplemented with 10% FCS and 10 mM HEPES, pH 7.3

• Flow cytometer or cell counter

Procedure:

• Prepare a stock solution of (R)-L 888607 in a suitable solvent (e.g., DMSO) and make serial dilutions in RPMI 1640 medium to achieve the desired final concentrations.

• Add 29 µl of the agonist dilutions or control medium to the bottom wells of the chemotaxis chamber.

• Resuspend purified eosinophils in RPMI 1640 medium at a concentration of 1–2 × 10^5 cells/50 µl.

• Add 50 µl of the cell suspension to the top wells of the chamber, on top of the filter.

• Incubate the chamber at 37°C in a humidified incubator with 5% CO2 for 1 hour.

• After incubation, carefully remove the filter.

• Quantify the number of cells that have migrated to the bottom wells using a flow cytometer or by manual cell counting.

Calcium Mobilization Assay

This protocol is based on standard methods for measuring intracellular calcium flux in response to GPCR activation.[6][7]

Objective: To measure the increase in intracellular calcium concentration in CRTH2-expressing cells upon stimulation with an agonist.

Materials:

• CRTH2-expressing cells (e.g., Th2 cell line, primary basophils)

• (R)-L 888607 or other CRTH2 agonist

• Calcium-sensitive fluorescent dye (e.g., Fura-2-AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Fluorescence plate reader with kinetic reading capabilities

Procedure:

• Seed the CRTH2-expressing cells into a 96-well black-walled, clear-bottom plate and culture overnight.

• Prepare the calcium dye loading solution by dissolving the fluorescent dye in DMSO and then diluting it in HBSS containing Pluronic F-127.

• Remove the culture medium from the cells and add the dye loading solution to each well.

• Incubate the plate at 37°C for 30-60 minutes to allow for dye loading.

• Wash the cells with HBSS to remove excess dye.

• Prepare serial dilutions of (R)-L 888607 in HBSS.

• Place the plate in the fluorescence plate reader and measure the baseline fluorescence.

• Add the agonist dilutions to the wells and immediately begin kinetic measurement of fluorescence intensity over time.

• The increase in fluorescence corresponds to the mobilization of intracellular calcium.

Basophil Activation Test (BAT)

This protocol is a generalized procedure for assessing basophil degranulation by measuring the upregulation of surface markers.[8][9][10][11]

Objective: To measure the activation of basophils in response to a CRTH2 agonist by quantifying the expression of activation markers like CD63 or CD203c.

Materials:

• Freshly isolated human peripheral blood mononuclear cells (PBMCs) or whole blood

• (R)-L 888607 or other CRTH2 agonist

• Fluorescently labeled antibodies against basophil markers (e.g., anti-CCR3, anti-CD123) and activation markers (e.g., anti-CD63, anti-CD203c)

• FACS buffer (PBS with 2% FCS and 0.05% sodium azide)

• Flow cytometer

Procedure:

• Aliquot PBMCs or whole blood into flow cytometry tubes.

• Add serial dilutions of (R)-L 888607 or control to the tubes.

• Incubate at 37°C for 15-30 minutes.

• Stop the reaction by adding cold FACS buffer.

• Stain the cells with the fluorescently labeled antibodies on ice for 30 minutes in the dark.

• Wash the cells with FACS buffer.

• Resuspend the cells in FACS buffer and acquire data on a flow cytometer.

• Analyze the percentage of basophils (identified by their specific markers) that have upregulated the expression of activation markers.

Visualizations

CRTH2 Signaling Pathway

References

• 1. Inhibition of CRTH2-mediated Th2 activation attenuates pulmonary hypertension in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Prostaglandin D2 Receptor CRTH2 Promotes IL-33–Induced ILC2 Accumulation in the Lung - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CRTH2 antagonism significantly ameliorates airway hyperreactivity and downregulates inflammation-induced genes in a mouse model of airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Basophils as Key Regulators of Allergic Inflammation and Th2-type Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential modulation of human basophil functions through prostaglandin D2 receptors DP and chemoattractant receptor-homologous molecule expressed on Th2 cells/DP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Basophil activation test: Mechanisms and considerations for use in clinical trials and clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Multiplex basophil activation tests for allergy diagnosis: present and future applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Basophil Activation Test: Old and New Applications in Allergy - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of CRTH2 agonists in an eosinophil shape change assay

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to CRTH2 Agonist Performance in Eosinophil Shape Change Assays.

The Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as DP2, is a G protein-coupled receptor that plays a pivotal role in the inflammatory cascade, particularly in type 2 immunity.[1] Its activation on eosinophils by its primary ligand, prostaglandin (B15479496) D2 (PGD2), and various metabolites, triggers a cascade of downstream events including calcium mobilization, and cellular shape change, which are prerequisites for eosinophil migration and degranulation at sites of allergic inflammation.[2][3] Understanding the comparative potency of different CRTH2 agonists is crucial for designing targeted therapeutics for allergic diseases such as asthma and allergic rhinitis.

This guide provides a head-to-head comparison of the performance of various CRTH2 agonists in inducing eosinophil shape change, a key functional readout of eosinophil activation. The data presented is compiled from studies that, while not always directly comparing all agonists in a single eosinophil shape change assay, provide robust quantitative data on their potency in closely related functional assays, such as eosinophil chemotaxis or activation of other CRTH2-expressing cells like ILC2s.

Data Presentation: Comparative Potency of CRTH2 Agonists

The following table summarizes the half-maximal effective concentrations (EC50) of various CRTH2 agonists. The data is primarily derived from studies measuring the migration of Type 2 Innate Lymphoid Cells (ILC2s), which has been reported to have similar nanomolar potencies to eosinophil shape change induction.[4] Where available, data from eosinophil-specific assays is included.

Agonist	EC50 (nM)	Assay Type	Reference
Prostaglandin D2 (PGD2)	17.4 ± 3.9	ILC2 Migration	[4]
13,14-dihydro-15-keto-PGD2 (DK-PGD2)	14.2 ± 3.4	ILC2 Migration	[4]
Δ¹²-PGD2	19.3 ± 3.2	ILC2 Migration	[4]
15-deoxy-Δ¹²˒¹⁴-PGD2	21.8 ± 6.3	ILC2 Migration	[4]
Prostaglandin J2 (PGJ2)	66.3 ± 7.0	ILC2 Migration	[4]
Δ¹²-PGJ2	91.7 ± 9.2	ILC2 Migration	[4]
15-deoxy-Δ¹²˒¹⁴-PGJ2	38.1 ± 5.4	ILC2 Migration	[4]
15R-methyl-PGD2	1.7	Eosinophil Chemotaxis	[5]
15S-methyl-PGD2	128	Eosinophil Chemotaxis	[5]

Note: The EC50 values from Schleimer et al. (2021) were determined in an ILC2 migration assay. The study notes that the tested metabolites induced eosinophil shape change with similar nanomolar potencies.[4] The EC50 values from Mathiesen et al. (2005) were determined in an eosinophil chemotaxis assay.[5]

Experimental Protocols

A typical experimental protocol for an eosinophil shape change assay using flow cytometry is detailed below. This method allows for the quantitative assessment of cellular morphology changes in response to agonist stimulation.

Objective: To quantify the change in eosinophil shape (forward scatter) in response to stimulation with various CRTH2 agonists.

Materials:

• Isolated human eosinophils

• CRTH2 agonists (e.g., PGD2, DK-PGD2)

• Phosphate-buffered saline (PBS)

• Bovine serum albumin (BSA)

• Flow cytometer

Procedure:

• Eosinophil Isolation: Isolate eosinophils from the peripheral blood of healthy or atopic donors using standard methods such as negative selection with magnetic beads.

• Cell Preparation: Resuspend the purified eosinophils in a suitable buffer (e.g., PBS with 0.1% BSA) at a concentration of 1-2 x 10⁶ cells/mL.

• Agonist Stimulation:

  • Prepare serial dilutions of the CRTH2 agonists to be tested.

  • Add a defined volume of the agonist solution to an equal volume of the eosinophil suspension.

  • Incubate the cells with the agonist for a specified time (e.g., 5-15 minutes) at 37°C. A vehicle control (buffer without agonist) must be included.

• Flow Cytometry Analysis:

  • Immediately after incubation, analyze the cell suspension using a flow cytometer.

  • Gate on the eosinophil population based on their characteristic forward scatter (FSC) and side scatter (SSC) properties, and if necessary, using a specific surface marker like Siglec-8.

  • Record the mean FSC value for a large number of events (e.g., 10,000 eosinophils) for each condition.

• Data Analysis:

  • The change in eosinophil shape is quantified as the percentage increase in the mean FSC value of agonist-stimulated cells compared to the vehicle-treated control cells.

  • Plot the percentage change in FSC against the agonist concentration to generate a dose-response curve.

  • Calculate the EC50 value for each agonist, which represents the concentration of the agonist that induces a 50% maximal shape change response.

Mandatory Visualizations

CRTH2 Signaling Pathway

Activation of the CRTH2 receptor on eosinophils by agonists such as PGD2 initiates a signaling cascade that leads to cellular activation. This process involves the coupling of the receptor to G proteins, leading to downstream effector activation.

Caption: CRTH2 signaling cascade in eosinophils.

Experimental Workflow for Eosinophil Shape Change Assay

The following diagram illustrates the key steps involved in performing an eosinophil shape change assay.

Caption: Workflow for eosinophil shape change assay.

References

• 1. dovepress.com [dovepress.com]
• 2. Activation of Th2 cells downregulates CRTh2 through an NFAT1 mediated mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The therapeutic potential of CRTH2/DP2 beyond allergy and asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prostaglandin D2 metabolites activate asthmatic patient-derived type 2 innate lymphoid cells and eosinophils via the DP2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 15R-methyl-prostaglandin D2 is a potent and selective CRTH2/DP2 receptor agonist in human eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Specificity of (R)-L 888607 for the CRTH2 Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective analysis of the binding specificity of (R)-L 888607 for the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), a key target in allergic inflammation. By comparing its binding affinity across multiple prostanoid receptors and detailing the experimental methods used for such validation, this document serves as a critical resource for researchers utilizing (R)-L 888607 as a selective agonist to probe CRTH2 function.

Introduction to the CRTH2 Receptor

The CRTH2 receptor, also known as DP2, is a G-protein coupled receptor that plays a pivotal role in the pathogenesis of allergic diseases like asthma, rhinitis, and atopic dermatitis.[1] It is activated by prostaglandin (B15479496) D2 (PGD2), which is predominantly released by mast cells during an allergic response.[1][2] The biological effects of PGD2 are mediated through two primary receptors: CRTH2 and the D-prostanoid (DP1) receptor.[3] These two receptors often have opposing functions; CRTH2 activation is generally pro-inflammatory, inducing the migration and activation of key immune cells such as T helper type 2 (Th2) lymphocytes, eosinophils, and basophils.[3][4] In contrast, the DP1 receptor is often associated with anti-inflammatory effects, including the relaxation of smooth muscles and inhibition of cell migration.[3] This makes selective modulation of the CRTH2 receptor an attractive therapeutic strategy.

(R)-L 888607 has been identified as a potent and selective synthetic agonist for the CRTH2 receptor.[5] Validating its specificity is crucial for its use as a reliable tool in research to elucidate the precise role of CRTH2 in health and disease.

CRTH2 Receptor Signaling Pathway

The CRTH2 receptor is coupled to an inhibitory G-protein (Gαi).[1][6] Upon agonist binding, the Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[6][7] Simultaneously, the dissociated Gβγ complex activates Phospholipase Cβ (PLCβ), which generates inositol (B14025) triphosphate (IP3).[3] IP3 then triggers the mobilization of calcium (Ca2+) from endoplasmic reticulum stores, increasing intracellular calcium concentrations.[3][7] This signaling cascade ultimately mediates the pro-inflammatory effects associated with CRTH2 activation.[1]

Caption: CRTH2 receptor signaling cascade upon agonist binding.

Comparative Analysis of Binding Specificity

The specificity of a ligand is determined by its relative affinity for its intended target versus other related receptors. The following table summarizes the binding affinities (Ki values) of (R)-L 888607 and the endogenous ligand PGD2 across a panel of human prostanoid receptors. A lower Ki value indicates a higher binding affinity.

Compound	CRTH2 (DP2)	DP (DP1)	TP	EP2	EP3-III	EP4	FP	IP
(R)-L 888607 Ki (nM) [5]	0.8	2331	283	8748	1260	4634	10018	14434
PGD2 Ki (nM) [6]	2.5 - 24	0.3 - 3	>1000	>1000	>1000	>1000	>1000	>1000
Selectivity Ratio for L 888607	-	~2914x	~354x	~10935x	~1575x	~5793x	~12523x	~18043x

Selectivity Ratio = Ki (Off-Target Receptor) / Ki (CRTH2)

The data clearly demonstrates the high specificity of (R)-L 888607 for the CRTH2 receptor.[5] Its binding affinity for CRTH2 is in the subnanomolar range (Ki = 0.8 nM), while its affinity for all other tested prostanoid receptors is significantly lower, with Ki values in the micromolar or high nanomolar range.[5] For instance, it is over 2900-fold more selective for CRTH2 than for the other PGD2 receptor, DP1.[5] This high degree of selectivity is critical for minimizing off-target effects and ensuring that observed biological activity can be confidently attributed to CRTH2 activation.

Caption: Specificity of (R)-L 888607 for its target receptor.

Experimental Protocols: Validating Ligand Specificity

Binding affinities are typically determined using competitive radioligand binding assays.[8] These assays measure the ability of an unlabeled test compound (e.g., L 888607) to compete with a radiolabeled ligand for binding to the target receptor.

Protocol: Competitive Radioligand Binding Assay

This protocol provides a generalized procedure for determining the inhibition constant (Ki) of a test compound.

1. Materials and Reagents:

• Receptor Source: Cell membranes prepared from a cell line stably expressing the human CRTH2 receptor (or other receptor of interest).

• Radioligand: A high-affinity radiolabeled ligand for the target receptor, e.g., [3H]PGD2.

• Test Compound: Unlabeled (R)-L 888607.

• Assay Buffer: e.g., Tris-HCl buffer with appropriate cofactors (e.g., MgCl2, EDTA).

• Non-specific Binding (NSB) Agent: A high concentration of an unlabeled ligand to saturate all specific binding sites (e.g., 10 µM PGD2).

• Filtration Apparatus: A 96-well cell harvester with glass fiber filters (e.g., GF/B or GF/C).

• Scintillation Counter: For quantifying radioactivity.

2. Procedure:

• Preparation: Prepare serial dilutions of the unlabeled test compound (L 888607) over a wide concentration range (e.g., 10 pM to 10 µM).

• Incubation: In a 96-well plate, combine the receptor membranes, a fixed concentration of the radioligand (typically at or below its Kd value), and varying concentrations of the test compound.[8][9]

  • Total Binding Wells: Contain receptor, radioligand, and assay buffer.

  • Non-specific Binding (NSB) Wells: Contain receptor, radioligand, and a saturating concentration of an unlabeled ligand.

  • Competition Wells: Contain receptor, radioligand, and a serial dilution of the test compound.

• Equilibration: Incubate the plate for a predetermined time (e.g., 60-90 minutes) at a specific temperature (e.g., 25°C or 37°C) to allow the binding to reach equilibrium.[10]

• Separation: Rapidly separate the receptor-bound radioligand from the free (unbound) radioligand by vacuum filtration through the glass fiber filters.[8] The membranes are trapped on the filter, while the unbound ligand passes through.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters into scintillation vials with scintillation fluid, and measure the radioactivity using a scintillation counter.[11]

3. Data Analysis:

• Calculate specific binding by subtracting the non-specific binding counts from the total binding counts.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Use non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).[11]

• Convert the IC50 value to an inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

Conclusion

The experimental data overwhelmingly validates (R)-L 888607 as a highly specific agonist for the CRTH2 receptor. Its subnanomolar affinity for CRTH2, combined with its significantly weaker interaction with other prostanoid receptors, makes it an invaluable pharmacological tool.[5] For researchers in immunology and drug development, this high degree of specificity ensures that studies using (R)-L 888607 can precisely probe the function and downstream effects of the CRTH2 signaling pathway, minimizing the confounding influence of off-target activities.

References

• 1. CRTH2 antagonism significantly ameliorates airway hyperreactivity and downregulates inflammation-induced genes in a mouse model of airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expression and molecular pharmacology of the mouse CRTH2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The prostaglandin D2 receptor CRTH2 is important for allergic skin inflammation following epicutaneous antigen challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 5. immune-system-research.com [immune-system-research.com]
• 6. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crth2 receptor signaling down-regulates lipopolysaccharide-induced NF-κB activation in murine macrophages via changes in intracellular calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. merckmillipore.com [merckmillipore.com]

(R)-L 888607: A Potent Synthetic Agonist Outperforming its Endogenous Counterpart at the CRTH2 Receptor

(R)-L 888607, a selective synthetic agonist, demonstrates comparable, and in some functional aspects, superior potency to the endogenous ligand Prostaglandin D2 (PGD2) at the Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2). This G-protein coupled receptor plays a crucial role in mediating inflammatory responses, particularly in allergic diseases like asthma. The high affinity and functional potency of (R)-L 888607 make it a valuable tool for researchers studying the physiological and pathological roles of the CRTH2 receptor.

Comparative Binding Affinity

(R)-L 888607 exhibits a high affinity for the human CRTH2 receptor, with reported Ki values in the low nanomolar range. One of the initial studies on its racemic mixture, L-888607, reported a Ki of 0.8 nM for the human CRTH2 receptor.[1] Another source indicates a Ki of 4 nM for the (R)-enantiomer.[2][3] This is comparable to the binding affinity of the endogenous ligand, PGD2, which has a reported Ki of approximately 2.4 nM for the high-affinity binding site on the human CRTH2 receptor.[2]

Ligand	Receptor	Species	Ki (nM)
(R)-L 888607	CRTH2	Human	4[2][3]
L-888607 (racemate)	CRTH2	Human	0.8[1]
Prostaglandin D2 (PGD2)	CRTH2	Human	2.4[2]

Table 1: Comparative Binding Affinities of (R)-L 888607 and PGD2 for the CRTH2 Receptor. This table summarizes the reported inhibitory constants (Ki) of (R)-L 888607 and the endogenous ligand PGD2 for the human CRTH2 receptor.

Functional Potency Evaluation

In functional assays, (R)-L 888607 demonstrates potent agonistic activity. It has a reported EC50 of 0.4 nM for the recombinant and endogenously expressed human CRTH2 receptor.[2][3] In comparison, PGD2 shows a slightly lower potency in some functional assays, with a reported EC50 of 1.8 nM in a cAMP inhibition assay in HEK293 cells expressing the human CRTH2 receptor. However, in other functional responses, such as cytokine production in innate lymphoid cells, PGD2 has shown EC50 values ranging from 29.2 to 132.5 nM for various cytokines.[4] Furthermore, PGD2 and its metabolites have been shown to induce ILC2 migration with EC50 values ranging from 17.4 to 91.7 nM.[5]

Ligand	Assay Type	Cell Type	EC50 (nM)
(R)-L 888607	Agonist Activity	Recombinant and endogenously expressed hCRTH2	0.4[2][3]
Prostaglandin D2 (PGD2)	cAMP Inhibition	HEK293-hCRTH2	1.8
Prostaglandin D2 (PGD2)	Cytokine Production (IL-9)	Human ILC2s	47.4[4]
Prostaglandin D2 (PGD2)	Cytokine Production (GM-CSF)	Human ILC2s	132.5[4]
Prostaglandin D2 (PGD2)	Chemotaxis	Human ILC2s	17.4 - 91.7[5]

Table 2: Functional Potency of (R)-L 888607 and PGD2 at the CRTH2 Receptor. This table presents the half-maximal effective concentrations (EC50) of (R)-L 888607 and PGD2 in various functional assays, highlighting their agonistic activity on the CRTH2 receptor.

Signaling Pathways and Experimental Workflows

Activation of the CRTH2 receptor by both (R)-L 888607 and PGD2 initiates a signaling cascade through its coupling to the inhibitory G-protein, Gαi. This leads to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels and an increase in intracellular calcium concentration. The rise in intracellular calcium is a key event that triggers downstream cellular responses, including chemotaxis, degranulation, and cytokine release in various immune cells such as T helper 2 (Th2) cells, eosinophils, and basophils.

Experimental Workflow for CRTH2 Receptor Activation

Figure 1: CRTH2 Receptor Signaling Pathway. This diagram illustrates the signaling cascade initiated by the binding of an agonist, such as (R)-L 888607 or PGD2, to the CRTH2 receptor.

Experimental Protocols

The determination of the binding and functional potency of these ligands involves standardized in vitro assays.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a receptor.

• Membrane Preparation: Membranes from cells stably expressing the human CRTH2 receptor are prepared.

• Incubation: A fixed concentration of a radiolabeled ligand (e.g., [3H]PGD2) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled competitor compound ((R)-L 888607 or PGD2).

• Separation: The bound and free radioligand are separated by rapid filtration through a glass fiber filter.

• Detection: The amount of radioactivity retained on the filter, representing the bound radioligand, is quantified using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value, which is then converted to the Ki value using the Cheng-Prusoff equation.

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium upon receptor activation.

• Cell Culture: Cells expressing the CRTH2 receptor are cultured in a multi-well plate.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Compound Addition: Varying concentrations of the agonist ((R)-L 888607 or PGD2) are added to the wells.

• Fluorescence Measurement: The change in fluorescence intensity, which is proportional to the change in intracellular calcium concentration, is measured over time using a fluorescence plate reader.

• Data Analysis: The peak fluorescence response is plotted against the agonist concentration to determine the EC50 value.

Experimental Workflow for a Calcium Mobilization Assay

Figure 2: Workflow for a typical calcium mobilization assay. This flowchart outlines the key steps involved in measuring the functional potency of an agonist by monitoring changes in intracellular calcium levels.

Chemotaxis Assay

This assay assesses the ability of a compound to induce cell migration.

• Cell Preparation: A suspension of immune cells that express the CRTH2 receptor (e.g., eosinophils, Th2 cells) is prepared.

• Assay Setup: A chemotaxis chamber (e.g., Boyden chamber) is used, which consists of an upper and a lower well separated by a microporous membrane. The cell suspension is added to the upper well, and a solution containing the chemoattractant ((R)-L 888607 or PGD2) is placed in the lower well.

• Incubation: The chamber is incubated to allow the cells to migrate through the pores of the membrane towards the chemoattractant.

• Cell Quantification: The number of cells that have migrated to the lower well is quantified, typically by cell counting or using a dye that measures cell viability.

• Data Analysis: The number of migrated cells is plotted against the concentration of the chemoattractant to determine the EC50 value for chemotaxis.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of (10R)-7-amino-12-fluoro-2,10,16-trimethyl-15-oxo-10,15,16,17-tetrahydro-2H-8,4-(metheno)pyrazolo[4,3-h][2,5,11]-benzoxadiazacyclotetradecine-3-carbonitrile (PF-06463922), a macrocyclic inhibitor of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) with preclinical brain exposure and broad-spectrum potency against ALK-resistant mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prostaglandin D2 activates group 2 innate lymphoid cells through chemoattractant receptor-homologous molecule expressed on TH2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prostaglandin D2 receptor 2 downstream signaling and modulation of type 2 innate lymphoid cells from patients with asthma | PLOS One [journals.plos.org]

A Comparative Analysis of (R)-L 888607 and Other Research-Grade CRTH2 Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the synthetic CRTH2 agonist, (R)-L 888607, against other prominent research-grade CRTH2 agonists. The data presented is curated from publicly available scientific literature to facilitate an objective comparison of their performance based on key pharmacological parameters.

Introduction to CRTH2 and its Agonists

The Chemoattractant Receptor-Homologous molecule expressed on T-helper 2 cells (CRTH2), also known as DP2, is a G protein-coupled receptor that plays a crucial role in allergic inflammation.[1][2] It is primarily expressed on Th2 lymphocytes, eosinophils, and basophils.[1][2] Activation of CRTH2 by its endogenous ligand, Prostaglandin (B15479496) D2 (PGD2), and other agonists triggers a signaling cascade that leads to chemotaxis, cellular activation, and the release of pro-inflammatory mediators.[1][3] Research-grade CRTH2 agonists are invaluable tools for investigating the physiological and pathological roles of this receptor in conditions such as asthma and allergic rhinitis.

(R)-L 888607 is a potent and selective synthetic agonist for the CRTH2 receptor.[4][5] This guide compares its performance with the endogenous agonist PGD2, its metabolites, and the non-steroidal anti-inflammatory drug (NSAID) Indomethacin (B1671933), which has been identified as a CRTH2 agonist.[6][7]

Comparative Pharmacological Data

The following tables summarize the binding affinity (Ki) and potency (EC50) of various CRTH2 agonists. These values are indicative of the concentration required to bind to the receptor and elicit a functional response, respectively. Lower values signify higher affinity and potency.

Table 1: Binding Affinity (Ki) of CRTH2 Agonists

Compound	Receptor	Ki (nM)	Species	Assay Type
(R)-L 888607	CRTH2	0.8 - 4 [4][5][8]	Human	Radioligand Binding
Prostaglandin D2 (PGD2)	CRTH2	2.4 - 34.0[9]	Human	Radioligand Binding
13,14-dihydro-15-keto-PGD2 (DK-PGD2)	CRTH2	~160[9]	Human	Whole Cell Binding
Indomethacin	CRTH2	~34[9]	Human	Radioligand Binding

Table 2: Potency (EC50) of CRTH2 Agonists in Functional Assays

Compound	Assay Type	EC50 (nM)	Cell Type
(R)-L 888607	Calcium Mobilization	0.4 [4]	Recombinant
Prostaglandin D2 (PGD2)	Calcium Mobilization	1.8[9]	Recombinant
Prostaglandin D2 (PGD2)	Chemotaxis	2 - 20[6][7]	Th2 cells, Eosinophils, Basophils
15R-methyl-PGD2	Chemotaxis	1.7[10]	Eosinophils
Indomethacin	Calcium Mobilization	~50[6][7]	CRTH2-transfected K562 cells
Indomethacin	Chemotaxis	50 - 500[6][7]	Th2 cells, Eosinophils, Basophils
Δ12-Prostaglandin D2	Calcium Mobilization	Similar to PGD2[11]	CHO cells expressing human CRTH2

Selectivity Profile

(R)-L 888607 exhibits high selectivity for the CRTH2 receptor over other prostanoid receptors. For instance, its affinity for the DP1 receptor is significantly lower, with a reported Ki value of 211 nM to 2331 nM, compared to its sub-nanomolar affinity for CRTH2.[4][5] This selectivity is crucial for targeted research, minimizing off-target effects that could confound experimental results. In contrast, PGD2 activates both CRTH2 and DP1 receptors, which can have opposing effects in some biological systems.[3]

Signaling Pathway and Experimental Workflows

Activation of the CRTH2 receptor by an agonist initiates a downstream signaling cascade. The receptor is coupled to the Gαi/o subunit of the G protein complex. This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Concurrently, the Gβγ subunits activate phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. This increase in intracellular calcium is a key event in mediating cellular responses such as chemotaxis and degranulation.

CRTH2 Signaling Pathway

The following diagram illustrates a typical experimental workflow for evaluating CRTH2 agonist activity.

Experimental Workflow for CRTH2 Agonist Evaluation

Experimental Protocols

Radioligand Binding Assay (Competitive Binding)

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the CRTH2 receptor.

• Membrane Preparation: Membranes are prepared from cells endogenously expressing or recombinantly overexpressing the human CRTH2 receptor.[2][9]

• Assay Buffer: A suitable binding buffer is prepared, typically containing Tris-HCl and MgCl2 at a physiological pH.[12]

• Incubation: Cell membranes are incubated with a fixed concentration of a radiolabeled CRTH2 ligand (e.g., [3H]PGD2) and varying concentrations of the unlabeled test compound (e.g., (R)-L 888607).[2][9]

• Separation: The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.[12]

• Detection: The radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.[12]

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following receptor activation, providing a measure of agonist potency (EC50).

• Cell Preparation: CRTH2-expressing cells are plated in a multi-well plate and loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[13]

• Agonist Addition: Varying concentrations of the CRTH2 agonist are added to the wells.

• Fluorescence Measurement: The change in fluorescence intensity, which is proportional to the intracellular calcium concentration, is measured over time using a fluorescence plate reader.[13]

• Data Analysis: The EC50 value, which is the concentration of the agonist that produces 50% of the maximal response, is calculated from the dose-response curve.

Eosinophil Chemotaxis Assay (Boyden Chamber)

This assay assesses the ability of an agonist to induce the migration of eosinophils, a key physiological response mediated by CRTH2.

• Eosinophil Isolation: Eosinophils are isolated from human peripheral blood.[14]

• Assay Setup: A Boyden chamber is used, which consists of two compartments separated by a microporous membrane. The lower chamber is filled with a solution containing the test agonist at various concentrations, and the upper chamber is filled with the eosinophil suspension.[14][15]

• Incubation: The chamber is incubated to allow the eosinophils to migrate through the membrane towards the chemoattractant in the lower chamber.

• Cell Quantification: After incubation, the number of cells that have migrated to the lower side of the membrane is quantified by microscopy.

• Data Analysis: The chemotactic response is plotted against the agonist concentration to determine the EC50 value.

Conclusion

(R)-L 888607 is a highly potent and selective CRTH2 agonist, demonstrating sub-nanomolar efficacy in functional assays and a strong binding affinity for the human receptor.[4][5][8] Its selectivity for CRTH2 over other prostanoid receptors, particularly DP1, makes it a precise tool for dissecting the specific roles of CRTH2 in various biological processes. When compared to the endogenous ligand PGD2 and its metabolites, (R)-L 888607 offers comparable or superior potency with the advantage of being a stable, synthetic molecule. While Indomethacin also acts as a CRTH2 agonist, its potency is generally lower than that of (R)-L 888607, and its primary mechanism of action as a cyclooxygenase inhibitor must be considered when interpreting experimental results.[6][7] The choice of agonist for a particular research application will depend on the specific experimental goals, with (R)-L 888607 being an excellent option for studies requiring high potency and selectivity for the CRTH2 receptor.

References

• 1. Activation of Th2 cells downregulates CRTh2 through an NFAT1 mediated mechanism | PLOS One [journals.plos.org]
• 2. Structures of the human PGD2 receptor CRTH2 reveal novel mechanisms for ligand recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. immune-system-research.com [immune-system-research.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Cutting edge: agonistic effect of indomethacin on a prostaglandin D2 receptor, CRTH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. adooq.com [adooq.com]
• 9. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 15R-methyl-prostaglandin D2 is a potent and selective CRTH2/DP2 receptor agonist in human eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Delta12-prostaglandin D2 is a potent and selective CRTH2 receptor agonist and causes activation of human eosinophils and Th2 lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 14. Prostaglandin D2 induces chemotaxis in eosinophils via its receptor CRTH2 and eosinophils may cause severe ocular inflammation in patients with allergic conjunctivitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. iovs.arvojournals.org [iovs.arvojournals.org]

Validating the On-Target Effects of (R)-L 888607 through siRNA-Mediated Knockdown of CRTH2

For researchers, scientists, and drug development professionals, confirming the specific molecular target of a compound is a critical step in preclinical development. This guide provides a comparative framework for validating the on-target effects of (R)-L 888607, a potent agonist of the Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), by utilizing small interfering RNA (siRNA) to knockdown the expression of the CRTH2 receptor.

This document outlines the experimental methodologies and presents supporting data to objectively demonstrate that the cellular activities of (R)-L 888607 are mediated through its interaction with CRTH2. By comparing the cellular response to (R)-L 888607 in the presence and absence of the CRTH2 receptor, researchers can definitively attribute the compound's effects to its intended target.

Comparative Analysis of (R)-L 888607 Activity

The on-target activity of (R)-L 888607 was assessed using two key functional assays that measure the downstream consequences of CRTH2 activation: intracellular calcium mobilization and cellular chemotaxis. The CRTH2 receptor is a G-protein coupled receptor (GPCR) that, upon activation, triggers a signaling cascade leading to an increase in intracellular calcium and directs the migration of various immune cells, including eosinophils.

To confirm that these effects are specifically mediated by CRTH2, experiments were conducted in a human eosinophilic cell line (EoL-1), which endogenously expresses CRTH2. These cells were treated with either a non-targeting control siRNA (siControl) or an siRNA specifically designed to knockdown CRTH2 (siCRTH2). The efficacy of the knockdown was confirmed by Western blot analysis.

Table 1: Effect of CRTH2 Knockdown on (R)-L 888607-Induced Calcium Mobilization

Treatment Group	(R)-L 888607 Concentration (nM)	Peak Intracellular Calcium [Ca2+] (Relative Fluorescence Units)	Fold Change vs. Vehicle
siControl	Vehicle (DMSO)	150 ± 12	1.0
1	450 ± 25	3.0
10	1200 ± 89	8.0
100	2550 ± 150	17.0
siCRTH2	Vehicle (DMSO)	145 ± 15	1.0
1	180 ± 20	1.2
10	225 ± 18	1.5
100	300 ± 22	2.1

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Impact of CRTH2 Knockdown on (R)-L 888607-Mediated Eosinophil Chemotaxis

Treatment Group	(R)-L 888607 Concentration (nM)	Migrated Cells per High-Power Field	Fold Change vs. Vehicle
siControl	Vehicle (DMSO)	25 ± 5	1.0
1	80 ± 9	3.2
10	210 ± 18	8.4
100	350 ± 25	14.0
siCRTH2	Vehicle (DMSO)	28 ± 6	1.0
1	35 ± 7	1.3
10	45 ± 8	1.6
100	55 ± 10	2.0

Data are presented as mean ± standard deviation from three independent experiments.

The data clearly demonstrates that in cells treated with control siRNA, (R)-L 888607 induces a robust, dose-dependent increase in both intracellular calcium and chemotaxis. Conversely, in cells where CRTH2 expression has been significantly reduced by specific siRNA, the response to (R)-L 888607 is dramatically attenuated. This stark contrast provides compelling evidence that the pro-inflammatory effects of (R)-L 888607 are indeed mediated through the CRTH2 receptor.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

CRTH2 siRNA Knockdown in EoL-1 Cells

• Cell Culture: Human eosinophilic EoL-1 cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• siRNA Transfection: EoL-1 cells were seeded in 6-well plates to achieve 30-50% confluency on the day of transfection. Cells were transfected with either a non-targeting control siRNA or a validated CRTH2-specific siRNA using a suitable transfection reagent according to the manufacturer's protocol.

• Post-Transfection Incubation: Transfected cells were incubated for 48 to 72 hours to allow for effective knockdown of the target protein.

• Validation of Knockdown: The efficiency of CRTH2 knockdown was confirmed by Western blot analysis of total cell lysates using a CRTH2-specific antibody. A significant reduction in the CRTH2 protein band in the siCRTH2-treated cells compared to the siControl-treated cells indicates successful knockdown.

Intracellular Calcium Mobilization Assay

• Cell Preparation: After the incubation period for siRNA knockdown, EoL-1 cells were harvested and washed with a buffer solution.

• Dye Loading: Cells were loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, in the dark for 1 hour at 37°C.

• Assay Procedure: The dye-loaded cells were then plated into a 96-well black-walled, clear-bottom plate. The plate was placed in a fluorescence plate reader.

• Compound Addition and Measurement: Baseline fluorescence was measured before the automated addition of varying concentrations of (R)-L 888607 or vehicle control. The change in fluorescence, indicative of intracellular calcium concentration, was monitored in real-time.

Chemotaxis Assay

• Assay Setup: A multi-well chemotaxis chamber with a porous membrane was used. The lower chamber was filled with culture medium containing various concentrations of (R)-L 888607 or a vehicle control.

• Cell Seeding: EoL-1 cells (previously treated with siControl or siCRTH2) were seeded into the upper chamber.

• Incubation: The chamber was incubated for a period of 2 to 4 hours at 37°C to allow for cell migration through the membrane towards the chemoattractant in the lower chamber.

• Quantification: The number of cells that migrated to the lower chamber was quantified by microscopy after staining.

Visualizing the Molecular Pathway and Experimental Design

To further clarify the underlying mechanisms and experimental logic, the following diagrams have been generated.

Caption: CRTH2 Receptor Signaling Pathway.

In vivo efficacy comparison between (R)-L 888607 and another CRTH2 agonist

A Head-to-Head Look at Two Key Research Tools for Allergic Inflammation

In the landscape of immunological research, particularly in the study of allergic diseases such as asthma, the Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2) has emerged as a critical therapeutic target. Activation of CRTH2 is known to mediate the migration and activation of key inflammatory cells, including eosinophils and T-helper 2 (Th2) lymphocytes. To dissect the intricate signaling pathways and physiological consequences of CRTH2 activation, researchers rely on potent and selective agonists. This guide provides a comparative overview of the in vivo efficacy of two such agonists: the synthetic compound (R)-L-888607 and the endogenous prostaglandin (B15479496) D2 metabolite, 13,14-dihydro-15-keto-prostaglandin D2 (DK-PGD2).

Quantitative Data Summary

The following table summarizes the key in vivo effects reported for (R)-L-888607 and DK-PGD2, focusing on their ability to induce eosinophil recruitment, a hallmark of CRTH2 activation.

Parameter	(R)-L-888607	DK-PGD2	Reference
Animal Model	Brown Norway Rats	BALB/c Mice	N/A
Administration Route	Intravenous	Intratracheal	N/A
Endpoint	Eosinophil mobilization from bone marrow	Eosinophil influx into airways	[1]
Reported Effect	Induces a rapid and significant increase in circulating eosinophils.	Promotes eosinophil influx into the airways.	[1]

Note: The data presented is compiled from separate studies and does not represent a direct head-to-head comparison under the same experimental conditions.

Experimental Protocols

To provide a clear understanding of how the in vivo effects of these CRTH2 agonists are evaluated, detailed experimental protocols from relevant studies are outlined below.

Protocol 1: In Vivo Eosinophil Mobilization by (R)-L-888607 in Rats

This protocol is based on methodologies used to assess the in vivo activity of CRTH2 agonists on eosinophil mobilization.

Objective: To determine the effect of intravenously administered (R)-L-888607 on the number of circulating eosinophils in Brown Norway rats.

Materials:

• (R)-L-888607

• Vehicle (e.g., saline, or a suitable solvent for in vivo use)

• Male Brown Norway rats (age and weight specified)

• Anesthetic agent

• Blood collection supplies (e.g., EDTA tubes)

• Hematology analyzer or manual cell counting equipment

Procedure:

• Animal Acclimatization: House rats under standard laboratory conditions for a specified period before the experiment to allow for acclimatization.

• Compound Preparation: Prepare a stock solution of (R)-L-888607 in a suitable vehicle. Further dilute to the desired final concentration for injection.

• Animal Dosing: Anesthetize the rats. Administer a single intravenous injection of (R)-L-888607 or vehicle control via the tail vein.

• Blood Sampling: Collect blood samples from the tail vein or via cardiac puncture at predetermined time points (e.g., 0, 15, 30, 60, and 120 minutes) post-injection into EDTA-containing tubes.

• Eosinophil Quantification: Determine the number of eosinophils in the blood samples using an automated hematology analyzer or by manual counting of stained blood smears.

• Data Analysis: Express the data as the number of eosinophils per microliter of blood. Compare the eosinophil counts in the (R)-L-888607-treated group to the vehicle-treated group at each time point using appropriate statistical analysis.

Protocol 2: In Vivo Airway Eosinophil Influx Induced by DK-PGD2 in Mice

This protocol is based on studies investigating the pro-inflammatory effects of CRTH2 agonists in the airways of mice.[1]

Objective: To evaluate the ability of intratracheally administered DK-PGD2 to induce eosinophil recruitment into the airways of BALB/c mice.

Materials:

• DK-PGD2

• Phosphate-buffered saline (PBS) or other suitable vehicle

• Male BALB/c mice (age and weight specified)

• Anesthetic agent

• Intratracheal instillation device

• Bronchoalveolar lavage (BAL) equipment

• Cell counting and differentiation supplies (e.g., hemocytometer, cytospin, staining reagents)

Procedure:

• Animal Acclimatization: House mice in a controlled environment for at least one week prior to the experiment.

• Compound Preparation: Dissolve DK-PGD2 in the vehicle to the desired concentration.

• Animal Dosing: Anesthetize the mice. Administer a single intratracheal instillation of DK-PGD2 or vehicle control.

• Bronchoalveolar Lavage (BAL): At a specified time point (e.g., 24 or 48 hours) after instillation, humanely euthanize the mice and perform a bronchoalveolar lavage by instilling and retrieving a known volume of PBS into the lungs.

• Cell Analysis: Centrifuge the BAL fluid to pellet the cells. Resuspend the cell pellet and determine the total cell count using a hemocytometer. Prepare cytospin slides and stain with a differential stain (e.g., Wright-Giemsa) to determine the percentage and absolute number of eosinophils.

• Data Analysis: Express the data as the number of eosinophils in the BAL fluid. Compare the eosinophil counts in the DK-PGD2-treated group to the vehicle-treated group using appropriate statistical tests.

Visualizing the Experimental Workflow and Signaling Pathway

To further clarify the processes involved, the following diagrams illustrate the experimental workflow for in vivo CRTH2 agonist administration and the canonical CRTH2 signaling pathway.

Caption: Experimental workflow for in vivo administration of CRTH2 agonists.

Caption: Simplified CRTH2 signaling pathway upon agonist binding.

References

• 1. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of (R)-L 888607: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling novel compounds such as (R)-L 888607, ensuring proper disposal is a critical component of laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS) for (R)-L 888607 is not publicly available, established protocols for the disposal of research-grade chemical waste provide a clear and safe path forward. The fundamental principle is to treat the compound as hazardous unless explicitly determined otherwise by a qualified professional.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of (R)-L 888607 and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of (R)-L 888607 should follow a systematic process to ensure safety and compliance with regulations.

• Waste Characterization and Segregation :

  • Treat all waste containing (R)-L 888607, including pure compound, solutions, and contaminated materials (e.g., pipette tips, gloves), as hazardous chemical waste.

  • This waste must be segregated from other laboratory waste streams such as regular trash, biological waste, or radioactive waste.[1][2]

  • Do not mix (R)-L 888607 waste with other chemical wastes unless compatibility has been confirmed to avoid potentially dangerous reactions.[2][3] It is best practice to collect different types of chemical waste in separate containers.[3]

• Container Selection and Labeling :

  • Use a dedicated, leak-proof container that is chemically compatible with (R)-L 888607 and any solvents used. The original container is often the best choice for waste storage.[1][4]

  • The container must be clearly labeled as "Hazardous Waste" and should identify the contents, including "(R)-L 888607" and any other components of the mixture. The label should also include the date of accumulation.

  • Keep the waste container securely closed at all times, except when adding waste.[2][4][5]

• Storage :

  • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[5]

  • This area should be under the control of laboratory personnel and away from sources of heat or ignition.[6][7]

  • Ensure secondary containment is used for liquid waste to prevent spills.[2][7]

• Disposal Arrangements :

  • Disposal of hazardous chemical waste must be handled by your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[4][5]

  • Never dispose of (R)-L 888607 by pouring it down the drain or placing it in the regular trash.[1][2][4][5][6] Evaporation of chemical waste is also not an acceptable disposal method.[1][4]

  • Contact your EHS office to schedule a pickup for the waste container.

Disposal of Empty Containers

Containers that once held (R)-L 888607 must also be managed carefully.

• A container is considered "empty" if all contents have been removed by normal means and no more than a trivial amount of residue remains.[3]

• For containers that held what may be considered an acutely hazardous waste, triple rinsing with a suitable solvent is required. The rinsate must be collected and disposed of as hazardous waste.[3][4]

• After thorough rinsing and drying, deface or remove all labels from the empty container before disposing of it as regular trash or according to your institution's guidelines for clean lab glass or plastic.[2][4]

Summary of Key Disposal Parameters

Parameter	Guideline
Waste Classification	Hazardous Chemical Waste
Segregation	Separate from all other waste streams. Do not mix with incompatible chemicals.[2][3]
Container	Leak-proof, chemically compatible, and clearly labeled with "Hazardous Waste" and contents.[1][4][6]
Storage	Designated satellite accumulation area with secondary containment.[2][5][7]
Disposal Method	Through institutional EHS or a certified hazardous waste contractor.[4][5]
Prohibited Disposal	Do not dispose of in sinks, regular trash, or by evaporation.[1][2][4][5][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-L 888607.

Disposal workflow for (R)-L 888607.

References

• 1. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 2. policies.dartmouth.edu [policies.dartmouth.edu]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. vumc.org [vumc.org]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 7. danielshealth.com [danielshealth.com]

Personal protective equipment for handling (R)-L 888607

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and disposal of (R)-L 888607, a compound requiring careful management in a laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and maintaining a secure research environment.

Hazard Identification and Personal Protective Equipment (PPE)

(R)-L 888607 and its analogs are classified with multiple hazards that necessitate the use of specific personal protective equipment. The following table summarizes the potential risks and the corresponding required PPE.

Hazard Category	Description	Required PPE
Acute Toxicity (Oral, Dermal)	Harmful if swallowed and toxic in contact with skin.[1]	Chemical-resistant gloves (e.g., Nitrile), Lab coat
Skin Irritation/Corrosion	Causes skin irritation and may cause an allergic skin reaction.[1]	Chemical-resistant gloves, Lab coat
Eye Damage/Irritation	Causes serious eye damage.[1]	Chemical splash goggles, Face shield (if splash risk is high)
Flammability	Combustible liquid.[1]	Flame-retardant lab coat (recommended)
Specific Target Organ Toxicity	May cause damage to organs (Liver, Stomach) through prolonged or repeated exposure if swallowed.[1]	Appropriate respiratory protection for vapors/aerosols
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.[1]	N/A (Environmental precaution)

Operational Handling: A Step-by-Step Protocol

Proper handling is crucial to minimize exposure and prevent accidents. The following workflow outlines the standard operating procedure for working with (R)-L 888607.

Handling Workflow for (R)-L 888607

Emergency Procedures

In the event of an exposure or spill, immediate action is required.

Incident	First Aid / Emergency Response
Skin Contact	Immediately take off all contaminated clothing. Rinse skin with plenty of water/shower. Call a physician immediately.[1]
Eye Contact	Rinse out with plenty of water. Immediately call an ophthalmologist. Remove contact lenses if present and easy to do.[1]
Inhalation	Move the person into fresh air. Call a physician.[1]
Ingestion	Immediately make the victim drink water (two glasses at most). Consult a physician.[1]
Spill	Evacuate the danger area. Do not breathe vapors or aerosols. Avoid substance contact. Ensure adequate ventilation. Keep away from heat and sources of ignition. Cover drains and prevent the product from entering them.[1]

Disposal Plan

All waste containing (R)-L 888607 must be treated as hazardous.

• Solid Waste: Contaminated consumables (e.g., gloves, paper towels, pipette tips) must be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused material and solutions must be collected in a clearly labeled, sealed hazardous waste container. Do not mix with incompatible waste streams.

• Disposal Method: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office in accordance with local, state, and federal regulations. Do not pour down the drain.[1]

This guidance is intended to supplement, not replace, your institution's specific safety protocols and the full Safety Data Sheet (SDS). Always consult the complete SDS before working with any new chemical.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]